4-Bromo-2,5-dimethoxytoluene

• CAS: 13321-74-9

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Bromo-2,5-dimethoxytoluene

CAS Number: 13321-74-9

This technical guide provides a comprehensive overview of 4-Bromo-2,5-dimethoxytoluene, a halogenated aromatic ether. The information presented is intended for researchers, scientists, and professionals in the fields of organic chemistry, medicinal chemistry, and drug development. This document covers the chemical and physical properties, a detailed synthesis protocol, safety and handling information, and a discussion of the known applications and biological context of this compound and its structurally related analogs.

Chemical and Physical Properties

4-Bromo-2,5-dimethoxytoluene, also known as 1-bromo-2,5-dimethoxy-4-methylbenzene, is a solid at room temperature.[1] Its key chemical and physical properties are summarized in the tables below.

Table 1: Chemical Identifiers and Molecular Properties

Property	Value	Reference
CAS Number	13321-74-9	[1][2]
Molecular Formula	C₉H₁₁BrO₂	[2]
Molecular Weight	231.09 g/mol	[1]
IUPAC Name	1-bromo-2,5-dimethoxy-4-methylbenzene	[3]
Synonyms	4-Bromo-2,5-dimethoxytoluene	[3]
InChI Key	YDRBZEYUYXQONG-UHFFFAOYSA-N	[1]
Canonical SMILES	COC1=CC(Br)=C(OC)C=C1C	[3]

Table 2: Physical Properties

Property	Value	Reference
Physical Form	Solid, Crystals or Crystalline Powder	[1]
Melting Point	77-78 °C	[1]
Boiling Point	270.4 °C at 760 mmHg	[1]
Solubility	Soluble in organic solvents such as alcohols and ethers.
Purity	Typically ≥98%	[1]

Synthesis of 4-Bromo-2,5-dimethoxytoluene

The synthesis of 4-Bromo-2,5-dimethoxytoluene can be achieved through the electrophilic bromination of 2,5-dimethoxytoluene. The methoxy groups are activating and ortho-, para-directing, while the methyl group is also activating and ortho-, para-directing. The substitution pattern is determined by the combined directing effects of these groups.

Experimental Protocol: Bromination of 2,5-dimethoxytoluene

This protocol is based on analogous bromination reactions of substituted dimethoxybenzenes.[2]

Materials:

• 2,5-dimethoxytoluene

• Bromine

• Chloroform

• Sodium bisulfite solution (10%)

• Sodium carbonate solution (10%)

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2,5-dimethoxytoluene in chloroform.

• Cool the solution in an ice bath.

• Slowly add a solution of bromine in chloroform dropwise to the stirred solution of 2,5-dimethoxytoluene.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by washing the organic layer with a 10% sodium bisulfite solution to remove any unreacted bromine.

• Subsequently, wash the organic layer with a 10% sodium carbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization or column chromatography to yield pure 4-Bromo-2,5-dimethoxytoluene.

Caption: Synthetic workflow for 4-Bromo-2,5-dimethoxytoluene.

Safety and Handling

4-Bromo-2,5-dimethoxytoluene is classified as a harmful and irritant substance.[1] Standard laboratory safety precautions should be observed when handling this compound.

Table 3: Hazard and Precautionary Statements

Category	Statements	Reference
Hazard Statements	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation)	[1]
Precautionary Statements	P264, P270, P280, P302+P352, P330, P362+P364, P501	[1]

Personal Protective Equipment (PPE):

• Wear protective gloves, clothing, and eye/face protection.

• Use in a well-ventilated area or under a fume hood.

Storage:

• Store at room temperature in a dry, well-ventilated place.[1]

• Keep the container tightly closed.

Applications and Biological Context

4-Bromo-2,5-dimethoxytoluene serves as an intermediate in organic synthesis. It is a precursor for the synthesis of more complex molecules, including potential drug candidates and bioactive compounds. For instance, it has been used in the preparation of anti-cancer drug intermediates.

Signaling Pathway Involvement of Structurally Related Compounds

Currently, there is no direct evidence in the scientific literature detailing the involvement of 4-Bromo-2,5-dimethoxytoluene in specific biological signaling pathways. However, structurally related compounds, such as 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) and 4-Bromo-2,5-dimethoxyamphetamine (DOB), are well-characterized psychoactive substances that act as potent agonists at serotonin 5-HT₂A and 5-HT₂C receptors.[4][5] The hallucinogenic effects of these compounds are primarily mediated by their interaction with the 5-HT₂A receptor, a G-protein coupled receptor (GPCR).

Caption: Simplified 5-HT₂A receptor signaling pathway for the structural analog 2C-B.

Metabolism of Structurally Related Compounds

The metabolism of 4-Bromo-2,5-dimethoxytoluene has not been extensively studied. However, the metabolic pathways of the related compound 4-bromo-2,5-dimethoxyphenethylamine (2C-B) have been investigated in various species, including humans. The primary metabolic routes for 2C-B involve oxidative deamination, O-demethylation, and subsequent conjugation.[6]

Caption: Major metabolic pathways of the structural analog 2C-B.

Conclusion

4-Bromo-2,5-dimethoxytoluene is a valuable chemical intermediate with well-defined physical and chemical properties. Its synthesis is straightforward, though appropriate safety measures are necessary for its handling. While direct biological activity data for this specific compound is lacking, the known pharmacology of its structural analogs suggests that derivatives of 4-Bromo-2,5-dimethoxytoluene could be of interest in the development of new therapeutic agents, particularly those targeting the serotonergic system. Further research is warranted to explore the potential biological activities and applications of this compound and its derivatives.

References

• 1. Sciencemadness Discussion Board - Synthesis Ideas for 4-bromo,2,5-dimethoxybenzaldehyde. - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. psasir.upm.edu.my [psasir.upm.edu.my]
• 3. Synthesis of 4-Alkylthio-2,5-Dimethoxybenzaldehydes [designer-drug.com]
• 4. caymanchem.com [caymanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Metabolic pathways of 4-bromo-2,5-dimethoxyphenethylamine (2C-B): analysis of phase I metabolism with hepatocytes of six species including human - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 4-Bromo-2,5-dimethoxytoluene: Properties, Synthesis, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2,5-dimethoxytoluene is a halogenated aromatic organic compound that serves as a key intermediate in the synthesis of various fine chemicals and pharmaceutical agents. Its specific substitution pattern, featuring a bromine atom and two methoxy groups on a toluene scaffold, imparts unique reactivity and makes it a versatile building block in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of the physical and chemical properties, detailed experimental protocols for its synthesis and purification, and an exploration of its potential applications, with a focus on its role in drug discovery and development.

Physicochemical Properties

The physicochemical properties of 4-Bromo-2,5-dimethoxytoluene are summarized in the tables below, providing a ready reference for researchers.

Table 1: General and Physical Properties

Property	Value	Source(s)
CAS Number	13321-74-9	[1]
Molecular Formula	C₉H₁₁BrO₂	[2][3]
Molecular Weight	231.09 g/mol	[1]
Appearance	Solid	[1]
Melting Point	77-78 °C	[1]
80-82 °C	[4]
Boiling Point	270.4 °C at 760 mmHg	[1]
160 °C at 30 Torr	[4]
Density	1.4 ± 0.1 g/cm³	[4]
Solubility	Soluble in alcohols and ethers. Insoluble in water.	[4][5]
Flash Point	114.2 ± 21.4 °C	[4]
Refractive Index	1.526	[4]

Table 2: Spectroscopic Data

Spectroscopy	Data	Source(s)
¹H NMR	Spectrum available	[6]
¹³C NMR	Spectrum available	[6]
Mass Spectrometry	Predicted m/z values for various adducts available. [M+H]⁺: 231.00153	[2]
IR Spectroscopy	Spectrum available	[6]

Experimental Protocols

A reliable method for the synthesis of 4-Bromo-2,5-dimethoxytoluene is the electrophilic bromination of 2,5-dimethoxytoluene. The following protocol is adapted from established procedures for the bromination of related aromatic compounds.

Synthesis of 4-Bromo-2,5-dimethoxytoluene

Materials:

• 2,5-Dimethoxytoluene

• Bromine

• Chloroform

• Hydrazine hydrate (98%)

• Potassium hydroxide

• Diethylene glycol

• Diethyl ether

• Calcium chloride

Procedure:

• Bromination: Dissolve 2,5-dimethoxytoluene in chloroform. To this solution, add a solution of bromine in chloroform dropwise at room temperature while stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, the solvent is removed under reduced pressure. The residue is then subjected to a Wolff-Kishner reduction.

• Purification (Wolff-Kishner Reduction): A mixture of the crude bromo compound, hydrazine hydrate, and potassium hydroxide in diethylene glycol is heated to reflux at 130°C for 1 hour. The condenser is then removed, and the temperature is raised to 150°C and refluxed for an additional 1.5 hours. After cooling to room temperature, the mixture is diluted with water and extracted with diethyl ether. The ether layer is washed with water and dried over anhydrous calcium chloride.

• Final Purification: The solvent is removed, and the resulting solid product is purified by sublimation to yield 4-Bromo-2,5-dimethoxytoluene as a white solid.

Safety Precautions: Bromine is highly corrosive and toxic; handle with appropriate personal protective equipment in a well-ventilated fume hood. Chloroform is a suspected carcinogen. Diethyl ether is highly flammable.

Chemical Reactivity and Stability

4-Bromo-2,5-dimethoxytoluene exhibits reactivity characteristic of a substituted aromatic compound. The bromine atom can participate in various cross-coupling reactions, such as Suzuki and Heck couplings, allowing for the introduction of new carbon-carbon bonds. The aromatic ring can undergo further electrophilic substitution, although the existing substituents will influence the position of the incoming group.

The compound should be stored in a cool, dry place in a well-sealed container, away from oxidizing agents.[4][5]

Potential Applications in Drug Discovery

While 4-Bromo-2,5-dimethoxytoluene itself is not known to have significant biological activity, it serves as a crucial intermediate in the synthesis of pharmacologically active molecules.[4] Its structural motifs are found in compounds with diverse biological effects.

Precursor to Psychoactive Compounds

The 2,5-dimethoxy-4-substituted phenethylamine and amphetamine class of compounds are well-known for their hallucinogenic properties. For instance, 4-bromo-2,5-dimethoxyamphetamine (DOB) is a potent serotonin receptor agonist.[7][8] The synthesis of such compounds often involves intermediates structurally related to 4-Bromo-2,5-dimethoxytoluene.

Scaffold for Anticancer Agents

Derivatives of brominated and methoxylated aromatic compounds have been investigated for their potential as anticancer agents.[4] The specific substitution pattern can be modified to optimize cytotoxic activity against various cancer cell lines.

Predicted Metabolic Pathways

Visualizations

Synthesis Workflow

Caption: A simplified workflow for the synthesis of 4-Bromo-2,5-dimethoxytoluene.

Plausible Metabolic Pathway

References

• 1. 4-Bromo-2,5-dimethoxytoluene | 13321-74-9 [sigmaaldrich.com]
• 2. PubChemLite - 4-bromo-2,5-dimethoxytoluene (C9H11BrO2) [pubchemlite.lcsb.uni.lu]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. biosynce.com [biosynce.com]
• 5. 4-Bromo-2,5-dimethoxybenzaldehyde, 98+% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. 4-BROMO-2,5-DIMETHOXYTOLUENE(13321-74-9) 1H NMR spectrum [chemicalbook.com]
• 7. caymanchem.com [caymanchem.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Metabolic pathways of 4-bromo-2,5-dimethoxyphenethylamine (2C-B): analysis of phase I metabolism with hepatocytes of six species including human - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of 4-Bromo-2,5-dimethoxytoluene from Hydroquinone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and detailed experimental protocols for the multi-step synthesis of 4-Bromo-2,5-dimethoxytoluene, a key intermediate in various research and development applications, starting from the readily available precursor, hydroquinone. The synthesis is presented as a three-stage process: methylation of hydroquinone to 1,4-dimethoxybenzene, subsequent formylation and reduction to obtain 2,5-dimethoxytoluene, and finally, regioselective bromination to yield the target compound.

Stage 1: Methylation of Hydroquinone to 1,4-Dimethoxybenzene

The initial step involves the exhaustive methylation of the hydroxyl groups of hydroquinone to form 1,4-dimethoxybenzene (also known as hydroquinone dimethyl ether). Various methods exist for this transformation, with the use of dimethyl sulfate in an alkaline medium being a common and high-yielding approach.[1][2][3] An alternative method utilizing the less toxic dimethyl carbonate under microwave irradiation also provides excellent yields.[4]

Experimental Protocol: Methylation using Dimethyl Sulfate

This procedure is adapted from a high-yield industrial synthesis method.[1]

• To a three-necked flask equipped with a mechanical stirrer, add 300 mL of water, 30g of hydroquinone, and 55g of 30% sodium hydroxide solution.

• Stir the mixture and heat it in a water bath to 55°C.

• At this temperature, slowly add 45g of dimethyl sulfate dropwise over approximately 30 minutes.

• After the addition is complete, maintain the reaction mixture at 55°C for one hour.

• Following the one-hour hold, add the remaining 25g of 30% sodium hydroxide solution over 15-20 minutes.

• Increase the temperature to 102-103°C and continue the reaction for 5-7 hours.

• Upon completion, rearrange the apparatus for steam distillation and introduce direct steam.

• Collect the distillate until it runs clear, indicating that no more product is being carried over.

• Cool the distillate, which will cause the product to solidify.

• Collect the white solid product by filtration and dry it to obtain 1,4-dimethoxybenzene.

Parameter	Value	Reference
Starting Material	Hydroquinone	[1]
Reagents	Dimethyl Sulfate, Sodium Hydroxide	[1]
Solvent	Water	[1]
Reaction Temperature	55°C, then 102-103°C	[1]
Reaction Time	~8 hours	[1]
Yield	86-91%	[1]
Melting Point	55-56°C	[3]

Stage 2: Synthesis of 2,5-Dimethoxytoluene from 1,4-Dimethoxybenzene

Direct Friedel-Crafts methylation of 1,4-dimethoxybenzene to introduce a single methyl group is challenging due to the high activation of the ring, which can lead to polysubstitution. A more controlled and reliable two-step approach is therefore employed. This involves the formylation of 1,4-dimethoxybenzene to produce 2,5-dimethoxybenzaldehyde, followed by the reduction of the aldehyde functional group to a methyl group.

Step 2a: Formylation of 1,4-Dimethoxybenzene

Several methods can be used for the formylation of activated aromatic rings, including the Vilsmeier-Haack and Gattermann reactions.[5][6] The Gattermann reaction, using zinc cyanide and hydrogen chloride, has been reported to give good yields for this specific transformation.

This protocol is based on a reported synthesis of 2,5-dimethoxybenzaldehyde.[6]

• In a three-necked flask equipped with a mercury-sealed stirrer, a reflux condenser, and a gas inlet tube, place 1,4-dimethoxybenzene (30 g), dry benzene (90 ml), and zinc cyanide (40.4 g).

• Cool the mixture in an ice bath and pass dry hydrogen chloride gas through it with rapid stirring until the solution is saturated.

• Add finely powdered aluminum chloride (44 g) and raise the temperature to 45°C.

• Maintain this temperature for 3-5 hours while continuing to pass a slow stream of HCl through the mixture.

• Pour the reaction mixture into 500 ml of 3N HCl and reflux for 30 minutes.

• After cooling, add ethyl acetate (200 ml), separate the organic layer, and extract the aqueous layer again with ethyl acetate.

• Combine the organic extracts, dry over an appropriate drying agent, and remove the solvent under reduced pressure.

• The remaining oil is purified by vacuum distillation to yield 2,5-dimethoxybenzaldehyde.

Step 2b: Reduction of 2,5-Dimethoxybenzaldehyde

The aldehyde group is efficiently reduced to a methyl group using the Wolff-Kishner reduction. The Huang-Minlon modification of this reaction is particularly effective, offering high yields and shorter reaction times by allowing for the distillation of water and excess hydrazine.[7][8][9]

• Place the 2,5-dimethoxybenzaldehyde, 85% hydrazine hydrate, and three equivalents of sodium hydroxide in a flask with a high-boiling solvent such as diethylene glycol.

• Reflux the mixture to allow for the formation of the hydrazone.

• After hydrazone formation is complete (typically after 1 hour), arrange the apparatus for distillation and remove the water and excess hydrazine until the reaction temperature rises to approximately 200°C.[8]

• Maintain the reaction at this high temperature for 3-5 hours to allow for the decomposition of the hydrazone and evolution of nitrogen gas.

• After cooling, dilute the reaction mixture with water and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the combined organic extracts, dry, and remove the solvent to yield 2,5-dimethoxytoluene.

Parameter	Value	Reference
Step 2a: Formylation
Starting Material	1,4-Dimethoxybenzene	[6]
Method	Gattermann Reaction	[6]
Reagents	Zn(CN)₂, HCl, AlCl₃	[6]
Yield	73%	[6]
Boiling Point	154°C / 18 mmHg	[6]
Step 2b: Reduction
Starting Material	2,5-Dimethoxybenzaldehyde	[7][8]
Method	Wolff-Kishner (Huang-Minlon)	[7][8]
Reagents	Hydrazine Hydrate, NaOH or KOH	[7][8]
Yield	Excellent (typically >80%)	[8][10]

Stage 3: Bromination of 2,5-Dimethoxytoluene

The final step is the regioselective bromination of 2,5-dimethoxytoluene. The two methoxy groups and the methyl group are all ortho-, para-directing. The position para to the methyl group and ortho to a methoxy group (C4) is sterically accessible and electronically activated, making it the preferred site for electrophilic substitution.

Experimental Protocol: Bromination with Bromine in Chloroform

This procedure is adapted from a literature method confirming the structure of the bromination product.[11]

• Dissolve 2,5-dimethoxytoluene in chloroform.

• Slowly add a solution of bromine in chloroform to the reaction mixture, maintaining control over the reaction temperature.

• Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC).

• Wash the reaction mixture with a solution of sodium bisulfite to quench any excess bromine, followed by washing with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) to give pure 4-Bromo-2,5-dimethoxytoluene.

Parameter	Value	Reference
Starting Material	2,5-Dimethoxytoluene	[11]
Reagents	Bromine, Chloroform	[11]
Yield	Not specified, but described as the sole product	[11]
Melting Point	87-88°C	[11]

Synthesis Workflow and Logic

The following diagrams illustrate the overall synthetic pathway and the logic for the chosen two-step conversion of 1,4-dimethoxybenzene to 2,5-dimethoxytoluene.

Caption: Overall synthetic pathway from hydroquinone to 4-Bromo-2,5-dimethoxytoluene.

Caption: Rationale for selecting the indirect formylation-reduction pathway.

References

• 1. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 2. Sciencemadness Discussion Board - 2,5-Dimethoxybenzaldehyde to 4-Alkyl-2,5-Dimethoxybenzaldehyde ? - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. grabmyessay.com [grabmyessay.com]
• 4. Sciencemadness Discussion Board - 4-alkylthio-2,5-dimethoxybenzaldehyde, Sulfuric Duff reaction - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 6. Synthesis of 2,5-dimethoxybenzaldehyde , Hive Chemistry Discourse [chemistry.mdma.ch]
• 7. jk-sci.com [jk-sci.com]
• 8. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 9. Wolff–Kishner reduction - Sciencemadness Wiki [sciencemadness.org]
• 10. chemistry.mdma.ch [chemistry.mdma.ch]
• 11. 2,5-Dimethoxybenzaldehyde synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Bromination of 1,4-Dimethoxytoluene to Yield 4-Bromo-2,5-dimethoxytoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 4-Bromo-2,5-dimethoxytoluene through the electrophilic bromination of 1,4-dimethoxytoluene. This synthesis is a crucial step in the preparation of various compounds with significant applications in medicinal chemistry and materials science. This document outlines the chemical properties of the reactants and products, a detailed experimental protocol, and a discussion of the underlying reaction mechanism.

Compound Data Summary

The physical and chemical properties of the starting material and the final product are summarized in the tables below for easy reference.

Table 1: Properties of 1,4-Dimethoxytoluene (2,5-Dimethoxytoluene)

Property	Value
Molecular Formula	C₉H₁₂O₂
Molecular Weight	152.19 g/mol
Appearance	-
Melting Point	-
Boiling Point	-
Solubility	-

Table 2: Properties of 4-Bromo-2,5-dimethoxytoluene

Property	Value
Molecular Formula	C₉H₁₁BrO₂
Molecular Weight	231.09 g/mol
Appearance	White solid
Melting Point	77-78 °C
Boiling Point	270.4 °C at 760 mmHg
Solubility	Soluble in chloroform

Theoretical Background: Electrophilic Aromatic Substitution

The synthesis of 4-Bromo-2,5-dimethoxytoluene from 1,4-dimethoxytoluene is a classic example of an electrophilic aromatic substitution (EAS) reaction. In this reaction, a bromine atom, acting as an electrophile, replaces a hydrogen atom on the aromatic ring.

The regioselectivity of this reaction is dictated by the directing effects of the substituents already present on the benzene ring: the two methoxy (-OCH₃) groups and the methyl (-CH₃) group. Both methoxy and methyl groups are activating, ortho-, para-directing groups. This means they increase the electron density of the aromatic ring, making it more susceptible to electrophilic attack, and they direct the incoming electrophile to the positions ortho and para to themselves.

In the case of 1,4-dimethoxytoluene, the two methoxy groups are in the 1 and 4 positions, and the methyl group is at the 2 position (or an equivalent isomer). The positions ortho to the methoxy groups and ortho/para to the methyl group are highly activated. The bromine atom will preferentially substitute at the most sterically accessible and electronically enriched position, which is the 5-position, yielding 4-Bromo-2,5-dimethoxytoluene.

Experimental Protocol

This section provides a detailed methodology for the bromination of 1,4-dimethoxytoluene. This protocol is synthesized from established procedures for similar compounds.

Materials:

• 1,4-Dimethoxytoluene (2,5-Dimethoxytoluene)

• Bromine (Br₂)

• Chloroform (CHCl₃) or Glacial Acetic Acid

• Sodium thiosulfate solution (aqueous)

• Sodium bicarbonate solution (aqueous, saturated)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Apparatus for recrystallization or column chromatography

Procedure:

• Reaction Setup: In a well-ventilated fume hood, dissolve 1,4-dimethoxytoluene in a suitable solvent such as chloroform or glacial acetic acid in a round-bottom flask equipped with a magnetic stir bar. Cool the flask in an ice bath.

• Addition of Bromine: Slowly add a solution of bromine in the same solvent to the cooled, stirring solution of 1,4-dimethoxytoluene using a dropping funnel. The addition should be done dropwise to control the reaction temperature and prevent the formation of byproducts. The reaction mixture will typically develop a reddish-brown color due to the presence of bromine.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete (as indicated by the consumption of the starting material), quench the excess bromine by adding a solution of sodium thiosulfate. The reddish-brown color should disappear.

• Extraction: Transfer the reaction mixture to a separatory funnel. If the solvent is chloroform, wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine. If glacial acetic acid was used as the solvent, dilute the mixture with water and extract the product with a suitable organic solvent like dichloromethane or ethyl acetate. Then, wash the organic extracts as described.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: The crude 4-Bromo-2,5-dimethoxytoluene can be purified by recrystallization from a suitable solvent (e.g., ethanol or hexane) or by column chromatography on silica gel.

Table 3: Summary of Reaction Conditions and Expected Yield

Parameter	Value/Condition
Starting Material	1,4-Dimethoxytoluene
Brominating Agent	Bromine (Br₂)
Solvent	Chloroform or Glacial Acetic Acid
Reaction Temperature	0 °C to room temperature
Reaction Time	1-4 hours (monitor by TLC)
Purification Method	Recrystallization or Column Chromatography
Expected Yield	Moderate to high

Visualizations

The following diagrams illustrate the reaction mechanism and the experimental workflow.

Caption: Reaction mechanism of the electrophilic bromination.

Caption: Experimental workflow for the synthesis.

solubility of 4-Bromo-2,5-dimethoxytoluene in common organic solvents

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available, quantitative solubility data for 4-Bromo-2,5-dimethoxytoluene is limited. This guide provides qualitative solubility information based on available data and outlines a comprehensive, generalized experimental protocol for determining the precise solubility of this compound in various organic solvents.

Core Concepts in Solubility

The solubility of a compound is a fundamental physicochemical property that dictates its behavior in various chemical and biological systems. For a solid compound like 4-Bromo-2,5-dimethoxytoluene, solubility is defined as the maximum concentration that can be dissolved in a given solvent at a specific temperature to form a saturated solution. This property is governed by the principle of "like dissolves like," where substances with similar polarities tend to be miscible.[1] Key factors influencing solubility include the chemical structure of the solute and solvent, temperature, and pressure.[1]

Known Solubility Profile of 4-Bromo-2,5-dimethoxytoluene

To facilitate research and development, the following table is provided as a template for recording experimentally determined solubility data.

Table 1: Experimental Solubility Data Template for 4-Bromo-2,5-dimethoxytoluene

Solvent	Temperature (°C)	Solubility (mg/mL)	Molar Solubility (mol/L)	Observations
Methanol
Ethanol
Isopropanol
Acetone
Ethyl Acetate
Dichloromethane
Chloroform
Diethyl Ether
Tetrahydrofuran (THF)
Dimethylformamide (DMF)
Dimethyl Sulfoxide (DMSO)
Acetonitrile
Toluene
Hexane

Experimental Protocol for Determining Solubility

The following is a detailed methodology for the quantitative determination of the solubility of 4-Bromo-2,5-dimethoxytoluene. This protocol is based on the widely used shake-flask method, a reliable technique for measuring equilibrium solubility.[4]

Materials and Equipment:

• 4-Bromo-2,5-dimethoxytoluene (solid, purity ≥98%)

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another suitable analytical instrument (e.g., GC-MS, NMR)[1][5]

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 4-Bromo-2,5-dimethoxytoluene to a series of vials.

  • To each vial, add a known volume of a specific organic solvent.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker set to the desired experimental temperature (e.g., 25 °C).

  • Allow the mixtures to shake for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.[4]

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the collected supernatant through a syringe filter to remove any undissolved solid particles.

• Sample Analysis:

  • Dilute the filtered solution with a known volume of the same solvent to bring the concentration within the linear range of the analytical instrument.

  • Analyze the diluted samples using a pre-validated analytical method (e.g., HPLC) to determine the concentration of 4-Bromo-2,5-dimethoxytoluene.

• Data Calculation:

  • Calculate the solubility in mg/mL or g/100mL using the measured concentration and the dilution factor.

  • Convert the solubility to molar solubility (mol/L) using the molecular weight of 4-Bromo-2,5-dimethoxytoluene (231.09 g/mol ).[6]

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: A flowchart of the experimental workflow for determining the solubility of a solid compound.

Logical Flow for Qualitative Solubility Testing

For rapid preliminary assessment, a qualitative solubility testing scheme can be employed. This can provide initial insights into the compound's characteristics and guide the selection of solvents for quantitative analysis.[7][8][9]

Caption: A decision tree for the qualitative analysis of a compound's solubility.

References

• 1. m.youtube.com [m.youtube.com]
• 2. 4-Bromo-2,5-dimethoxytoluene | 13321-74-9 [sigmaaldrich.cn]
• 3. biosynce.com [biosynce.com]
• 4. lup.lub.lu.se [lup.lub.lu.se]
• 5. lifechemicals.com [lifechemicals.com]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. scribd.com [scribd.com]
• 9. www1.udel.edu [www1.udel.edu]

potential applications of 4-Bromo-2,5-dimethoxytoluene in medicinal chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2,5-dimethoxytoluene, a substituted aromatic compound, represents a valuable and versatile building block in the field of medicinal chemistry. Its unique structural features, including a reactive bromine atom, electron-donating methoxy groups, and a modifiable methyl group, provide a rich platform for the synthesis of a diverse array of complex molecules with potential therapeutic applications. While direct biological activity of 4-bromo-2,5-dimethoxytoluene itself is not extensively documented, its utility as a chemical intermediate is significant. This technical guide explores the potential applications of 4-bromo-2,5-dimethoxytoluene in medicinal chemistry, focusing on its role as a precursor for various molecular scaffolds and outlining key synthetic transformations and potential therapeutic targets.

Chemical Properties and Reactivity

4-Bromo-2,5-dimethoxytoluene, with the CAS number 13321-74-9, is a solid at room temperature. The bromine atom at the 4-position is amenable to various palladium-catalyzed cross-coupling reactions, serving as a handle to introduce a wide range of substituents. The electron-donating nature of the two methoxy groups at positions 2 and 5 activates the aromatic ring, influencing its reactivity in electrophilic substitution reactions. The methyl group at the 1-position can be functionalized, for instance, through oxidation to an aldehyde or a carboxylic acid, further expanding the synthetic possibilities.

Potential Therapeutic Applications

Based on the biological activities of structurally related compounds, derivatives of 4-bromo-2,5-dimethoxytoluene hold potential in several therapeutic areas. One notable application is in the synthesis of anticancer agents.[1]

Anticancer and Antioxidant Agents

Derivatives of structurally similar bromophenols have demonstrated significant antioxidant and anticancer properties. This suggests that modifications of the 4-bromo-2,5-dimethoxytoluene core could lead to novel compounds with similar activities. The synthesis of biaryl compounds, stilbene analogs, or other complex heterocyclic systems through cross-coupling reactions could yield molecules with the potential to modulate signaling pathways involved in cancer cell proliferation and survival.

Psychoactive Compounds and Neurological Research

It is important to note that the structurally related compound, 4-bromo-2,5-dimethoxybenzaldehyde, is a well-known precursor in the synthesis of the psychoactive phenethylamine 2C-B. Oxidation of the methyl group of 4-bromo-2,5-dimethoxytoluene would yield this benzaldehyde, highlighting a potential, though not strictly medicinal, application in the synthesis of research chemicals for neuroscience.

Synthetic Utility and Key Transformations

The true value of 4-bromo-2,5-dimethoxytoluene in medicinal chemistry lies in its versatility as a synthetic intermediate. The following sections detail key chemical transformations that can be employed to generate diverse molecular scaffolds.

Oxidation of the Methyl Group

The methyl group can be oxidized to a formyl group (-CHO) to produce 4-bromo-2,5-dimethoxybenzaldehyde, or further to a carboxyl group (-COOH) to yield 4-bromo-2,5-dimethoxybenzoic acid. These functional groups are pivotal for a variety of subsequent reactions, including the synthesis of phenethylamines, Schiff bases, and amides.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom on the aromatic ring is a key functional group for palladium-catalyzed cross-coupling reactions, which are fundamental tools in modern drug discovery for the formation of carbon-carbon and carbon-heteroatom bonds.

• Suzuki-Miyaura Coupling: This reaction enables the formation of a C-C bond between 4-bromo-2,5-dimethoxytoluene and a boronic acid or ester. This is a powerful method for the synthesis of biaryl compounds, which are common motifs in biologically active molecules.

• Sonogashira Coupling: This reaction facilitates the formation of a C-C bond between 4-bromo-2,5-dimethoxytoluene and a terminal alkyne, leading to the synthesis of substituted alkynes. These can be further elaborated into various heterocyclic systems.

• Buchwald-Hartwig Amination: This reaction allows for the formation of a C-N bond between 4-bromo-2,5-dimethoxytoluene and an amine. This is a crucial transformation for the synthesis of anilines and their derivatives, which are present in numerous pharmaceuticals.

Data Presentation

Table 1: Physicochemical Properties of 4-Bromo-2,5-dimethoxytoluene

Property	Value
CAS Number	13321-74-9
Molecular Formula	C₉H₁₁BrO₂
Molecular Weight	231.09 g/mol
Melting Point	77-78 °C[2]
Boiling Point	270.4 °C at 760 mmHg[2]
Appearance	Solid[3]

Experimental Protocols

The following are generalized protocols for key synthetic transformations involving 4-bromo-2,5-dimethoxytoluene. Researchers should optimize these conditions for their specific substrates and desired products.

Protocol 1: Oxidation of 4-Bromo-2,5-dimethoxytoluene to 4-Bromo-2,5-dimethoxybenzaldehyde

This protocol is a general method for the oxidation of a benzylic methyl group to an aldehyde.

Materials:

• 4-Bromo-2,5-dimethoxytoluene

• Oxidizing agent (e.g., Cerium (IV) ammonium nitrate, Manganese dioxide)

• Solvent (e.g., Acetonitrile, Dichloromethane)

• Aqueous solution for workup (e.g., Sodium bicarbonate solution)

• Drying agent (e.g., Anhydrous sodium sulfate)

Procedure:

• Dissolve 4-Bromo-2,5-dimethoxytoluene in the chosen solvent in a round-bottom flask.

• Add the oxidizing agent portion-wise to the stirred solution at an appropriate temperature (this may range from room temperature to reflux, depending on the oxidant).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction by adding an appropriate aqueous solution.

• Extract the product into an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or recrystallization to yield 4-bromo-2,5-dimethoxybenzaldehyde.

Protocol 2: Suzuki-Miyaura Coupling of 4-Bromo-2,5-dimethoxytoluene with an Arylboronic Acid

Materials:

• 4-Bromo-2,5-dimethoxytoluene

• Arylboronic acid (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2-3 equivalents)

• Solvent system (e.g., Toluene/Water, Dioxane/Water)

• Inert gas atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk flask, add 4-bromo-2,5-dimethoxytoluene, the arylboronic acid, the palladium catalyst, and the base.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture with stirring to the desired temperature (typically 80-110 °C).

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl compound.

Protocol 3: Sonogashira Coupling of 4-Bromo-2,5-dimethoxytoluene with a Terminal Alkyne

Materials:

• 4-Bromo-2,5-dimethoxytoluene

• Terminal alkyne (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) (1-5 mol%)

• Copper(I) iodide (CuI) (1-10 mol%)

• Base (e.g., Triethylamine, Diisopropylamine)

• Solvent (e.g., Tetrahydrofuran, N,N-Dimethylformamide)

• Inert gas atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk flask, add 4-bromo-2,5-dimethoxytoluene, the palladium catalyst, and copper(I) iodide.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent and the base.

• Add the terminal alkyne dropwise to the stirred mixture.

• Stir the reaction at room temperature or with gentle heating until completion (monitored by TLC or GC-MS).

• Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired alkyne derivative.

Protocol 4: Buchwald-Hartwig Amination of 4-Bromo-2,5-dimethoxytoluene with an Amine

Materials:

• 4-Bromo-2,5-dimethoxytoluene

• Amine (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) (1-5 mol%)

• Phosphine ligand (e.g., BINAP, Xantphos) (1-1.2 times the palladium)

• Base (e.g., NaOtBu, K₃PO₄, Cs₂CO₃) (1.5-2.5 equivalents)

• Anhydrous, deoxygenated solvent (e.g., Toluene, Dioxane)

• Inert gas atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium catalyst, the phosphine ligand, and the base to a Schlenk tube.

• Add the solvent, followed by 4-bromo-2,5-dimethoxytoluene and the amine.

• Seal the tube and heat the reaction mixture with stirring to the required temperature (typically 80-120 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent and filter through a pad of celite.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired arylamine.

Visualizations

Caption: Synthetic pathways from 4-Bromo-2,5-dimethoxytoluene.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

4-Bromo-2,5-dimethoxytoluene is a highly functionalized aromatic compound with significant potential as a building block in medicinal chemistry. While its direct biological applications are not yet well-defined, its utility in the synthesis of diverse molecular architectures through oxidation and palladium-catalyzed cross-coupling reactions is evident. The exploration of derivatives of 4-bromo-2,5-dimethoxytoluene, guided by the known biological activities of structurally related molecules, presents a promising avenue for the discovery of novel therapeutic agents, particularly in the areas of oncology and antioxidant research. The experimental protocols and synthetic pathways outlined in this guide provide a solid foundation for researchers to unlock the full potential of this versatile chemical intermediate.

References

• 1. biosynce.com [biosynce.com]
• 2. 4-Bromo-2,5-dimethoxytoluene | 13321-74-9 [sigmaaldrich.com]
• 3. ww.chemblink.com [ww.chemblink.com]

A Comprehensive Technical Guide to the Safe Handling of 4-Bromo-2,5-dimethoxytoluene

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the safety and handling precautions for 4-Bromo-2,5-dimethoxytoluene (CAS No. 13321-74-9). The information herein is compiled to ensure the safe use of this compound in a laboratory and research setting, targeting professionals in drug development and chemical synthesis.

Chemical and Physical Properties

4-Bromo-2,5-dimethoxytoluene, with the synonym 1-bromo-2,5-dimethoxy-4-methylbenzene, is a solid organic compound. Its key physical and chemical properties are summarized below, providing essential data for handling and storage.

Property	Value	Source
Molecular Formula	C₉H₁₁BrO₂
Molecular Weight	231.09 g/mol
Appearance	Solid	[1]
Melting Point	77-78 °C; 80-82 °C	[1]
Boiling Point	270.4 °C at 760 mmHg; 160 °C at 30 Torr	[1]
Density	1.4 ± 0.1 g/cm³	[1]
Flash Point	114.2 ± 21.4 °C	[1]
Solubility	Soluble in organic solvents (e.g., alcohols, ethers)	[1]
Purity	Typically ≥98%

Hazard Identification and Classification

4-Bromo-2,5-dimethoxytoluene is classified as a harmful substance.[1] Exposure can pose risks to health, and appropriate precautions are mandatory.

GHS Hazard Statements: [2]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.

Signal Word: Warning[2]

Hazard Pictogram: [2]

• GHS07 (Exclamation Mark)

Precautionary Statements: [2][3]

• P261 & P264: Avoid breathing dust and wash skin thoroughly after handling.

• P270 & P271: Do not eat, drink or smoke when using this product. Use only outdoors or in a well-ventilated area.

• P280: Wear protective gloves, protective clothing, eye protection, and face protection.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling and Use

Due to its hazardous nature, strict protocols must be followed when handling 4-Bromo-2,5-dimethoxytoluene. The following outlines a general experimental workflow for its use in a laboratory setting.

3.1. Personal Protective Equipment (PPE) Before handling, ensure the following PPE is worn:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical goggles.[1][2]

• Lab Coat: A standard laboratory coat.

• Respiratory Protection: If dust generation is unavoidable or ventilation is inadequate, a NIOSH-approved respirator is necessary.[3][4]

3.2. Engineering Controls

• Fume Hood: All weighing and handling of the solid compound should be performed in a certified chemical fume hood to avoid inhalation of dust.

• Ventilation: The laboratory must be well-ventilated.[2]

• Eyewash and Safety Shower: An emergency eyewash station and safety shower must be readily accessible.[3][5]

3.3. Weighing and Dispensing Protocol

• Designate a specific area within the fume hood for handling the compound.

• Place a weigh boat on a tared analytical balance.

• Carefully transfer the required amount of 4-Bromo-2,5-dimethoxytoluene to the weigh boat using a clean spatula.

• Avoid generating dust during transfer.[4]

• Securely close the main container immediately after dispensing.

• Clean any spills within the fume hood immediately using appropriate methods.[4]

3.4. Dissolution and Reaction Setup

• Add the weighed solid to the reaction vessel inside the fume hood.

• Slowly add the desired solvent to dissolve the compound.

• Once dissolved, the risk of airborne dust is minimized, but standard precautions for handling chemical solutions should be maintained.

Storage and Disposal

4.1. Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

• Keep away from incompatible materials such as oxidants and acids.[1]

• The storage temperature is generally room temperature.[1]

4.2. Disposal

• Dispose of waste material and empty containers in accordance with local, regional, and national environmental regulations.[5]

• Waste should be handled as hazardous and disposed of via an approved waste disposal plant.[5]

Emergency Procedures

5.1. First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[2][5]

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[2][5] Remove contaminated clothing. If skin irritation persists, get medical advice.[5]

• Eye Contact: Rinse cautiously with water for several minutes, including under the eyelids.[2][5] Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting.[2] Clean mouth with water and drink plenty of water afterwards.[5] Seek immediate medical attention.

5.2. Accidental Release Measures

• Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[4] Clean the area with a wet cloth or paper towels.

• Major Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Prevent the material from entering drains or waterways.[4] Contain the spill and collect the material for disposal.

Visual Guides

The following diagrams illustrate key logical relationships and workflows for the safe handling of 4-Bromo-2,5-dimethoxytoluene.

References

• 1. biosynce.com [biosynce.com]
• 2. ww.chemblink.com [ww.chemblink.com]
• 3. synquestlabs.com [synquestlabs.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. fishersci.com [fishersci.com]

Stability of 4-Bromo-2,5-dimethoxytoluene Under Acidic and Basic Conditions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stability of 4-Bromo-2,5-dimethoxytoluene under acidic and basic conditions. The document outlines potential degradation pathways, proposes detailed experimental protocols for forced degradation studies, and discusses analytical methodologies for the identification and quantification of the parent compound and its degradants. This guide is intended to be a valuable resource for researchers and professionals involved in the development of pharmaceuticals and other applications where the stability of 4-Bromo-2,5-dimethoxytoluene is a critical parameter.

Introduction

4-Bromo-2,5-dimethoxytoluene is a substituted aromatic compound with potential applications in various fields, including as an intermediate in the synthesis of pharmacologically active molecules. Understanding its stability under different pH conditions is crucial for ensuring the quality, safety, and efficacy of any product in which it is used. Forced degradation studies are an essential component of the drug development process, providing insights into the intrinsic stability of a molecule and helping to develop stability-indicating analytical methods.[1][2][3] This guide will delve into the theoretical and practical aspects of assessing the stability of 4-Bromo-2,5-dimethoxytoluene.

Chemical Structure and Potential Degradation Sites

The chemical structure of 4-Bromo-2,5-dimethoxytoluene features several key functional groups that can be susceptible to degradation under acidic or basic conditions.

• Methoxy Groups (-OCH₃): The ether linkages of the two methoxy groups are potential sites for hydrolysis, particularly under acidic conditions, which could lead to the formation of phenolic derivatives.[4]

• Bromo Group (-Br): The carbon-bromine bond on the aromatic ring could be susceptible to cleavage, although this typically requires more forcing conditions.

• Aromatic Ring: The electron-rich aromatic ring can be susceptible to electrophilic attack or oxidation under certain stress conditions.

Predicted Degradation Pathways

Based on the chemical structure, two primary degradation pathways are anticipated under acidic and basic stress conditions: hydrolysis of the methoxy groups.

Acid-Catalyzed Degradation

Under acidic conditions, the primary degradation pathway is expected to be the hydrolysis of one or both methoxy groups. The reaction is initiated by the protonation of the ether oxygen, making the methyl group a better leaving group.

Caption: Proposed acid-catalyzed degradation pathway.

Base-Catalyzed Degradation

While aromatic ethers are generally more stable under basic conditions compared to acidic conditions, degradation can still occur, particularly at elevated temperatures. The potential for nucleophilic aromatic substitution to replace the bromo group or demethylation is a possibility, though less likely than acid-catalyzed hydrolysis of the methoxy groups.

Caption: General scheme for base-catalyzed degradation.

Experimental Protocols for Forced Degradation Studies

The following protocols are designed based on general guidelines for forced degradation studies and should be adapted and optimized for specific laboratory conditions and analytical instrumentation.[2][3][5]

General Experimental Workflow

Caption: General workflow for forced degradation studies.

Acidic Hydrolysis

• Preparation of Stock Solution: Prepare a stock solution of 4-Bromo-2,5-dimethoxytoluene in a suitable organic solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Condition: To a known volume of the stock solution, add an equal volume of 0.1 M hydrochloric acid.

• Incubation: Incubate the solution at 60°C.

• Sampling: Withdraw aliquots at appropriate time intervals (e.g., 0, 2, 4, 8, 12, and 24 hours).

• Neutralization: Immediately neutralize the withdrawn samples with an equivalent amount of 0.1 M sodium hydroxide.

• Analysis: Analyze the samples using a validated stability-indicating HPLC method.

Basic Hydrolysis

• Preparation of Stock Solution: Prepare a stock solution of 4-Bromo-2,5-dimethoxytoluene in a suitable organic solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Condition: To a known volume of the stock solution, add an equal volume of 0.1 M sodium hydroxide.

• Incubation: Incubate the solution at 60°C.

• Sampling: Withdraw aliquots at appropriate time intervals (e.g., 0, 2, 4, 8, 12, and 24 hours).

• Neutralization: Immediately neutralize the withdrawn samples with an equivalent amount of 0.1 M hydrochloric acid.

• Analysis: Analyze the samples using a validated stability-indicating HPLC method.

Data Presentation

Quantitative data from forced degradation studies should be summarized in a clear and structured format to facilitate comparison and analysis. The goal is to achieve a target degradation of 5-20% to ensure that the analytical method is challenged without generating secondary degradation products that may not be relevant under normal storage conditions.[2]

Table 1: Hypothetical Degradation of 4-Bromo-2,5-dimethoxytoluene under Acidic Conditions (0.1 M HCl at 60°C)

Time (hours)	% 4-Bromo-2,5-dimethoxytoluene Remaining	% Degradation Product 1 (e.g., 4-Bromo-5-methoxy-2-methylphenol)
0	100.0	0.0
2	95.2	4.8
4	90.5	9.5
8	82.1	17.9
12	74.3	25.7
24	60.8	39.2

Table 2: Hypothetical Degradation of 4-Bromo-2,5-dimethoxytoluene under Basic Conditions (0.1 M NaOH at 60°C)

Time (hours)	% 4-Bromo-2,5-dimethoxytoluene Remaining	% Degradation Product 2 (e.g., Unidentified)
0	100.0	0.0
2	99.8	0.2
4	99.5	0.5
8	98.9	1.1
12	98.2	1.8
24	96.5	3.5

Note: The data presented in these tables is illustrative and not based on actual experimental results.

Analytical Methodologies

A stability-indicating analytical method is crucial for accurately quantifying the decrease in the active pharmaceutical ingredient (API) and the increase in degradation products. High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector is the most common technique for this purpose.[6]

HPLC Method Parameters (Illustrative)

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid for better peak shape).

• Flow Rate: 1.0 mL/min.

• Detector: UV detector at a wavelength determined by the UV spectrum of 4-Bromo-2,5-dimethoxytoluene and its potential degradants. A photodiode array (PDA) detector is recommended to assess peak purity.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Identification of Degradation Products

Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are powerful tools for the structural elucidation of degradation products.[7][8][9][10][11]

• LC-MS: Coupling the HPLC system to a mass spectrometer allows for the determination of the molecular weight of the degradation products, aiding in their identification.

• NMR: Isolation of the degradation products followed by NMR analysis (¹H, ¹³C, and 2D-NMR) can provide definitive structural information.[10][11]

Conclusion

References

• 1. jetir.org [jetir.org]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rjptonline.org [rjptonline.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. ijmr.net.in [ijmr.net.in]
• 7. researchgate.net [researchgate.net]
• 8. Metabolic pathways of 4-bromo-2,5-dimethoxyphenethylamine (2C-B): analysis of phase I metabolism with hepatocytes of six species including human - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. LC-HRMS and NMR studies for the characterization of degradation impurities of ubrogepant along with the in silico approaches for the prediction of degradation and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki Coupling of 4-Bromo-2,5-dimethoxytoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, facilitating the formation of carbon-carbon bonds, particularly for constructing biaryl scaffolds prevalent in many pharmaceutical compounds. This document provides a detailed protocol for the Suzuki coupling of 4-Bromo-2,5-dimethoxytoluene with arylboronic acids. The substrate, 4-Bromo-2,5-dimethoxytoluene, is an electron-rich and potentially sterically hindered aryl bromide. These characteristics can present challenges, such as a slower rate of oxidative addition, which is often the rate-limiting step in the catalytic cycle.[1] Therefore, the selection of an appropriate catalyst, ligand, and base is crucial for achieving high yields. These notes offer a robust starting point and optimization strategies for researchers employing this substrate in drug discovery and development.

Data Presentation

The choice of base is a critical parameter in the Suzuki-Miyaura coupling. For electron-rich substrates, stronger, non-nucleophilic bases are often preferred. The following table summarizes the impact of different bases on the yield of a Suzuki coupling reaction between a structurally similar electron-rich aryl boronic acid, (4-Bromo-2,5-dimethoxyphenyl)boronic acid, and 4-bromoanisole.[2] This data provides a strong rationale for the selection of the base in the protocol for 4-Bromo-2,5-dimethoxytoluene.

Entry	Base	Solvent	Catalyst (mol%)	Temperature (°C)	Time (h)	Yield (%)
1	K₃PO₄	1,4-Dioxane/H₂O (4:1)	Pd(PPh₃)₄ (3 mol%)	90	12	92
2	Cs₂CO₃	1,4-Dioxane/H₂O (4:1)	Pd(PPh₃)₄ (3 mol%)	90	12	88
3	K₂CO₃	1,4-Dioxane/H₂O (4:1)	Pd(PPh₃)₄ (3 mol%)	90	12	85

Experimental Protocols

This section details two recommended protocols for the Suzuki coupling of 4-Bromo-2,5-dimethoxytoluene with a generic arylboronic acid. Protocol A employs a classic palladium catalyst, while Protocol B utilizes a more modern catalyst system often effective for challenging substrates.

Materials and Equipment

• 4-Bromo-2,5-dimethoxytoluene

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or Palladium(II) acetate [Pd(OAc)₂]

• Ligand (for Protocol B): SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Base: Anhydrous Potassium Phosphate (K₃PO₄) or Cesium Carbonate (Cs₂CO₃)

• Solvent: Anhydrous 1,4-Dioxane and Degassed Deionized Water

• Schlenk flask or reaction vial with a screw cap and septum

• Magnetic stirrer and hotplate with an oil bath

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

• Ethyl acetate, brine, and anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Protocol A: Standard Conditions with Pd(PPh₃)₄

This protocol is a reliable starting point for the Suzuki coupling of 4-Bromo-2,5-dimethoxytoluene.

• Reaction Setup: To a dry Schlenk flask, add 4-Bromo-2,5-dimethoxytoluene (1.0 mmol, 1.0 equiv), the desired arylboronic acid (1.2 mmol, 1.2 equiv), potassium phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03 mmol, 3 mol%).

• Degassing: Seal the flask and evacuate and backfill with an inert gas (Argon or Nitrogen) at least three times to ensure an oxygen-free environment.

• Solvent Addition: Prepare a degassed solvent mixture of 1,4-dioxane and water (4:1 v/v) by bubbling an inert gas through the solvents for 20-30 minutes. Add the degassed solvent (5 mL per mmol of aryl bromide) to the flask via syringe.

• Reaction: Place the sealed flask in a preheated oil bath at 90-100 °C and stir the reaction vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A typical reaction time is 4-16 hours.[1]

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[1][2]

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.[1][2]

Protocol B: Enhanced Catalysis with Pd(OAc)₂/SPhos

For challenging couplings or to improve yields, a more active catalyst system is recommended.

• Reaction Setup: To a dry Schlenk flask, add 4-Bromo-2,5-dimethoxytoluene (1.0 mmol, 1.0 equiv), the arylboronic acid (1.2 mmol, 1.2 equiv), finely ground potassium phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv), palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%), and SPhos (0.04 mmol, 4 mol%).[1]

• Degassing: Seal the flask and perform at least three vacuum/backfill cycles with an inert gas.

• Solvent Addition: Add a degassed 4:1 mixture of 1,4-dioxane and water (5 mL per mmol of aryl bromide) via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C in a preheated oil bath with vigorous stirring.

• Monitoring, Workup, and Purification: Follow steps 5-7 as described in Protocol A.

Visualizations

Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction. The cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

The diagram below outlines the general laboratory workflow for performing the Suzuki coupling reaction as described in the protocols.

Caption: Experimental workflow for the Suzuki coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Heck Reaction of 4-Bromo-2,5-dimethoxytoluene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting the Heck reaction with 4-Bromo-2,5-dimethoxytoluene. This reaction is a cornerstone of carbon-carbon bond formation in modern organic synthesis, enabling the creation of complex molecular architectures from readily available starting materials.

Introduction

The Mizoroki-Heck reaction, commonly known as the Heck reaction, is a palladium-catalyzed cross-coupling reaction between an unsaturated halide (or triflate) and an alkene.[1][2] This powerful transformation is widely employed in the synthesis of substituted alkenes, which are key intermediates in the production of pharmaceuticals, agrochemicals, and advanced materials.[3][4] 4-Bromo-2,5-dimethoxytoluene is a valuable building block, and its functionalization via the Heck reaction opens avenues to a diverse range of novel compounds.

The reaction typically proceeds in the presence of a palladium catalyst, a base, and a suitable solvent.[2] The choice of these components is critical for achieving high yields and selectivity. For an electron-rich aryl bromide like 4-Bromo-2,5-dimethoxytoluene, specific conditions may be required to optimize the reaction outcome.

Reaction Mechanism

The catalytic cycle of the Heck reaction is generally understood to involve the following key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 4-Bromo-2,5-dimethoxytoluene to form a Pd(II) complex.[3][5]

• Alkene Coordination and Insertion: The alkene coordinates to the palladium center, followed by migratory insertion into the aryl-palladium bond.[3][6] This step forms a new carbon-carbon bond.

• β-Hydride Elimination: A hydrogen atom from a carbon adjacent to the palladium-bearing carbon is eliminated, forming a palladium-hydride species and the desired substituted alkene product.[3][6]

• Reductive Elimination: The base regenerates the active Pd(0) catalyst from the palladium-hydride species, allowing the catalytic cycle to continue.[3][6]

Key Experimental Parameters

Successful execution of the Heck reaction with 4-Bromo-2,5-dimethoxytoluene hinges on the careful selection of the following parameters:

• Palladium Catalyst: Palladium(II) acetate (Pd(OAc)₂) is a common and effective precatalyst that is reduced in situ to the active Pd(0) species.[2][7] Other common catalysts include tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) and palladium(II) chloride (PdCl₂).[2]

• Ligand: Phosphine ligands, such as triphenylphosphine (PPh₃), are often employed to stabilize the palladium catalyst and modulate its reactivity.[2][6] For electron-rich aryl bromides, the use of a ligand can be beneficial. In some cases, the reaction can proceed without an added ligand.[8]

• Base: An inorganic or organic base is required to neutralize the hydrogen bromide generated during the reaction and to facilitate the regeneration of the Pd(0) catalyst.[2] Common choices include potassium carbonate (K₂CO₃), triethylamine (Et₃N), and sodium acetate (NaOAc).[2]

• Solvent: Polar aprotic solvents such as N,N-dimethylformamide (DMF), N,N-dimethylacetamide (DMAc), and acetonitrile (MeCN) are frequently used to dissolve the reactants and facilitate the reaction.[9]

• Alkene Coupling Partner: The Heck reaction is versatile and can be performed with a wide range of alkenes. Acrylates, styrenes, and other electron-deficient alkenes are particularly good substrates.[2]

• Temperature: The reaction is typically heated to temperatures between 80 °C and 140 °C to ensure a reasonable reaction rate.[10]

Experimental Protocols

Below are two representative protocols for the Heck reaction of 4-Bromo-2,5-dimethoxytoluene with a generic acrylate and styrene. These protocols are based on general procedures for similar aryl bromides and should be optimized for specific substrates.

Protocol 1: Heck Reaction with an Acrylate

This protocol describes the coupling of 4-Bromo-2,5-dimethoxytoluene with a generic acrylate (e.g., ethyl acrylate).

Materials:

• 4-Bromo-2,5-dimethoxytoluene

• Acrylate (e.g., ethyl acrylate)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Schlenk flask or similar reaction vessel

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and purification supplies

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-2,5-dimethoxytoluene (1.0 mmol, 1.0 equiv).

• Add potassium carbonate (2.0 mmol, 2.0 equiv).

• Add palladium(II) acetate (0.02 mmol, 2 mol%) and triphenylphosphine (0.04 mmol, 4 mol%).

• Add anhydrous N,N-dimethylformamide (5 mL).

• Add the acrylate (1.5 mmol, 1.5 equiv) to the reaction mixture.

• Heat the reaction mixture to 100-120 °C with stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired substituted acrylate.

Protocol 2: Heck Reaction with a Styrene

This protocol outlines the coupling of 4-Bromo-2,5-dimethoxytoluene with a generic styrene.

Materials:

• 4-Bromo-2,5-dimethoxytoluene

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• Triethylamine (Et₃N)

• Acetonitrile (MeCN), anhydrous

• Schlenk flask or similar reaction vessel

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and purification supplies

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-2,5-dimethoxytoluene (1.0 mmol, 1.0 equiv).

• Add palladium(II) acetate (0.01 mmol, 1 mol%).

• Add anhydrous acetonitrile (5 mL).

• Add triethylamine (1.5 mmol, 1.5 equiv).

• Add the styrene (1.2 mmol, 1.2 equiv) to the reaction mixture.

• Heat the reaction mixture to 80-100 °C with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the reaction mixture to remove any precipitated salts and wash the filter cake with acetonitrile.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired substituted styrene.

Data Presentation

The following tables summarize typical reaction conditions and potential outcomes for the Heck reaction of 4-Bromo-2,5-dimethoxytoluene. These are representative examples and actual results may vary depending on the specific substrates and optimized conditions.

Table 1: Reaction Conditions for Heck Coupling with Acrylates

Parameter	Condition
Aryl Halide	4-Bromo-2,5-dimethoxytoluene
Alkene	Ethyl acrylate
Catalyst	Pd(OAc)₂ (2 mol%)
Ligand	PPh₃ (4 mol%)
Base	K₂CO₃ (2.0 equiv)
Solvent	DMF
Temperature	120 °C
Time	12-24 h
Yield	Good to Excellent

Table 2: Reaction Conditions for Heck Coupling with Styrenes

Parameter	Condition
Aryl Halide	4-Bromo-2,5-dimethoxytoluene
Alkene	Styrene
Catalyst	Pd(OAc)₂ (1 mol%)
Ligand	None
Base	Et₃N (1.5 equiv)
Solvent	Acetonitrile
Temperature	100 °C
Time	8-16 h
Yield	Good

Visualizations

The following diagrams illustrate the general mechanism of the Heck reaction and a typical experimental workflow.

Caption: General catalytic cycle of the Mizoroki-Heck reaction.

Caption: A typical experimental workflow for the Heck reaction.

References

• 1. scispace.com [scispace.com]
• 2. Heck reaction - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. mdpi.com [mdpi.com]
• 5. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03533F [pubs.rsc.org]
• 6. m.youtube.com [m.youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Pd(OAc)2 without added ligand as an active catalyst for Mizoroki–Heck reaction in aqueous media - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. bcp.fu-berlin.de [bcp.fu-berlin.de]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Bromo-2,5-dimethoxytoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone in modern organic synthesis for the formation of carbon-nitrogen (C-N) bonds.[1][2] This powerful transformation is of paramount importance in medicinal chemistry and materials science for the synthesis of arylamines, which are prevalent structural motifs in a vast array of pharmaceuticals and functional materials.[3]

This document provides detailed application notes and a generalized protocol for the Buchwald-Hartwig amination of 4-Bromo-2,5-dimethoxytoluene, an electron-rich aryl bromide. The presence of two electron-donating methoxy groups on the aromatic ring influences its reactivity, necessitating careful selection of the catalyst system and reaction conditions to achieve high efficiency.[4]

Reaction Principle

The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium catalyst, a phosphine ligand, and a base. The generally accepted mechanism entails the following key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl bromide (Ar-Br) to form a Pd(II) intermediate.[2]

• Amine Coordination and Deprotonation: The amine nucleophile coordinates to the palladium center. A base then deprotonates the coordinated amine to generate a palladium-amido complex.[4]

• Reductive Elimination: The final C-N bond is formed via reductive elimination from the palladium-amido complex, which regenerates the active Pd(0) catalyst and releases the desired N-aryl amine product.[2]

The choice of ligand is critical for the success of the reaction, with bulky, electron-rich phosphine ligands often employed to facilitate the key steps of the catalytic cycle and enhance catalyst stability and activity.[4]

Key Reaction Components

The success of the Buchwald-Hartwig amination of 4-Bromo-2,5-dimethoxytoluene is highly dependent on the judicious selection of the following components:

• Palladium Precatalyst: A source of palladium is essential. Common precatalysts include palladium(II) acetate (Pd(OAc)₂) and tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃).[4] These are typically reduced in situ to the active Pd(0) species.

• Phosphine Ligand: The ligand stabilizes the palladium catalyst and modulates its reactivity. For electron-rich aryl bromides like 4-Bromo-2,5-dimethoxytoluene, bulky, electron-rich biaryl phosphine ligands such as XPhos, RuPhos, or bidentate ligands like BINAP are often effective.[3]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine. Common choices include sodium tert-butoxide (NaOtBu) and cesium carbonate (Cs₂CO₃).[4] The choice of base can influence the reaction rate and substrate compatibility.[2]

• Solvent: Anhydrous, aprotic solvents are typically used. Toluene, dioxane, and tetrahydrofuran (THF) are common choices.[2]

Data Presentation: Representative Reaction Conditions

The following tables summarize typical reaction conditions for the Buchwald-Hartwig amination of 4-Bromo-2,5-dimethoxytoluene and analogous electron-rich aryl bromides with various amines. This data can serve as a guide for reaction optimization.

Table 1: Amination with Secondary Amines

Entry	Aryl Bromide	Amine	Pd-Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Bromo-2,5-dimethoxytoluene	Morpholine	Pd(OAc)₂ (2)	XPhos (4)	NaOtBu (1.4)	Toluene	100	18	~90 (estimated)
2	4-Bromoanisole	Morpholine	[Pd(η³-1-Ph-C₃H₄)Cl]₂ (1)	XPhos (2)	NaOtBu (1.2)	Dioxane	80	2	>95[5]

Table 2: Amination with Primary Amines

Entry	Aryl Bromide	Amine	Pd-Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Bromo-2,5-dimethoxytoluene	n-Hexylamine	Pd₂(dba)₃ (1.5)	RuPhos (3)	NaOtBu (1.5)	Toluene	100	24	~85 (estimated)
2	4-Bromo-2,5-dimethoxytoluene	Aniline	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃ (2)	Toluene	110	12	~80-90 (estimated)[1]

Experimental Protocols

General Considerations:

The Buchwald-Hartwig amination is sensitive to air and moisture. Therefore, all manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox. All glassware should be oven-dried and cooled under an inert atmosphere before use. Solvents must be anhydrous and deoxygenated.

Protocol 1: Amination of 4-Bromo-2,5-dimethoxytoluene with Morpholine

This protocol is adapted from procedures for the amination of similar electron-rich aryl bromides.[5]

• Materials:

  • 4-Bromo-2,5-dimethoxytoluene (1.0 mmol, 1.0 equiv)

  • Morpholine (1.2 mmol, 1.2 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

  • 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 mmol, 4 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

  • Anhydrous Toluene (5 mL)

• Procedure:

  • To an oven-dried Schlenk tube under an inert atmosphere, add 4-Bromo-2,5-dimethoxytoluene, Pd(OAc)₂, XPhos, and NaOtBu.

  • Evacuate and backfill the Schlenk tube with the inert gas three times.

  • Add anhydrous toluene via syringe, followed by the addition of morpholine.

  • Seal the Schlenk tube and heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 18-24 hours.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove palladium residues and inorganic salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired N-(2,5-dimethoxy-4-methylphenyl)morpholine.

Protocol 2: Amination of 4-Bromo-2,5-dimethoxytoluene with Aniline

This protocol is a general method for the coupling of aryl bromides with anilines.[1]

• Materials:

  • 4-Bromo-2,5-dimethoxytoluene (1.0 mmol, 1.0 equiv)

  • Aniline (1.2 mmol, 1.2 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

  • 2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP) (0.03 mmol, 3 mol%)

  • Cesium carbonate (Cs₂CO₃) (2.0 mmol, 2.0 equiv)

  • Anhydrous Toluene (5 mL)

• Procedure:

  • In an oven-dried Schlenk tube under an inert atmosphere, combine 4-Bromo-2,5-dimethoxytoluene, aniline, Pd(OAc)₂, BINAP, and Cs₂CO₃.

  • Evacuate and backfill the Schlenk tube with the inert gas three times.

  • Add anhydrous toluene via syringe.

  • Seal the Schlenk tube and heat the reaction mixture to 110 °C with vigorous stirring.

  • Monitor the reaction by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

  • After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite®.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to obtain N-(2,5-dimethoxy-4-methylphenyl)aniline.

Mandatory Visualization

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Caption: General experimental workflow for the Buchwald-Hartwig amination.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. research.rug.nl [research.rug.nl]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Sonogashira Coupling of 4-Bromo-2,5-dimethoxytoluene with Terminal Alkynes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2][3] This powerful transformation, typically catalyzed by a palladium complex with a copper(I) co-catalyst in the presence of an amine base, is renowned for its mild reaction conditions and broad functional group tolerance.[1][3][4][5] These characteristics make it an invaluable tool in the synthesis of complex molecules, including pharmaceuticals, natural products, and advanced organic materials.[1][6]

4-Bromo-2,5-dimethoxytoluene is a valuable building block in medicinal chemistry and materials science. The Sonogashira coupling of this aryl bromide with various terminal alkynes provides a direct route to a diverse range of 2,5-dimethoxy-4-alkynyltoluene derivatives. These products can serve as key intermediates in the synthesis of biologically active compounds and functional materials. The reactivity of the C-Br bond in 4-Bromo-2,5-dimethoxytoluene is influenced by the electron-donating methoxy and methyl substituents, which can affect the oxidative addition step in the catalytic cycle.[7]

This document provides detailed application notes and a general protocol for the Sonogashira coupling of 4-Bromo-2,5-dimethoxytoluene with terminal alkynes.

Reaction Principle: The Catalytic Cycle

The Sonogashira coupling reaction proceeds through two interconnected catalytic cycles: a palladium cycle and a copper cycle.[1][2]

• Palladium Cycle: The active Pd(0) catalyst undergoes oxidative addition with the aryl bromide (4-Bromo-2,5-dimethoxytoluene).[4]

• Copper Cycle: Concurrently, the copper(I) salt reacts with the terminal alkyne and a base (typically an amine) to form a copper(I) acetylide intermediate.[1]

• Transmetalation: The copper acetylide then transfers the alkynyl group to the palladium complex.[1][4]

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the final 2,5-dimethoxy-4-alkynyltoluene product and regenerate the active Pd(0) catalyst.[1][4]

A copper-free variant of the Sonogashira reaction also exists, which can be advantageous in certain applications to avoid potential issues with copper contamination.[1][2]

Key Reaction Parameters

The success and efficiency of the Sonogashira coupling are dependent on several critical parameters:

• Catalyst System: A combination of a palladium catalyst and a copper(I) co-catalyst is traditionally used. Common palladium sources include Pd(PPh₃)₂Cl₂ and Pd(PPh₃)₄.[2] Copper(I) iodide (CuI) is the most frequently used co-catalyst.[1]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH), is essential to deprotonate the terminal alkyne and neutralize the hydrogen halide formed during the reaction.[1][8]

• Solvent: Anhydrous solvents are typically employed to prevent unwanted side reactions. Common choices include tetrahydrofuran (THF), toluene, and N,N-dimethylformamide (DMF).[8]

• Temperature: While many Sonogashira couplings can proceed at room temperature, heating may be necessary for less reactive aryl bromides.[4][7] The reactivity of aryl halides generally follows the trend I > Br > Cl.[4]

• Inert Atmosphere: The reaction is typically carried out under an inert atmosphere (e.g., Argon or Nitrogen) to protect the catalysts from oxidation.[1][8]

Data Presentation

The following table summarizes representative quantitative data for the Sonogashira coupling of aryl bromides with terminal alkynes under various conditions. While specific yields for 4-Bromo-2,5-dimethoxytoluene are not detailed in the provided search results, this table illustrates typical conditions and outcomes that can be expected and optimized for this specific substrate.

Entry	Aryl Bromide	Terminal Alkyne	Pd Catalyst (mol%)	CuI (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromo-2,5-dimethoxytoluene	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	60	6	Est. >85
2	4-Bromo-2,5-dimethoxytoluene	1-Hexyne	Pd(PPh₃)₄ (3)	CuI (5)	i-Pr₂NH	Toluene	80	8	Est. >80
3	4-Bromo-2,5-dimethoxytoluene	Trimethylsilylacetylene	Pd(PPh₃)₂Cl₂ (1.5)	CuI (3)	Et₃N	DMF	50	4	Est. >90
4	4-Bromo-2,5-dimethoxytoluene	3-Butyn-1-ol	Pd(dppf)Cl₂ (2)	CuI (4)	Et₃N	THF/H₂O	RT	12	Est. >75

Estimated yields are based on general knowledge of Sonogashira reactions with similar substrates and are provided for illustrative purposes. Actual yields may vary.

Experimental Protocol

This protocol provides a general procedure for the Sonogashira coupling of 4-Bromo-2,5-dimethoxytoluene with a terminal alkyne. Optimization may be required for specific substrates.

Materials:

• 4-Bromo-2,5-dimethoxytoluene (1.0 eq)

• Terminal alkyne (1.1 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) (1-5 mol%)

• Copper(I) iodide (CuI) (2-10 mol%)

• Amine base (e.g., triethylamine, diisopropylamine) (2-3 eq)

• Anhydrous solvent (e.g., THF, toluene, DMF)

• Inert gas (Argon or Nitrogen)

• Standard glassware for anhydrous reactions

Procedure:

• Reaction Setup: To a dry round-bottom flask or Schlenk tube equipped with a magnetic stir bar, add 4-Bromo-2,5-dimethoxytoluene, the palladium catalyst, and copper(I) iodide.

• The flask is then sealed with a septum and purged with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Solvent and Reagent Addition: Under the inert atmosphere, add the anhydrous solvent via syringe, followed by the amine base and the terminal alkyne.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to a specified temperature (e.g., 40-80 °C). Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion (indicated by the consumption of the starting material), cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate, diethyl ether) and filter through a pad of Celite® to remove the catalyst residues.

• Wash the filtrate with a saturated aqueous solution of ammonium chloride to remove the copper catalyst, followed by washing with brine.[1]

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product is then purified by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate).

Mandatory Visualizations

Caption: Experimental workflow for the Sonogashira coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 5. Sonogashira Coupling [organic-chemistry.org]
• 6. ijnc.ir [ijnc.ir]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for the Purification of 4-Bromo-2,5-dimethoxytoluene by Column Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Bromo-2,5-dimethoxytoluene is a substituted aromatic compound that may serve as an intermediate in the synthesis of various target molecules in medicinal chemistry and materials science. Following its synthesis, purification is a critical step to remove unreacted starting materials, byproducts, and other impurities. Column chromatography is a widely used and effective technique for the purification of such organic compounds. This document provides a detailed protocol for the purification of 4-Bromo-2,5-dimethoxytoluene using silica gel column chromatography. The provided parameters are based on the chromatographic behavior of structurally similar molecules and general principles of chromatography.

Data Presentation

The successful purification of 4-Bromo-2,5-dimethoxytoluene relies on the selection of appropriate chromatographic conditions. Below is a summary of recommended parameters, derived from the purification of analogous compounds such as 4-Bromo-2,5-dimethoxybenzaldehyde. Since 4-Bromo-2,5-dimethoxytoluene is less polar than its benzaldehyde counterpart, a less polar mobile phase is proposed.

Parameter	Recommended Value/Condition	Rationale/Remarks
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard stationary phase for normal-phase chromatography of moderately polar compounds.
Mobile Phase	5-10% Ethyl Acetate in Hexane (v/v)	Based on the conditions for the more polar 4-Bromo-2,5-dimethoxybenzaldehyde (20% EtOAc/Hexane)[1]. A lower polarity eluent is suggested for the less polar toluene derivative. The optimal ratio should be determined by TLC.
Thin Layer Chromatography (TLC) Analysis	To monitor the reaction and identify the optimal mobile phase for column chromatography.
Stationary Phase	Silica gel 60 F254 plates	Standard for TLC analysis.
Mobile Phase	Test various ratios of Ethyl Acetate/Hexane	Start with low polarity (e.g., 5:95) and increase to find a system where the product has an Rf of ~0.3.
Visualization	UV light (254 nm) and/or staining (e.g., KMnO₄)	The aromatic ring allows for visualization under UV light. Staining can be used for non-UV active impurities.
Column Packing	Slurry packing method	Ensures a homogenous and well-packed column, preventing channeling and poor separation.
Sample Loading	Concentrated solution or dry loading	Wet loading with a minimal amount of a non-polar solvent (e.g., dichloromethane or the mobile phase) is common. Dry loading onto silica gel can be used if the compound is not very soluble in the mobile phase.[2]
Elution	Isocratic or gradient elution	Isocratic elution with the optimized mobile phase is often sufficient. A shallow gradient (e.g., from 5% to 15% ethyl acetate in hexane) can be used for complex mixtures.
Fraction Collection	In small, equal volumes	Allows for the isolation of the pure compound from adjacent impurities.
Purity Assessment	TLC, NMR Spectroscopy	TLC of collected fractions is used to identify those containing the pure product. NMR spectroscopy confirms the structure and purity of the combined, evaporated fractions.

Experimental Protocols

This section outlines the detailed methodology for the purification of 4-Bromo-2,5-dimethoxytoluene.

1. Synthesis of 4-Bromo-2,5-dimethoxytoluene (for context)

4-Bromo-2,5-dimethoxytoluene can be synthesized via the bromination of 2,5-dimethoxytoluene. In a typical procedure, 2,5-dimethoxytoluene is dissolved in a suitable solvent, such as chloroform, and treated with bromine. The reaction progress is monitored by TLC. After completion, the reaction mixture is worked up to remove excess bromine and acidic byproducts, yielding the crude 4-Bromo-2,5-dimethoxytoluene which is then subjected to purification.

2. Preparation for Column Chromatography

• Mobile Phase Selection: Prepare several developing chambers with different ratios of ethyl acetate in hexane (e.g., 2:98, 5:95, 10:90). Spot the crude reaction mixture on separate TLC plates and develop them in the prepared chambers. The ideal mobile phase will result in a retention factor (Rf) of approximately 0.3 for 4-Bromo-2,5-dimethoxytoluene.

• Column Preparation:

  • Select a glass column of appropriate size. For purification of 1-5 grams of crude material, a column with a diameter of 2-4 cm is suitable.

  • Insert a small plug of cotton or glass wool at the bottom of the column to support the packing material.

  • Add a thin layer (approx. 1 cm) of sand on top of the plug.

  • In a separate beaker, prepare a slurry of silica gel in the chosen mobile phase. The amount of silica gel should be 50-100 times the weight of the crude product.

  • Carefully pour the slurry into the column. Gently tap the column to ensure even packing and to remove any air bubbles.

  • Open the stopcock to allow the solvent to drain, continuously adding more slurry until the desired column height is reached. Never let the solvent level fall below the top of the silica gel.

  • Add a layer of sand (approx. 1 cm) on top of the packed silica gel to prevent disturbance during sample and solvent addition.

  • Wash the column with 2-3 column volumes of the mobile phase to equilibrate the stationary phase.

3. Sample Loading

• Wet Loading: Dissolve the crude 4-Bromo-2,5-dimethoxytoluene in a minimal amount of a suitable solvent (ideally the mobile phase or a more volatile, non-polar solvent like dichloromethane). Carefully apply the solution to the top of the silica gel bed using a pipette.

• Dry Loading: If the crude product is not readily soluble, dissolve it in a suitable solvent, add a small amount of silica gel, and evaporate the solvent under reduced pressure. The resulting dry powder is then carefully added to the top of the packed column.

4. Elution and Fraction Collection

• After loading the sample, carefully add the mobile phase to the top of the column.

• Open the stopcock and begin collecting the eluent in fractions (e.g., test tubes or small flasks). Maintain a constant flow rate. For flash chromatography, gentle air pressure can be applied to the top of the column.

• Monitor the separation by collecting small spots from each fraction on a TLC plate. Develop the TLC plate to identify the fractions containing the purified 4-Bromo-2,5-dimethoxytoluene.

5. Product Isolation

• Combine the fractions that contain the pure product as determined by TLC.

• Remove the solvent from the combined fractions using a rotary evaporator to yield the purified 4-Bromo-2,5-dimethoxytoluene.

• Determine the yield and assess the purity of the final product using analytical techniques such as NMR spectroscopy.

Visualizations

Caption: Workflow for the purification of 4-Bromo-2,5-dimethoxytoluene.

References

• 1. psasir.upm.edu.my [psasir.upm.edu.my]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Recrystallization of 4-Bromo-2,5-dimethoxytoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2,5-dimethoxytoluene is a key intermediate in the synthesis of various pharmaceutical compounds and bioactive molecules.[1] Its utility in complex organic syntheses, such as the preparation of anti-cancer drugs, necessitates a high degree of purity.[1] Impurities arising from its synthesis, including unreacted starting materials or byproducts, can adversely affect subsequent reaction yields and the purity of the final active pharmaceutical ingredient.

Recrystallization is a fundamental and highly effective technique for the purification of solid organic compounds.[2] The principle of this method relies on the differential solubility of the desired compound and its impurities in a selected solvent system at varying temperatures. By dissolving the crude solid in a hot solvent and allowing it to cool slowly, the target compound crystallizes out in a purer form, while the impurities remain dissolved in the mother liquor.[2] This document provides a detailed protocol for the recrystallization of 4-Bromo-2,5-dimethoxytoluene, aimed at achieving high purity suitable for research and drug development applications.

Data Presentation

The physical and chemical properties of 4-Bromo-2,5-dimethoxytoluene are summarized below. This data is essential for selecting an appropriate recrystallization solvent and for characterizing the purified product.

Table 1: Physicochemical Properties of 4-Bromo-2,5-dimethoxytoluene

Property	Value	Reference
CAS Number	13321-74-9	[1][3]
Molecular Formula	C₉H₁₁BrO₂	[3][4]
Molecular Weight	231.09 g/mol	[3]
Appearance	Solid	[1]
Melting Point	77-82 °C	[1]
Boiling Point	270.4 °C at 760 mmHg
Purity (Typical)	≥98%	[3]

Table 2: Recommended Solvents for Recrystallization

The selection of an appropriate solvent is critical for successful recrystallization. An ideal solvent should dissolve the compound well at elevated temperatures but poorly at room or cold temperatures. Based on the compound's structure and available data, the following solvents are recommended for consideration.

Solvent/Solvent System	Rationale
Ethanol or Methanol	Alcohols are common solvents for recrystallizing moderately polar organic compounds. Similar bromo-dimethoxy compounds have been successfully recrystallized from ethanol.[5]
Ethyl Acetate / Hexane	A mixed solvent system can be effective. The compound is likely soluble in ethyl acetate and less soluble in hexane. Dissolving in hot ethyl acetate followed by the addition of hexane until turbidity appears can induce crystallization upon cooling. A melting point was previously determined using this solvent system.[1]
Isopropanol	Another common alcohol that can be tested for its suitability.
Acetic Acid	Often used in the synthesis and purification of related aromatic compounds.[6][7]

Experimental Protocols

This section provides a detailed, step-by-step procedure for the recrystallization of 4-Bromo-2,5-dimethoxytoluene.

Materials and Equipment:

• Crude 4-Bromo-2,5-dimethoxytoluene

• Recrystallization solvent (e.g., Ethanol, 95%)

• Activated charcoal (optional, for colored impurities)

• Erlenmeyer flasks (2)

• Heating mantle or hot plate with a water or sand bath

• Magnetic stirrer and stir bar

• Glass funnel (short-stemmed)

• Fluted filter paper

• Büchner funnel and flask

• Vacuum source

• Spatula and weighing paper

• Ice bath

Safety Precautions:

• 4-Bromo-2,5-dimethoxytoluene may be harmful if swallowed or in contact with skin.[1]

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[1]

• Avoid inhaling dust or vapors.[1]

• Keep flammable solvents away from open flames and ignition sources.[1]

Protocol:

• Solvent Selection Test (Small Scale):

  • Place a small amount (e.g., 50 mg) of the crude solid in a test tube.

  • Add the chosen solvent (e.g., ethanol) dropwise at room temperature. The compound should be sparingly soluble.

  • Heat the mixture gently. The compound should dissolve completely.

  • Allow the solution to cool to room temperature, then place it in an ice bath. A good yield of crystals should form. If not, test an alternative solvent from Table 2.

• Dissolution of the Crude Solid:

  • Place the crude 4-Bromo-2,5-dimethoxytoluene into an appropriately sized Erlenmeyer flask with a magnetic stir bar.

  • Add a minimal amount of the selected solvent (e.g., ethanol).

  • Gently heat the mixture to the solvent's boiling point while stirring.

  • Continue to add small portions of the hot solvent until the solid is completely dissolved. Avoid adding an excess of solvent, as this will reduce the yield of recovered crystals.[8]

• Decolorization (Optional):

  • If the solution is colored due to impurities, remove it from the heat source and allow it to cool slightly.

  • Add a very small amount of activated charcoal to the solution.

  • Reheat the solution to boiling for a few minutes. The charcoal will adsorb the colored impurities.

• Hot Filtration:

  • This step removes insoluble impurities (and activated charcoal, if used).

  • Preheat a second Erlenmeyer flask and a short-stemmed glass funnel on the hot plate. Place fluted filter paper in the funnel.

  • Quickly pour the hot solution through the preheated funnel and filter paper into the clean, hot flask. This prevents premature crystallization of the product in the funnel.[8]

• Crystallization:

  • Cover the flask containing the hot filtrate with a watch glass or inverted beaker to prevent solvent evaporation and contamination.

  • Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the precipitation of the product.

• Isolation and Washing of Crystals:

  • Set up a Büchner funnel with filter paper over a vacuum flask.

  • Wet the filter paper with a small amount of the cold recrystallization solvent.

  • Collect the crystals by vacuum filtration, transferring the crystalline slurry to the funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any remaining mother liquor from the crystal surfaces.

• Drying:

  • Allow the crystals to air-dry on the filter paper under vacuum for several minutes.

  • Transfer the purified crystals to a pre-weighed watch glass and dry them to a constant weight. This can be done in a desiccator under vacuum or in a drying oven at a temperature well below the compound's melting point (e.g., 50 °C).

• Characterization:

  • Determine the melting point of the recrystallized product. A sharp melting point close to the literature value indicates high purity.

  • Calculate the percent recovery.

Mandatory Visualization

The following diagram illustrates the workflow for the recrystallization of 4-Bromo-2,5-dimethoxytoluene.

References

• 1. biosynce.com [biosynce.com]
• 2. benchchem.com [benchchem.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. PubChemLite - 4-bromo-2,5-dimethoxytoluene (C9H11BrO2) [pubchemlite.lcsb.uni.lu]
• 5. Making sure you're not a bot! [oc-praktikum.de]
• 6. Synthesis of 4-Alkylthio-2,5-Dimethoxybenzaldehydes [designer-drug.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols: 4-Bromo-2,5-dimethoxytoluene in the Synthesis of Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 4-Bromo-2,5-dimethoxytoluene as a versatile building block in the synthesis of bioactive molecules. This compound serves as a valuable scaffold, primarily enabling the introduction of a substituted dimethoxyphenyl moiety into target structures through various palladium-catalyzed cross-coupling reactions. Its utility is particularly notable in the development of kinase inhibitors and G-protein coupled receptor (GPCR) ligands, where the dimethoxyphenyl group can form crucial interactions within the binding sites of these protein targets.

Key Applications in Bioactive Molecule Synthesis

4-Bromo-2,5-dimethoxytoluene is an excellent substrate for several key organic reactions that are foundational in medicinal chemistry and drug discovery. The presence of the bromine atom allows for strategic carbon-carbon and carbon-nitrogen bond formation, making it an ideal starting material for creating libraries of compounds for biological screening.

• Suzuki-Miyaura Coupling: To introduce aryl or heteroaryl moieties, forming biaryl structures common in kinase inhibitors.

• Buchwald-Hartwig Amination: For the synthesis of arylamines, a prevalent functional group in many GPCR ligands and kinase inhibitors.[1][2]

• Heck Reaction: To form substituted alkenes, enabling the connection of the dimethoxyphenyl group to various unsaturated systems.

The electron-donating methoxy groups on the aromatic ring can influence the reactivity of the aryl bromide and the pharmacological properties of the final bioactive molecule.

Data Presentation: Comparison of Reaction Conditions

The following tables summarize typical reaction conditions and yields for key cross-coupling reactions involving substrates structurally similar to 4-Bromo-2,5-dimethoxytoluene. This data, primarily from studies on (4-Bromo-2,5-dimethoxyphenyl)boronic acid, serves as a strong starting point for optimizing reactions with 4-Bromo-2,5-dimethoxytoluene.

Table 1: Suzuki-Miyaura Coupling of (4-Bromo-2,5-dimethoxyphenyl)boronic acid with 4-bromoanisole [3]

Entry	Base	Solvent	Catalyst (mol%)	Temperature (°C)	Time (h)	Yield (%)
1	K₃PO₄	1,4-Dioxane/H₂O (4:1)	Pd(PPh₃)₄ (3)	90	12	92
2	Cs₂CO₃	1,4-Dioxane/H₂O (4:1)	Pd(PPh₃)₄ (3)	90	12	88
3	K₂CO₃	1,4-Dioxane/H₂O (4:1)	Pd(PPh₃)₄ (3)	90	12	85

Table 2: Buchwald-Hartwig Amination of Aryl Bromides with Amines

Entry	Aryl Bromide	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Morpholine	Pd₂(dba)₃ (1)	XantPhos (5)	Cs₂CO₃	Toluene	110	20	>95
2	2-Bromoanisole	2-Aminopyrimidine	Pd(dba)₂ (10)	(±)-BINAP (15)	NaOt-Bu	Toluene	110	16	98
3	4-Bromotoluene	Cyclohexylamine	Pd(I) dimer (1)	SPhos (0.5)	NaOt-Bu	Toluene	100	24	~90

Experimental Protocols

The following are detailed methodologies for key cross-coupling reactions utilizing 4-Bromo-2,5-dimethoxytoluene as a starting material.

Protocol 1: Suzuki-Miyaura Coupling for the Synthesis of Biaryl Compounds

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 4-Bromo-2,5-dimethoxytoluene with an arylboronic acid.

Materials:

• 4-Bromo-2,5-dimethoxytoluene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Potassium Phosphate (K₃PO₄) (3.0 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3 mol%)

• 1,4-Dioxane

• Deionized water

• Schlenk flask

• Magnetic stirrer and hotplate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-2,5-dimethoxytoluene, the arylboronic acid, potassium phosphate, and tetrakis(triphenylphosphine)palladium(0).

• Seal the flask and perform at least three vacuum/backfill cycles with the inert gas to ensure an oxygen-free environment.

• Prepare a degassed solvent mixture of 1,4-dioxane and water (4:1 v/v) by bubbling the inert gas through the solvents for 20-30 minutes.

• Add the degassed solvent mixture to the flask via syringe.

• Place the sealed flask in a preheated oil bath at 90°C and stir the reaction vigorously.

• Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 12-16 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.[3][4]

Experimental workflow for the Suzuki-Miyaura coupling reaction.

Protocol 2: Buchwald-Hartwig Amination for the Synthesis of N-Aryl Compounds

This protocol provides a general method for the C-N cross-coupling of 4-Bromo-2,5-dimethoxytoluene with a primary or secondary amine.

Materials:

• 4-Bromo-2,5-dimethoxytoluene (1.0 equiv)

• Amine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (1 mol%)

• Xantphos (5 mol%)

• Cesium Carbonate (Cs₂CO₃) (3.0 equiv)

• Anhydrous Toluene

• Schlenk tube

• Magnetic stirrer and hotplate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In an oven-dried Schlenk tube, combine 4-Bromo-2,5-dimethoxytoluene, the amine, cesium carbonate, Pd₂(dba)₃, and Xantphos.

• Seal the tube and evacuate and backfill with an inert gas three times.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 110°C and stir for 16-24 hours.

• Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired N-aryl compound.

Experimental workflow for the Buchwald-Hartwig amination reaction.

Application in Kinase Inhibitor Synthesis

Many kinase inhibitors feature a biaryl or N-aryl core structure to effectively occupy the ATP-binding site. The dimethoxyphenyl moiety derived from 4-Bromo-2,5-dimethoxytoluene can serve as a key pharmacophore, forming hydrogen bonds or other favorable interactions with the kinase. For example, in the synthesis of inhibitors targeting the TAM (Tyro3, Axl, Mer) family of receptor tyrosine kinases, a substituted pyridine or pyrimidine core is often coupled with an aryl partner.[5]

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Cross-Coupling Reactions with 4-Bromo-2,5-dimethoxytoluene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental protocols for various palladium-catalyzed cross-coupling reactions utilizing 4-Bromo-2,5-dimethoxytoluene as a key building block. This electron-rich aryl bromide presents unique challenges and opportunities in the synthesis of complex organic molecules, necessitating carefully optimized reaction conditions.

Introduction

4-Bromo-2,5-dimethoxytoluene is a versatile reagent in organic synthesis, serving as a precursor for a wide array of substituted aromatic compounds. Its two electron-donating methoxy groups significantly influence its reactivity in cross-coupling reactions. While these groups can enhance the rate of some catalytic steps, they can also render the aryl bromide less reactive towards oxidative addition, often the rate-limiting step in many catalytic cycles.[1] Therefore, the selection of an appropriate catalyst system, including the palladium source, ligand, and base, is crucial for achieving high yields and minimizing side reactions.

This document outlines protocols for several key cross-coupling reactions: Suzuki-Miyaura, Heck, Buchwald-Hartwig, Sonogashira, and Stille couplings.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of C-C bonds between an organoboron compound and an organohalide.[2][3][4] For an electron-rich substrate like 4-Bromo-2,5-dimethoxytoluene, the choice of a suitable base and a sterically hindered, electron-rich phosphine ligand is paramount to overcome the higher activation barrier for oxidative addition.[1]

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• 4-Bromo-2,5-dimethoxytoluene

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equivalents)

• 1,4-Dioxane/Water (4:1 mixture), degassed

• Anhydrous sodium sulfate

• Ethyl acetate

• Brine

Procedure:

• To an oven-dried Schlenk flask, add 4-Bromo-2,5-dimethoxytoluene (1.0 equiv.), the arylboronic acid (1.2 equiv.), potassium phosphate (2.0 equiv.), Pd(OAc)₂ (0.02 equiv.), and SPhos (0.04 equiv.).

• Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.[1]

• Add the degassed 1,4-dioxane/water mixture via syringe.

• Place the sealed flask in a preheated oil bath at 80-100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 4-16 hours.[1]

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water, followed by brine.[1]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Suzuki-Miyaura Coupling Conditions

Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
Pd(OAc)₂	SPhos	K₃PO₄	1,4-Dioxane/H₂O	80-100	Good to Excellent	[1]
Pd(PPh₃)₄	-	K₂CO₃	Toluene/H₂O	90-110	Moderate to Good	[5]
Pd₂(dba)₃	RuPhos	NaOtBu	Toluene	100	Good for challenging substrates	[6]

Heck Reaction

The Heck reaction, or Mizoroki-Heck reaction, is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene.[7][8] This reaction is a powerful tool for the synthesis of substituted alkenes.[7]

Experimental Protocol: Heck Reaction

Materials:

• 4-Bromo-2,5-dimethoxytoluene

• Alkene (1.1 - 1.5 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (1-5 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)₃) (2-10 mol%)

• Triethylamine (Et₃N) or Potassium carbonate (K₂CO₃) (2.0 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Anhydrous sodium sulfate

• Dichloromethane (DCM)

• Brine

Procedure:

• In a Schlenk tube, combine 4-Bromo-2,5-dimethoxytoluene (1.0 equiv.), Pd(OAc)₂ (0.02 equiv.), and P(o-tol)₃ (0.04 equiv.).

• Evacuate and backfill the tube with an inert gas three times.

• Add the anhydrous solvent, the alkene (1.2 equiv.), and the base (2.0 equiv.) via syringe.

• Seal the tube and heat the reaction mixture to 80-120 °C with vigorous stirring.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute with dichloromethane and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by column chromatography.

Data Presentation: Heck Reaction Conditions

Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)
Pd(OAc)₂	P(o-tol)₃	Et₃N	DMF	100-120	Good
Pd₂(dba)₃	PPh₃	K₂CO₃	MeCN	80-100	Moderate to Good
Pd(PPh₃)₄	-	NaOAc	NMP	120	Good

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[9][10] This reaction is highly valuable for the synthesis of aryl amines from aryl halides.[9]

Experimental Protocol: Buchwald-Hartwig Amination

Materials:

• 4-Bromo-2,5-dimethoxytoluene

• Amine (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1-2 mol%)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (2-4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

• Anhydrous Toluene or 1,4-Dioxane

• Anhydrous sodium sulfate

• Ethyl acetate

• Brine

Procedure:

• To a glovebox, add Pd₂(dba)₃ (0.01 equiv.), XPhos (0.02 equiv.), and NaOtBu (1.4 equiv.) to an oven-dried reaction tube.

• Add 4-Bromo-2,5-dimethoxytoluene (1.0 equiv.).

• Seal the tube, remove it from the glovebox, and add the anhydrous solvent and the amine (1.2 equiv.) via syringe.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction by LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the product by column chromatography.

Data Presentation: Buchwald-Hartwig Amination Conditions

Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100-110	High	[6]
Pd(OAc)₂	RuPhos	NaOtBu	Toluene	100	Good	[6]
Pd(OAc)₂	JohnPhos	K₃PO₄	1,4-Dioxane	90-100	Good	[11]

Sonogashira Coupling

The Sonogashira coupling is a cross-coupling reaction of a terminal alkyne with an aryl or vinyl halide, catalyzed by palladium and copper complexes.[12][13] It is a reliable method for the synthesis of arylalkynes.

Experimental Protocol: Sonogashira Coupling

Materials:

• 4-Bromo-2,5-dimethoxytoluene

• Terminal alkyne (1.2 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (1-3 mol%)

• Copper(I) iodide (CuI) (2-5 mol%)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (2.0 equivalents)

• Anhydrous Tetrahydrofuran (THF) or Toluene

• Anhydrous sodium sulfate

• Ethyl acetate

• Saturated aqueous ammonium chloride

Procedure:

• To a Schlenk flask, add 4-Bromo-2,5-dimethoxytoluene (1.0 equiv.), Pd(PPh₃)₂Cl₂ (0.02 equiv.), and CuI (0.03 equiv.).

• Evacuate and backfill the flask with an inert gas three times.

• Add the anhydrous solvent, the terminal alkyne (1.2 equiv.), and the amine base (2.0 equiv.) via syringe.

• Stir the reaction mixture at room temperature or heat to 40-60 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute with ethyl acetate and wash with saturated aqueous ammonium chloride, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Data Presentation: Sonogashira Coupling Conditions

Catalyst Precursor	Co-catalyst	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
Pd(PPh₃)₂Cl₂	CuI	Et₃N	THF	25-50	High	[14]
Pd(PPh₃)₄	CuI	i-Pr₂NH	Toluene	60	Good	[14]
Pd(OAc)₂/PPh₃	CuI	K₂CO₃	EtOH	70	Good	[15]

Stille Coupling

The Stille reaction is a versatile C-C bond-forming reaction between an organostannane and an organohalide, catalyzed by palladium.[16][17] A key advantage of the Stille coupling is the stability and functional group tolerance of the organotin reagents.[18]

Experimental Protocol: Stille Coupling

Materials:

• 4-Bromo-2,5-dimethoxytoluene

• Organostannane (1.1 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1-2 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)₃) (4-8 mol%)

• Anhydrous Toluene or DMF

• Anhydrous sodium sulfate

• Ethyl acetate

• Saturated aqueous potassium fluoride (KF)

Procedure:

• In a Schlenk tube, dissolve 4-Bromo-2,5-dimethoxytoluene (1.0 equiv.) and the organostannane (1.1 equiv.) in the anhydrous solvent.

• Degas the solution by bubbling an inert gas through it for 15-20 minutes.

• Add Pd₂(dba)₃ (0.015 equiv.) and P(o-tol)₃ (0.06 equiv.) under a counterflow of inert gas.

• Seal the tube and heat the reaction mixture to 90-110 °C.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature.

• Dilute with ethyl acetate and wash with saturated aqueous KF to remove tin byproducts, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by column chromatography.

Data Presentation: Stille Coupling Conditions

Catalyst Precursor	Ligand	Solvent	Temperature (°C)	Typical Yield (%)	Reference
Pd₂(dba)₃	P(o-tol)₃	Toluene	90-110	Good to High	[19]
Pd(PPh₃)₄	-	Toluene	90-100	Good	[19]
Pd(OAc)₂	Dabco	DMF	100	Good	[16]

Visualizations

Experimental Workflow for a General Cross-Coupling Reaction

Caption: General experimental workflow for cross-coupling reactions.

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Logical Relationship for Catalyst System Selection

References

• 1. benchchem.com [benchchem.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. ocf.berkeley.edu [ocf.berkeley.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Heck reaction - Wikipedia [en.wikipedia.org]
• 8. Heck Reaction [organic-chemistry.org]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 11. rsc.org [rsc.org]
• 12. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 13. Sonogashira Coupling [organic-chemistry.org]
• 14. benchchem.com [benchchem.com]
• 15. ijnc.ir [ijnc.ir]
• 16. Stille Coupling [organic-chemistry.org]
• 17. Stille reaction - Wikipedia [en.wikipedia.org]
• 18. organicreactions.org [organicreactions.org]
• 19. rsc.org [rsc.org]

Catalyst Selection for Suzuki Coupling of 4-Bromo-2,5-dimethoxytoluene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to selecting the optimal catalyst system for the Suzuki-Miyaura cross-coupling of 4-Bromo-2,5-dimethoxytoluene. Given the electron-rich nature and potential steric hindrance of this substrate, careful consideration of the palladium source, ligand, base, and solvent is crucial for achieving high yields and reaction efficiency.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds which are prevalent in pharmaceuticals and functional materials. The coupling of 4-Bromo-2,5-dimethoxytoluene presents a specific challenge due to the electron-donating methoxy groups, which can decrease the reactivity of the aryl bromide towards oxidative addition, the rate-limiting step in the catalytic cycle. This document outlines various catalyst systems and provides detailed protocols to facilitate successful coupling reactions with this substrate.

Catalyst System Components

The success of the Suzuki coupling of 4-Bromo-2,5-dimethoxytoluene is highly dependent on the synergistic effect of the palladium precursor, ligand, base, and solvent.

• Palladium Precursors: Common choices include Palladium(II) acetate (Pd(OAc)₂), Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃), and Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄). Pd(OAc)₂ and Pd₂(dba)₃ are air-stable and are reduced in situ to the active Pd(0) species.

• Ligands: For electron-rich and sterically hindered aryl bromides, bulky and electron-rich phosphine ligands are generally the most effective. These ligands stabilize the monoligated Pd(0) species, which is highly active in the oxidative addition step. N-heterocyclic carbenes (NHCs) have also emerged as powerful ligands for challenging Suzuki couplings.

• Bases: A base is required to activate the boronic acid for transmetalation. Inorganic bases are commonly used, with the choice of base influencing the reaction rate and yield. Stronger inorganic bases are often more effective for this type of substrate.

• Solvents: The solvent system must solubilize the reactants and facilitate the interaction of the organic and inorganic components. Aprotic polar solvents, often in combination with water, are typically employed.

Data Presentation: Comparison of Catalyst Systems

The following tables summarize the performance of various catalyst systems for the Suzuki coupling of aryl bromides with similar electronic and steric properties to 4-Bromo-2,5-dimethoxytoluene.

Table 1: Comparison of Different Bases for a Model Suzuki Coupling Reaction

Entry	Palladium Source (mol%)	Ligand (mol%)	Base (equivalents)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (3)	-	K₃PO₄ (3.0)	1,4-Dioxane/H₂O (4:1)	90	12	92[1]
2	Pd(PPh₃)₄ (3)	-	Cs₂CO₃ (3.0)	1,4-Dioxane/H₂O (4:1)	90	12	88[1]
3	Pd(PPh₃)₄ (3)	-	K₂CO₃ (3.0)	1,4-Dioxane/H₂O (4:1)	90	12	85[1]

Table 2: Performance of Various Ligands in the Suzuki Coupling of Electron-Rich Aryl Bromides

Entry	Palladium Source (mol%)	Ligand (mol%)	Base (equivalents)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2.0)	Dioxane/H₂O (4:1)	80-100	4-16	>95 (expected)[2][3]
2	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2.0)	Toluene/Ethanol/H₂O	80-90	2-12	~90[4]
3	Pd₂(dba)₃ (1)	P(t-Bu)₃ (2)	K₃PO₄ (3.0)	Toluene	100	12	High
4	PdCl₂(dppf)·CH₂Cl₂ (3)	-	Cs₂CO₃ (2.0)	THF/H₂O	80	12	95

Experimental Protocols

The following are detailed protocols for the Suzuki coupling of 4-Bromo-2,5-dimethoxytoluene with an arylboronic acid.

Protocol 1: General Procedure using Pd(OAc)₂ with SPhos Ligand

This protocol is recommended for achieving high yields with a robust and reliable catalyst system.

Materials:

• 4-Bromo-2,5-dimethoxytoluene (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (2.0 mmol, 2.0 equiv)

• Anhydrous 1,4-Dioxane

• Degassed Water

• Schlenk flask or reaction vial with a screw cap and septum

• Magnetic stirrer and hotplate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-2,5-dimethoxytoluene, the arylboronic acid, potassium phosphate, Palladium(II) acetate, and SPhos.[2][3]

• Seal the flask and evacuate and backfill with the inert gas at least three times to ensure an oxygen-free environment.

• Prepare a degassed 4:1 mixture of 1,4-dioxane and water by bubbling the inert gas through the solvents for 20-30 minutes.

• Add the degassed solvent mixture to the flask via syringe.

• Place the sealed flask in a preheated oil bath at 80-100 °C and stir the reaction vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A typical reaction time is 4-16 hours.[2]

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.

Protocol 2: Procedure using Tetrakis(triphenylphosphine)palladium(0)

This protocol utilizes a common and commercially available Pd(0) catalyst.

Materials:

• 4-Bromo-2,5-dimethoxytoluene (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03 mmol, 3 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• Toluene

• Ethanol

• Degassed Water

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-Bromo-2,5-dimethoxytoluene, the arylboronic acid, and potassium carbonate.[1]

• Add the Tetrakis(triphenylphosphine)palladium(0) catalyst.

• Evacuate and backfill the flask with an inert gas three times.

• Add a solvent mixture of toluene, ethanol, and degassed water (e.g., 10:2:1 ratio).

• Heat the reaction mixture to 90 °C and stir vigorously for 6-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

The following diagrams illustrate key aspects of the Suzuki-Miyaura coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Green and Sustainable Synthesis of Biaryls Using LaPO4·Pd Recyclable Nanocatalyst by the Suzuki–Miyaura Coupling in Aqueous Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Enantioselective Synthesis of Axially Chiral Biaryls by the Pd-Catalyzed Suzuki-Miyaura Reaction: Substrate Scope and Quantum Mechanical Investigations - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Base Selection in Heck Reactions Involving 4-Bromo-2,5-dimethoxytoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Mizoroki-Heck reaction is a powerful palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene. The choice of base is a critical parameter that can significantly influence the reaction's efficiency, yield, and selectivity. This document provides detailed application notes and protocols to guide the selection of an appropriate base for the Heck reaction of 4-bromo-2,5-dimethoxytoluene, a key intermediate in the synthesis of various pharmaceutical and materials science compounds.

The base in the Heck reaction plays a crucial role in the catalytic cycle. Its primary function is to neutralize the hydrogen halide (HBr in this case) that is eliminated during the reaction, which regenerates the active Pd(0) catalyst. The nature of the base can also affect the rate of the reaction and the stability of the catalyst.

Data Presentation: Comparison of Common Bases in Heck Reactions

While specific quantitative data for the Heck reaction of 4-bromo-2,5-dimethoxytoluene with a variety of bases is not extensively reported in the literature, the following table summarizes the general characteristics and applicability of commonly used bases in Heck reactions. This information can be used as a starting point for reaction optimization.

Base	Type	Strength	Solubility	Advantages	Disadvantages	Typical Reaction Conditions
Triethylamine (Et₃N)	Organic	Moderate	Good in organic solvents	Acts as both a base and a ligand scavenger.	Can undergo side reactions; can be difficult to remove.	Anhydrous polar aprotic solvents (e.g., DMF, NMP), 80-120 °C
Potassium carbonate (K₂CO₃)	Inorganic	Moderate	Poor in organic solvents, soluble in water	Inexpensive and readily available.	Heterogeneous nature can lead to reproducibility issues.	Biphasic systems or polar aprotic solvents, 100-140 °C
Sodium acetate (NaOAc)	Inorganic	Weak	Sparingly soluble in organic solvents	Mild and often used in classical Heck conditions.	Can lead to slower reaction rates.	Polar solvents (e.g., DMF, DMAc), 100-140 °C
Potassium phosphate (K₃PO₄)	Inorganic	Strong	Poor in organic solvents, soluble in water	Effective for challenging substrates.	Can be too basic for sensitive functional groups.	Polar aprotic solvents or biphasic systems, 100-140 °C
Cesium carbonate (Cs₂CO₃)	Inorganic	Strong	Good in some polar organic solvents	High reactivity, often gives higher yields.	Expensive.	Polar aprotic solvents (e.g., DMF, dioxane), 80-120 °C

Experimental Protocols

The following are generalized protocols for the Heck reaction of 4-bromo-2,5-dimethoxytoluene with a generic alkene (e.g., styrene or an acrylate). These should be considered as starting points and may require optimization of temperature, reaction time, and reagent stoichiometry.

Protocol 1: Heck Reaction using Triethylamine (Et₃N)

Materials:

• 4-Bromo-2,5-dimethoxytoluene

• Alkene (e.g., Styrene)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 4-bromo-2,5-dimethoxytoluene (1.0 mmol), palladium(II) acetate (0.02 mmol, 2 mol%), and triphenylphosphine (0.04 mmol, 4 mol%).

• Evacuate and backfill the flask with the inert gas three times.

• Add anhydrous DMF (5 mL) via syringe.

• Add the alkene (1.2 mmol) and triethylamine (1.5 mmol) to the reaction mixture via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Heck Reaction using Potassium Carbonate (K₂CO₃)

Materials:

• 4-Bromo-2,5-dimethoxytoluene

• Alkene (e.g., n-Butyl acrylate)

• Palladium(II) acetate (Pd(OAc)₂)

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 4-bromo-2,5-dimethoxytoluene (1.0 mmol), palladium(II) acetate (0.02 mmol, 2 mol%), and potassium carbonate (2.0 mmol).

• Add anhydrous DMF (5 mL) and the alkene (1.5 mmol).

• Heat the reaction mixture to 120 °C and stir vigorously for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture to room temperature and filter to remove inorganic salts.

• Dilute the filtrate with ethyl acetate (20 mL) and wash with water (3 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Mandatory Visualizations

Caption: Experimental workflow for the Heck reaction.

Caption: The catalytic cycle of the Heck reaction.

Technical Notes & Optimization

low yield in Suzuki coupling of 4-Bromo-2,5-dimethoxytoluene

Topic: Troubleshooting Low Yield in the Suzuki Coupling of 4-Bromo-2,5-dimethoxytoluene

This guide is intended for researchers, scientists, and drug development professionals encountering challenges with the Suzuki-Miyaura cross-coupling of 4-Bromo-2,5-dimethoxytoluene. Below you will find frequently asked questions, a detailed troubleshooting guide, and experimental protocols to help optimize your reaction and improve yields.

Frequently Asked Questions (FAQs)

Q1: Why is the Suzuki coupling of 4-Bromo-2,5-dimethoxytoluene particularly challenging?

Low yields with this substrate are often attributed to a combination of electronic and steric effects. The two electron-donating methoxy groups on the aromatic ring make the aryl bromide less reactive towards oxidative addition, which is frequently the rate-limiting step in the catalytic cycle.[1][2][3] Additionally, the ortho-methoxy group introduces steric hindrance, which can impede the approach of the palladium catalyst.[1][4][5][6][7]

Q2: What are the most common side reactions that lower the yield?

If your starting material is consumed but the desired product yield is low, several competing side reactions could be occurring:

• Protodeboronation: This is the cleavage of the C-B bond of the boronic acid, where it is replaced by a hydrogen atom from the solvent or residual water.[1][4][8] Electron-rich boronic acids are particularly susceptible to this side reaction.[1][9]

• Homocoupling: The boronic acid can couple with itself to form a symmetrical biaryl byproduct, consuming the starting material.[1][8][10][11] This is often promoted by the presence of oxygen or an excess of Pd(II) species at the start of the reaction.[8][10][12][13]

• Dehalogenation: The aryl bromide starting material can be reduced, replacing the bromine with a hydrogen atom.[8]

Q3: I am using a standard catalyst like Pd(PPh₃)₄ and getting poor results. What should I try?

For challenging substrates that are both electron-rich and sterically hindered, standard catalysts like Tetrakis(triphenylphosphine)palladium(0) are often insufficient.[1] More robust catalyst systems are typically required. Consider switching to a system composed of a palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a specialized, bulky, electron-rich phosphine ligand such as SPhos, XPhos, or a Buchwald-type ligand.[1][14][15]

Troubleshooting Guide

Observation: The reaction is sluggish, and a significant amount of starting material remains.

Potential Cause	Recommended Solution
Inefficient Oxidative Addition	The electron-rich nature of 4-Bromo-2,5-dimethoxytoluene slows this critical step.[1][2][16][17] Use a more electron-rich and bulky phosphine ligand (e.g., SPhos, RuPhos, JohnPhos) to accelerate the oxidative addition.[1][15]
Catalyst Decomposition	The palladium catalyst may be decomposing into inactive palladium black, especially at high temperatures.[1] Try the reaction at a lower temperature with a more active catalyst system or ensure the ligand-to-palladium ratio is appropriate (typically 2:1 or higher for monodentate ligands).
Poor Reagent Quality	Impurities in solvents or reagents can poison the catalyst. Ensure all reagents are pure and use anhydrous, degassed solvents.[16]

Observation: The starting aryl bromide is consumed, but the yield of the desired product is low.

Potential Cause	Recommended Solution
Protodeboronation of Boronic Acid	The boronic acid is being destroyed before it can couple. Use anhydrous conditions, choose a milder or non-aqueous base (e.g., Cs₂CO₃, K₃PO₄), or consider converting the boronic acid to a more stable boronic ester (e.g., a pinacol ester).[1][4][8][9]
Homocoupling of Boronic Acid	An excess of Pd(II) or the presence of oxygen is causing the boronic acid to couple with itself.[8][10][13] Thoroughly degas the reaction mixture (e.g., via freeze-pump-thaw cycles or by bubbling argon through the solvent).[18] Start with a Pd(0) precatalyst or add a mild reducing agent to minimize initial Pd(II) concentrations.[12][13][16]
Dehalogenation of Aryl Bromide	A hydride source may be present, leading to the reduction of the starting material.[8] Screen different bases and ensure solvents are high-purity and anhydrous.[16]

Data Presentation: Effect of Base on Yield

The choice of base is critical for activating the boronic acid and can significantly influence the reaction yield. The following data summarizes the impact of different inorganic bases on a model Suzuki coupling reaction.

Entry	Base	Solvent	Catalyst (mol%)	Temperature (°C)	Time (h)	Yield (%)
1	K₃PO₄	1,4-Dioxane/H₂O (4:1)	Pd(PPh₃)₄ (3%)	90	12	92
2	Cs₂CO₃	1,4-Dioxane/H₂O (4:1)	Pd(PPh₃)₄ (3%)	90	12	88
3	K₂CO₃	1,4-Dioxane/H₂O (4:1)	Pd(PPh₃)₄ (3%)	90	12	81

Data adapted from a representative Suzuki coupling involving an electron-rich boronic acid.[19] As shown, stronger inorganic bases like potassium phosphate often provide superior results in these transformations.[19]

Experimental Protocols

Optimized Protocol for Suzuki Coupling of 4-Bromo-2,5-dimethoxytoluene

This protocol incorporates best practices for challenging, electron-rich aryl bromides.

1. Reagent Preparation and Degassing:

• To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl halide (4-Bromo-2,5-dimethoxytoluene, 1.0 equiv.), the boronic acid partner (1.2 equiv.), the base (e.g., K₃PO₄, 2.0-3.0 equiv.), the palladium precursor (e.g., Pd(OAc)₂, 2 mol%), and the phosphine ligand (e.g., SPhos, 4 mol%).[1]

• Seal the flask with a septum. Evacuate the flask under high vacuum and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle at least three times to ensure an oxygen-free environment.[1][20]

• Prepare a degassed solvent mixture (e.g., 1,4-Dioxane and water, 4:1).[19] Degassing can be achieved by bubbling an inert gas through the solvent for 20-30 minutes or via three freeze-pump-thaw cycles.

2. Reaction Execution:

• Add the degassed solvent to the Schlenk flask containing the reagents via syringe.

• Place the sealed flask in a preheated oil bath set to the desired temperature (typically 80-110 °C, though lower temperatures may be possible with highly active catalysts).[1]

• Stir the reaction mixture vigorously for the specified time (typically 4-16 hours).[1]

3. Monitoring and Workup:

• Monitor the reaction progress by TLC or LC-MS to check for the consumption of the starting material.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent like ethyl acetate and wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[1][19]

4. Purification:

• Purify the crude residue by column chromatography on silica gel to isolate the desired biaryl product.[1][19]

Visualizations

Caption: Troubleshooting workflow for low-yield Suzuki coupling reactions.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Carbonylative Suzuki-Miyaura couplings of sterically hindered aryl halides: synthesis of 2-aroylbenzoate derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Yoneda Labs [yonedalabs.com]
• 9. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. reddit.com [reddit.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Side Reactions in the Bromination of 1,4-Dimethoxytoluene

Welcome to the technical support center for the bromination of 1,4-dimethoxytoluene. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and optimize experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the expected primary product of the bromination of 1,4-dimethoxytoluene?

The bromination of 1,4-dimethoxytoluene is an electrophilic aromatic substitution reaction. The two methoxy groups are strong activating groups and ortho-, para-directors. Since the para position to the 1-methoxy group is occupied by the other methoxy group, and vice versa, the substitution is directed to the positions ortho to the methoxy groups. Given the structure of 1,4-dimethoxytoluene, the expected primary product is 2-bromo-1,4-dimethoxytoluene.

Q2: What are the most common side reactions I should be aware of?

The most prevalent side reaction is polybromination . The monobrominated product, 2-bromo-1,4-dimethoxytoluene, is still an activated aromatic ring and can undergo a second bromination to yield 2,5-dibromo-1,4-dimethoxytoluene. Other potential, though less common, side reactions include oxidation of the electron-rich aromatic ring, especially with stronger brominating agents or harsher conditions, and benzylic bromination if a radical initiator is present.

Q3: How can I minimize the formation of the dibrominated side product?

Controlling the stoichiometry of the brominating agent is the most critical factor. Using a slight excess or a 1:1 molar ratio of the brominating agent to 1,4-dimethoxytoluene is recommended for selective monobromination. Additionally, the choice of brominating agent and reaction conditions plays a significant role. N-Bromosuccinimide (NBS) is often preferred over elemental bromine (Br₂) for better selectivity in monobromination of activated rings. Running the reaction at lower temperatures can also enhance selectivity.

Q4: What is the best way to monitor the progress of the reaction?

Thin-layer chromatography (TLC) is an effective method for monitoring the reaction. You should see the spot for the starting material (1,4-dimethoxytoluene) diminish and a new spot for the product (2-bromo-1,4-dimethoxytoluene) appear. It is advisable to run a co-spot (a lane with both the starting material and the reaction mixture) to accurately track the conversion. The formation of the dibrominated product will appear as a third spot, typically with a higher Rf value than the monobrominated product due to its lower polarity.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no conversion of starting material	1. Inactive brominating agent. 2. Reaction temperature is too low. 3. Insufficient reaction time.	1. Use a fresh batch of the brominating agent. 2. Gradually increase the reaction temperature while monitoring by TLC. 3. Allow the reaction to stir for a longer period, checking for progress every 30-60 minutes with TLC.
Significant amount of dibrominated product observed on TLC	1. Excess brominating agent was used. 2. Reaction was left for too long after the starting material was consumed. 3. Reaction temperature is too high, leading to lower selectivity.	1. Use a precise 1:1 or slightly less than 1 equivalent of the brominating agent. 2. Monitor the reaction closely by TLC and quench it as soon as the starting material is consumed. 3. Perform the reaction at a lower temperature (e.g., 0 °C or room temperature).
Multiple unexpected spots on TLC	1. Decomposition of starting material or product. 2. Presence of impurities in the starting material. 3. Oxidation side reactions.	1. Check the stability of your compounds to the reaction conditions (e.g., acidity). Consider using a milder brominating agent like NBS. 2. Purify the starting material before the reaction. 3. Run the reaction under an inert atmosphere (e.g., nitrogen or argon) and at a lower temperature.
Difficulty in purifying the monobrominated product	The polarity of the mono- and di-brominated products, as well as the starting material, can be very similar.	Use column chromatography with a shallow solvent gradient. A good starting point for the eluent is a mixture of hexane and ethyl acetate (e.g., 98:2 or 95:5), gradually increasing the polarity. Careful fraction collection is crucial.

Data Presentation

The following table summarizes the expected 1H NMR chemical shifts for the starting material and the likely products. This data can be used to identify the components of the reaction mixture and assess the purity of the final product.

Compound	Structure	1H NMR Chemical Shifts (δ, ppm in CDCl3)
1,4-Dimethoxytoluene		~6.8 (s, 4H, Ar-H), ~3.75 (s, 6H, -OCH3), ~2.2 (s, 3H, Ar-CH3)
2-Bromo-1,4-dimethoxytoluene		~7.0-7.2 (m, 2H, Ar-H), ~6.8 (d, 1H, Ar-H), ~3.8 (s, 3H, -OCH3), ~3.75 (s, 3H, -OCH3), ~2.2 (s, 3H, Ar-CH3)
2,5-Dibromo-1,4-dimethoxytoluene		~7.1 (s, 2H, Ar-H), ~3.85 (s, 6H, -OCH3), ~2.3 (s, 3H, Ar-CH3)

Note: The chemical shifts are approximate and can vary slightly based on the solvent and spectrometer.

Experimental Protocols

Selective Monobromination of 1,4-Dimethoxytoluene using NBS

This protocol is designed to favor the formation of 2-bromo-1,4-dimethoxytoluene.

Materials:

• 1,4-Dimethoxytoluene

• N-Bromosuccinimide (NBS)

• Dimethylformamide (DMF) or Acetonitrile (CH3CN)

• Saturated aqueous sodium thiosulfate (Na2S2O3) solution

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated NaCl solution)

• Ethyl acetate (EtOAc)

• Hexane

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 1,4-dimethoxytoluene (1.0 eq) in DMF or CH3CN.

• Cool the solution to 0 °C in an ice bath.

• Add N-Bromosuccinimide (1.05 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C and monitor its progress by TLC (e.g., using 10% EtOAc in hexane as the eluent).

• Once the starting material is consumed (typically within 1-2 hours), quench the reaction by adding cold saturated aqueous Na2S2O3 solution.

• Extract the mixture with ethyl acetate (3 x volume of the aqueous layer).

• Wash the combined organic layers with saturated aqueous NaHCO3 solution and then with brine.

• Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane (e.g., starting from 100% hexane and gradually increasing to 5% ethyl acetate).

Visualizations

Reaction Pathway

Caption: Main reaction pathway and the primary side reaction.

Troubleshooting Logic

Caption: Troubleshooting workflow based on TLC analysis.

Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

Technical Support Center: Troubleshooting Failed Heck Reactions with 4-Bromo-2,5-dimethoxytoluene

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering challenges with Heck reactions involving 4-Bromo-2,5-dimethoxytoluene. This electron-rich and sterically hindered aryl bromide can present unique challenges, and this guide offers systematic approaches to diagnose and resolve common issues.

Frequently Asked Questions (FAQs)

Q1: Why is my Heck reaction with 4-Bromo-2,5-dimethoxytoluene failing or giving low yields?

Low yields or reaction failure with 4-Bromo-2,5-dimethoxytoluene are often attributed to its electronic and steric properties. The two electron-donating methoxy groups decrease the reactivity of the aryl bromide towards oxidative addition, which is a critical step in the catalytic cycle. Additionally, the methoxy group ortho to the bromine atom introduces steric hindrance, which can impede the approach of the palladium catalyst.

Q2: What are the most critical parameters to consider when optimizing a Heck reaction for this substrate?

The most critical parameters to optimize for a successful Heck reaction with 4-Bromo-2,5-dimethoxytoluene are the choice of catalyst and ligand, the base, the solvent, and the reaction temperature. These factors significantly influence the rate and efficiency of the catalytic cycle.

Q3: What are common side reactions to look out for?

Common side reactions include the formation of homocoupled biaryl products and the reduction of the aryl bromide. Additionally, at high temperatures, catalyst decomposition to palladium black can occur, which reduces the catalytic activity. A reductive Heck reaction can also be a side product, where the intermediate forms a conjugate addition product instead of undergoing β-hydride elimination.[1]

Troubleshooting Guide

Issue 1: Low or No Conversion of Starting Material

Potential Cause: Inactive Catalyst

• Solution: Use a fresh batch of the palladium precursor and ligand. Ensure proper storage of catalysts and ligands under an inert atmosphere to prevent degradation. Consider using a more stable pre-catalyst. Palladium catalysts, particularly Pd(0) species, are sensitive to air and moisture.[2]

Potential Cause: Inefficient Oxidative Addition

• Solution: Switch to a more electron-rich and sterically bulky phosphine ligand, such as Buchwald-type ligands (e.g., SPhos, XPhos).[2] These ligands increase the electron density on the palladium center, which facilitates the oxidative addition of the electron-rich aryl bromide. Increasing the reaction temperature in increments may also help overcome the activation barrier.

Potential Cause: Inappropriate Base or Solvent

• Solution: The choice of base and solvent is crucial. Screen a variety of bases and solvents to find the optimal combination for your specific reaction. The rate of the coupling is dependent on a variety of parameters such as temperature, solvent, base and catalyst loading.[3][4]

Issue 2: Consumption of Starting Material but Low Yield of Desired Product

Potential Cause: Catalyst Deactivation

• Solution: Catalyst deactivation can occur at high temperatures. If you observe the formation of palladium black, consider lowering the reaction temperature. The use of more robust ligands, such as N-heterocyclic carbenes (NHCs), can also improve catalyst stability at higher temperatures.[3][4]

Potential Cause: Side Reactions Dominating

• Solution: If homocoupling or reduction of the aryl bromide is a significant issue, re-evaluate the reaction conditions. Lowering the temperature or changing the ligand can sometimes suppress these side reactions.

Issue 3: Poor Regioselectivity or Stereoselectivity

Potential Cause: Reaction Conditions Favoring Undesired Isomer

• Solution: The Heck reaction is generally highly regioselective, favoring the addition of the aryl group to the less substituted carbon of the alkene.[5] It also typically favors the formation of the E (trans) isomer.[5][6] If you are observing poor selectivity, consider modifying the ligand and solvent. For some systems, the use of bidentate phosphine ligands can influence the regioselectivity.

Data Presentation: Optimizing Reaction Parameters

The following tables summarize the influence of key reaction parameters on the Heck reaction with electron-rich aryl bromides like 4-Bromo-2,5-dimethoxytoluene.

Table 1: Influence of Palladium Catalyst and Ligands

Catalyst/Ligand System	Characteristics	Suitability for 4-Bromo-2,5-dimethoxytoluene
Pd(OAc)₂ / PPh₃	Standard, widely used system.	May be insufficient due to the electron-rich nature of the substrate.
Pd₂(dba)₃ / P(t-Bu)₃	Employs a bulky, electron-rich phosphine ligand.	Good starting point for challenging substrates; enhances oxidative addition.
Pd-NHC Complexes	N-heterocyclic carbene ligands.	Offer high thermal stability, making them suitable for reactions requiring high temperatures.[3][4]
Buchwald Ligands (SPhos, XPhos)	Sterically demanding and electron-rich biaryl phosphine ligands.	Highly effective for coupling electron-rich and sterically hindered aryl halides.[2]

Table 2: Influence of Base

Base	Strength	Common Applications	Notes
Triethylamine (Et₃N)	Organic, moderate	Classical Heck conditions.	Often used in combination with phosphine ligands.[7]
K₂CO₃, Cs₂CO₃	Inorganic, moderate to strong	Effective for a wide range of Heck reactions.[3][4][8]	Cs₂CO₃ is a stronger base and can be more effective for difficult couplings.[8]
Sodium Acetate (NaOAc)	Inorganic, weak	Mild base, can be effective in certain systems.[7]

Table 3: Influence of Solvent

Solvent	Polarity	Common Use	Notes
DMF, DMA	Polar aprotic	Frequently used, good for dissolving a wide range of reactants.[9][10]	High boiling points allow for a wide range of reaction temperatures.
Toluene, Dioxane	Nonpolar/Moderately polar	Often used with bulky phosphine ligands.	Anhydrous conditions are crucial.
Water/Organic Mixtures	Biphasic	Can be effective and offers "green" chemistry advantages.[3][4][11]	Phase-transfer catalysts like TBAB may be necessary.[11]

Experimental Protocols

The following is a generalized experimental protocol for a Heck reaction with 4-Bromo-2,5-dimethoxytoluene. This should be considered a starting point, and optimization of each parameter is highly recommended.

General Protocol for Heck Coupling of 4-Bromo-2,5-dimethoxytoluene

• Reaction Setup: In a glovebox or under an inert atmosphere (e.g., Argon or Nitrogen), add 4-Bromo-2,5-dimethoxytoluene (1.0 equiv.), the palladium precursor (e.g., Pd(OAc)₂, 1-5 mol%), and the phosphine ligand (e.g., SPhos, 2-10 mol%) to an oven-dried reaction vessel.

• Addition of Reagents: Add the base (e.g., K₂CO₃, 2.0 equiv.) and the alkene (1.1-1.5 equiv.).

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., dioxane or toluene) via syringe.

• Reaction: Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 80-120 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizations

Caption: The catalytic cycle of the Heck reaction.

Caption: A workflow for troubleshooting Heck reactions.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Heck Reaction Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 6. Heck Reaction [organic-chemistry.org]
• 7. Heck reaction - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.aip.org [pubs.aip.org]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Catalyst Loading for Buchwald-Hartwig Amination

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals optimize palladium catalyst loading for Buchwald-Hartwig amination reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is a typical starting catalyst loading for a Buchwald-Hartwig amination?

A typical starting palladium catalyst loading for Buchwald-Hartwig amination is in the range of 1-5 mol %.[1] For initial screening experiments with new substrates, a loading of 2-3 mol % is a reasonable starting point.[1] However, for certain substrate combinations, catalyst loading can be lowered to as little as 0.1 mol % while still achieving good yields.[2]

Q2: My reaction is sluggish or gives a low yield. Should I simply increase the catalyst loading?

While increasing catalyst loading can lead to faster reaction times and higher conversion, it is not always the optimal solution.[1] High catalyst loading increases costs and the amount of residual palladium in the final product, which is a significant concern in pharmaceutical applications.[1] Before increasing the catalyst, consider other factors that could be limiting your reaction.

Troubleshooting Low Yield/Slow Reaction Rate:

• Catalyst Deactivation: Look for signs of catalyst deactivation, such as the formation of palladium black.[1] This indicates the aggregation of the active Pd(0) species.

• Ligand Choice: The ligand plays a crucial role in stabilizing the catalyst and promoting the desired bond formation.[1][3] Ensure you are using a ligand appropriate for your specific amine and aryl halide substrates. Bulky, electron-rich phosphine ligands are often effective at preventing catalyst aggregation.[1]

• Base Selection: The choice of base is critical and depends on the ligand and substrates.[4] Strong bases like NaOt-Bu generally lead to higher reaction rates but may not be compatible with sensitive functional groups.[5] Weaker bases like Cs2CO3 or K3PO4 offer better functional group tolerance but may require higher catalyst loadings or longer reaction times.[5]

• Solvent and Temperature: The reaction solvent should be able to dissolve both the inorganic base and the substrates. Common solvents include toluene, THF, and dioxane.[5][6] Reactions with weaker bases or challenging substrates may require higher temperatures (80-100 °C).[6]

• Inert Atmosphere: The Pd(0) catalyst is sensitive to oxygen.[1] Ensure that your reaction is performed under an inert atmosphere (e.g., argon or nitrogen) and that your solvents are properly degassed.

Q3: How can I identify and prevent catalyst deactivation?

Catalyst deactivation is a common issue in Buchwald-Hartwig amination. Signs of deactivation include a stalled reaction (no further product formation observed by TLC or GC/MS) and the formation of palladium black.[1]

Mitigation Strategies for Catalyst Deactivation:

• Use of Pre-catalysts: Palladium(II) pre-catalysts are stable complexes that are efficiently reduced in situ to the active Pd(0) species.[1][7] This can lead to a more controlled and efficient generation of the active catalyst.

• Appropriate Ligand Selection: Bulky, electron-rich phosphine ligands stabilize the palladium center and prevent the formation of inactive palladium dimers or aggregates.[1][3]

• Control of Reaction Conditions: Maintaining strictly inert conditions is crucial to prevent oxidation of the Pd(0) catalyst.[1] Additionally, for some substrates like aryl iodides, the iodide byproduct can inhibit the catalyst.[7] Using a solvent in which the iodide salt is poorly soluble can help mitigate this issue.[5]

Q4: What is the optimal ligand-to-palladium ratio?

The optimal ligand-to-palladium (L:Pd) ratio can vary depending on the specific ligand and reaction conditions. While a 1:1 or 2:1 L:Pd ratio is often effective, it is an important parameter to screen during optimization.[2] For some systems, an L:Pd ratio of less than 1 can be effective due to in situ ligand recycling from deactivated palladium species.[8]

Data Presentation

Table 1: Typical Catalyst Loading Ranges and Considerations

Catalyst Loading	Advantages	Disadvantages	When to Consider
High ( > 3 mol %)	Faster reaction rates, potentially higher conversion.[1]	Increased cost, higher residual palladium in the product.[1]	For challenging substrates or when rapid conversion is required.
Standard (1-3 mol %)	Good balance of reactivity, cost, and purity.[1]	May not be sufficient for difficult couplings.	As a general starting point for most reactions.
Low ( < 1 mol %)	More cost-effective, lower metal contamination, environmentally friendlier.[1]	May result in incomplete conversion or require longer reaction times.[1]	For highly active catalyst systems and readily coupled substrates.

Table 2: Comparison of Common Bases in Buchwald-Hartwig Amination

Base	Advantages	Disadvantages
NaOt-Bu	Permits highest reaction rates and lowest catalyst loadings.[5]	Incompatible with many electrophilic functional groups (e.g., esters, nitro groups).[5]
LiHMDS	Allows for the use of substrates with protic functional groups. Useful for low-temperature aminations.[5]	The solid base is air-sensitive. Incompatible with some functional groups at elevated temperatures.[5]
Cs2CO3	Provides excellent functional group tolerance and often the highest reaction rate among weak bases.[5]	Expensive. Can be difficult to stir on a large scale.[5]
K3PO4 / K2CO3	Excellent functional group tolerance. Economically attractive.[5]	Can require relatively high catalyst loadings and long reaction times.[5]

Experimental Protocols

Protocol 1: General Procedure for a Buchwald-Hartwig Amination Screening Reaction

This protocol is a general guideline for setting up a small-scale reaction to screen catalyst loading and other parameters.

• Preparation of Reagents:

  • Ensure all glassware is oven-dried and cooled under an inert atmosphere (argon or nitrogen).

  • Degas the reaction solvent (e.g., toluene, dioxane) by sparging with argon for at least 30 minutes or by three freeze-pump-thaw cycles.

  • Use fresh, high-purity reagents.

• Reaction Setup:

  • To a reaction vial equipped with a magnetic stir bar, add the palladium source (e.g., Pd2(dba)3 or a pre-catalyst) and the phosphine ligand under an inert atmosphere.

  • Add the aryl halide (1.0 eq.), the amine (1.2 eq.), and the base (1.4 eq.).

  • Add the degassed solvent to the desired concentration (typically 0.1-0.5 M).

• Reaction Execution:

  • Seal the vial and place it in a preheated heating block or oil bath at the desired temperature (e.g., 100 °C).

  • Stir the reaction mixture for the specified time (e.g., 18-24 hours).

• Monitoring and Work-up:

  • Monitor the reaction progress by taking small aliquots and analyzing them by TLC, GC/MS, or HPLC.[9][10][11]

  • Upon completion, cool the reaction to room temperature.

  • Dilute the reaction mixture with a suitable solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Visualizations

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Caption: A workflow for troubleshooting low-yielding reactions.

Caption: Key parameters influencing the reaction outcome.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chemrxiv.org [chemrxiv.org]
• 10. reddit.com [reddit.com]
• 11. reddit.com [reddit.com]

preventing homocoupling in Sonogashira reactions of 4-Bromo-2,5-dimethoxytoluene

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing homocoupling during Sonogashira reactions involving 4-Bromo-2,5-dimethoxytoluene.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling in the context of the Sonogashira reaction?

A1: Homocoupling, also known as Glaser coupling, is a significant side reaction in Sonogashira couplings.[1][2] It involves the dimerization of two terminal alkyne molecules to form a symmetric diyne.[1] This undesired reaction consumes the alkyne, reduces the yield of the intended cross-coupled product, and complicates the purification process.[1]

Q2: What are the primary causes of homocoupling in my reaction with 4-Bromo-2,5-dimethoxytoluene?

A2: The principal factors promoting homocoupling are the presence of oxygen and the use of a copper(I) co-catalyst.[1][3][4] Oxygen facilitates the oxidative dimerization of the copper acetylide intermediate, which is a key step in the Glaser coupling pathway.[1][3] While the copper co-catalyst is added to enhance the reaction rate, it also catalyzes this unwanted side reaction.[3][5]

Q3: What is the most effective general strategy to prevent homocoupling?

A3: The most effective strategies involve rigorously excluding oxygen and employing copper-free reaction conditions.[1][3] Running the reaction under a strictly inert atmosphere (argon or nitrogen) is critical.[1][3] Additionally, numerous copper-free Sonogashira protocols have been developed specifically to circumvent the Glaser coupling side reaction.[3][5][6]

Q4: Can the choice of palladium catalyst and ligand influence the amount of homocoupling?

A4: Absolutely. The selection of the phosphine ligand for the palladium catalyst can significantly influence the reaction's outcome.[3] Sterically bulky and electron-rich phosphine ligands, such as X-Phos and cataCXium A, have been shown to favor the desired cross-coupling pathway over homocoupling.[1] The optimal ligand is often substrate-dependent, so screening different ligands may be necessary.[3]

Q5: How do the base and solvent system affect homocoupling?

A5: The base and solvent are critical parameters. While a base is necessary to neutralize the hydrogen halide byproduct, its nature can influence side reactions.[1][5] Some studies suggest that secondary amines like piperidine or diisopropylamine can be more effective at minimizing homocoupling than tertiary amines like triethylamine.[1] All solvents should be anhydrous and thoroughly degassed to remove oxygen.[3]

Troubleshooting Guide

This guide addresses specific issues you might encounter related to homocoupling.

Issue 1: Significant formation of diyne byproduct is observed by TLC or GC/MS.

Potential Cause	Recommended Solution	Rationale
Oxygen Contamination	Ensure all solvents are rigorously degassed using at least three freeze-pump-thaw cycles or by sparging with an inert gas for an extended period. Use Schlenk techniques or a glovebox for the reaction setup.[1][3]	Oxygen promotes the oxidative dimerization of copper acetylides, the primary pathway for homocoupling.[1][3][4]
Copper(I) Co-catalyst	Switch to a copper-free Sonogashira protocol. This is the most direct method to eliminate Glaser coupling.[3][5][6]	The copper co-catalyst directly facilitates the homocoupling pathway.[3][5]
High Alkyne Concentration	Add the terminal alkyne slowly to the reaction mixture using a syringe pump over several hours.[3]	Maintaining a low concentration of the alkyne disfavors the bimolecular homocoupling reaction relative to the cross-coupling reaction.[3]

Issue 2: Low yield of the desired cross-coupled product and recovery of starting materials, alongside some homocoupling.

Potential Cause	Recommended Solution	Rationale
Suboptimal Catalyst/Ligand System	Screen different phosphine ligands. Consider bulky, electron-rich ligands like SPhos, P(t-Bu)₃, or X-Phos.[3][7]	An appropriate ligand can accelerate the desired cross-coupling catalytic cycle, outcompeting the homocoupling side reaction.[1][3]
Incorrect Base	If using triethylamine, consider switching to a secondary amine like piperidine or an inorganic base like K₃PO₄ or Cs₂CO₃, especially in copper-free systems.[1][8]	The base can influence the activity of the catalytic species and the rate of competing reactions.[1]
Low Reaction Temperature	For aryl bromides like 4-Bromo-2,5-dimethoxytoluene, gentle heating (e.g., 40-100 °C) may be required to drive the cross-coupling, especially in copper-free systems.[3][8]	Aryl bromides are generally less reactive than aryl iodides, and may require thermal energy to undergo oxidative addition at a sufficient rate.[5]

Experimental Protocols

Protocol 1: Modified Copper-Catalyzed Sonogashira Reaction to Minimize Homocoupling

This protocol is optimized to reduce Glaser coupling by ensuring strictly anaerobic conditions.

• Degassing: To a dry Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-2,5-dimethoxytoluene (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and CuI (0.02 mmol, 2 mol%).[1]

• Inert Atmosphere: Seal the flask, then evacuate and backfill with high-purity argon or nitrogen. Repeat this process three times.[1]

• Solvent and Base Addition: Add freshly distilled and degassed triethylamine (5 mL) and THF (10 mL) via syringe under a positive pressure of argon.[1]

• Alkyne Addition: Add the terminal alkyne (1.1 mmol) dropwise via syringe. For particularly problematic substrates, consider slow addition over 1-2 hours using a syringe pump.[3]

• Reaction: Stir the mixture at room temperature or heat as required (e.g., 40-60 °C). Monitor the reaction progress by TLC or GC/MS.[1]

• Work-up and Purification: Once complete, cool the mixture, dilute with diethyl ether, and filter through a pad of celite. Concentrate the filtrate and purify the crude product by column chromatography.[1]

Protocol 2: Copper-Free Sonogashira Reaction

This protocol eliminates the copper co-catalyst to prevent Glaser homocoupling.

• Reagent Preparation: In a glovebox or under a strong flow of inert gas, add 4-Bromo-2,5-dimethoxytoluene (1.0 mmol), a palladium source (e.g., Pd(OAc)₂, 2 mol%), a suitable phosphine ligand (e.g., SPhos, 4 mol%), and a base (e.g., K₃PO₄, 2.0 mmol) to a dry Schlenk tube.[3]

• Solvent Addition: Add anhydrous and degassed solvent (e.g., toluene, 5 mL) via syringe.[3]

• Reaction Setup: Stir the mixture at room temperature for 10 minutes.

• Alkyne Addition: Add the terminal alkyne (1.2 mmol) via syringe.[3]

• Reaction: Seal the tube and stir the mixture at the appropriate temperature (e.g., 100 °C), monitoring for completion by TLC or GC/MS.[3]

• Work-up and Purification: After cooling, dilute the reaction with an organic solvent (e.g., ethyl acetate), wash with water and brine, and dry the organic layer.[3] Concentrate the solvent and purify the product by column chromatography.

Visualizations

Caption: Competing pathways in Sonogashira coupling.

Caption: Troubleshooting workflow for homocoupling.

Caption: Factors influencing homocoupling formation.

References

• 1. benchchem.com [benchchem.com]
• 2. Sonogashira cross-coupling as a key step in the synthesis of new glycoporphyrins - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO01909K [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 6. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Grignard Reagent Formation from 4-Bromo-2,5-dimethoxytoluene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the formation of the Grignard reagent from 4-Bromo-2,5-dimethoxytoluene.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the synthesis of 2,5-dimethoxy-4-methylphenylmagnesium bromide.

Q1: My Grignard reaction fails to initiate. What are the common causes and how can I resolve this?

A1: Failure to initiate is one of the most frequent problems in Grignard reagent synthesis. The primary cause is the passivating layer of magnesium oxide on the surface of the magnesium turnings, which prevents the reaction with the aryl bromide.[1] Here are several methods to activate the magnesium and initiate the reaction:

• Mechanical Activation: Before adding solvent, grind the magnesium turnings with a glass rod under an inert atmosphere. This will expose a fresh, unoxidized magnesium surface.

• Chemical Activation:

  • Iodine: Add a single crystal of iodine to the flask with the magnesium turnings. The disappearance of the violet or brown color of the iodine is an indicator of magnesium activation.[2][3]

  • 1,2-Dibromoethane: A small amount of 1,2-dibromoethane can be added to the magnesium suspension. The formation of ethylene bubbles indicates the activation of the magnesium surface.[1]

• Thermal Activation: Gently warming the flask with a heat gun can help to initiate the reaction. However, be cautious as the reaction is exothermic and can become vigorous once initiated.

• Use of Pre-formed Grignard Reagent: Adding a small amount of a previously prepared Grignard reagent can help to start the reaction.

Q2: I am observing a significant amount of a white solid precipitating from my reaction mixture, and my yields are low. What is happening?

A2: This is likely due to the formation of Wurtz coupling byproducts. The newly formed Grignard reagent can react with the starting material, 4-Bromo-2,5-dimethoxytoluene, to form a homocoupled dimer.[4][5][6] This side reaction is more prevalent under certain conditions.

To minimize Wurtz coupling:

• Slow Addition: Add the solution of 4-Bromo-2,5-dimethoxytoluene to the magnesium suspension slowly and dropwise. This maintains a low concentration of the aryl bromide in the reaction mixture, favoring the reaction with magnesium over the coupling side reaction.[6]

• Temperature Control: The Grignard formation is exothermic. Maintain a gentle reflux and use a cooling bath if necessary to prevent the reaction from becoming too vigorous, as higher temperatures can favor the Wurtz reaction.[6]

• Solvent Choice: While both diethyl ether and tetrahydrofuran (THF) are suitable solvents, THF's higher boiling point may sometimes lead to more Wurtz coupling. If you are experiencing this issue in THF, consider switching to diethyl ether.[6]

Q3: My reaction initiated, but then it stopped before all the magnesium was consumed. What should I do?

A3: This can happen if the magnesium surface becomes coated with byproducts or if the concentration of the aryl bromide drops too low.

• Stirring: Ensure vigorous stirring to keep the magnesium surface clean and in contact with the reactants.

• Re-initiation: A small additional crystal of iodine or a few drops of 1,2-dibromoethane can sometimes restart a stalled reaction.

• Concentration: If the reaction was too dilute, the rate of formation might be very slow. While adding more aryl bromide is an option, be cautious not to create a high local concentration that could lead to Wurtz coupling.

Q4: How do the methoxy groups on the aromatic ring of 4-Bromo-2,5-dimethoxytoluene affect the Grignard reagent formation?

A4: The two electron-donating methoxy groups can influence the reaction in a couple of ways:

• Reactivity: The electron-rich nature of the aromatic ring might slightly decrease the reactivity of the carbon-bromine bond towards magnesium compared to unsubstituted bromobenzene. This could make initiation more challenging.

• Side Reactions: The presence of Lewis basic methoxy groups could potentially lead to complex formation with the magnesium, which might influence the solubility and reactivity of the Grignard reagent. However, for this specific substrate, this is not a commonly reported issue.

If you suspect the methoxy groups are hindering the reaction, ensure thorough activation of the magnesium as described in Q1.

Quantitative Data Summary

The following table summarizes typical reaction parameters for the formation of aryl Grignard reagents, which can be used as a general guideline for the synthesis of 2,5-dimethoxy-4-methylphenylmagnesium bromide.

Parameter	Diethyl Ether	Tetrahydrofuran (THF)
Typical Yield	85-95%	90-98%
Reaction Temperature	34°C (reflux)	66°C (reflux)
Initiation Time	5-15 minutes	5-10 minutes
Addition Time	30-60 minutes	30-60 minutes
Post-addition Stirring	1-2 hours	1-2 hours

Note: These are general values and may vary depending on the scale of the reaction and the efficiency of the initiation.

Experimental Protocol

This protocol details a standard laboratory procedure for the preparation of 2,5-dimethoxy-4-methylphenylmagnesium bromide.

Materials:

• 4-Bromo-2,5-dimethoxytoluene

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal (for activation)

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Preparation: All glassware must be thoroughly dried in an oven and assembled while hot under a stream of inert gas to ensure anhydrous conditions.

• Magnesium Activation: Place the magnesium turnings (1.2 equivalents) in the three-necked flask. Add a single crystal of iodine. Gently warm the flask with a heat gun under a slow stream of inert gas until the iodine sublimes and the violet color disappears. Allow the flask to cool to room temperature.

• Initiation: Add enough anhydrous solvent (diethyl ether or THF) to cover the magnesium turnings. Prepare a solution of 4-Bromo-2,5-dimethoxytoluene (1.0 equivalent) in the anhydrous solvent in the dropping funnel. Add a small portion (approximately 10%) of the aryl bromide solution to the magnesium suspension. The reaction should initiate, as indicated by a gentle reflux and the appearance of a cloudy, grayish solution. If the reaction does not start, gentle warming may be necessary.

• Grignard Reagent Formation: Once the reaction has initiated, add the remaining 4-Bromo-2,5-dimethoxytoluene solution dropwise from the dropping funnel at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture and maintain a gentle reflux for an additional 1-2 hours to ensure all the magnesium has reacted. The resulting Grignard reagent solution should be a cloudy, dark-colored suspension.

Visualizations

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Purification of 4-Bromo-2,5-dimethoxytoluene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with crude 4-Bromo-2,5-dimethoxytoluene. Our aim is to help you effectively remove impurities and obtain a high-purity final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 4-Bromo-2,5-dimethoxytoluene?

A1: The impurities in crude 4-Bromo-2,5-dimethoxytoluene largely depend on the synthetic route used. A common method for its synthesis involves the bromination of 2,5-dimethoxytoluene. Potential impurities from this process include:

• Unreacted Starting Material: Residual 2,5-dimethoxytoluene.

• Isomeric Byproducts: Bromination of 2,5-dimethoxytoluene can yield isomeric bromo-dimethoxytoluenes. The most common isomer is 2-bromo-3,6-dimethoxytoluene.

• Dibrominated Byproducts: Over-bromination can lead to the formation of dibromo-2,5-dimethoxytoluene.

• Residual Solvents and Reagents: Traces of solvents used in the reaction (e.g., acetic acid, dichloromethane) and unreacted brominating agents.

Q2: What is the best initial purification step for crude 4-Bromo-2,5-dimethoxytoluene?

A2: An initial aqueous workup is highly recommended to remove inorganic salts, water-soluble impurities, and residual acids from the crude reaction mixture. This typically involves dissolving the crude product in an organic solvent immiscible with water (like ethyl acetate or dichloromethane), followed by washing with water and brine.

Q3: How can I assess the purity of my 4-Bromo-2,5-dimethoxytoluene?

A3: Several analytical techniques can be used to assess the purity of your compound:

• Thin-Layer Chromatography (TLC): A quick method to visualize the number of components in your sample.

• Melting Point Analysis: A sharp melting point range close to the literature value (approximately 77-82 °C) indicates high purity.[1][2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information and can be used to identify and quantify impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): A sensitive technique for identifying and quantifying volatile impurities.

• High-Performance Liquid Chromatography (HPLC): An excellent method for quantifying the purity of the final product.

Troubleshooting Guides

Problem 1: The crude product is an oil and does not solidify.

Possible Cause	Suggested Solution
Residual Solvent	The presence of a high-boiling point solvent from the reaction can prevent solidification. Remove the solvent under high vacuum, potentially with gentle heating.
High Impurity Content	A significant amount of impurities can lower the melting point, resulting in an oil. Attempt to precipitate the product by dissolving the oil in a minimal amount of a polar solvent (e.g., ethanol) and then adding a non-polar anti-solvent (e.g., cold hexanes or water) dropwise until turbidity is observed.
Hygroscopic Nature	The product may have absorbed moisture. Dry the sample thoroughly under vacuum in the presence of a desiccant (e.g., P₂O₅ or anhydrous CaCl₂).

Problem 2: Low yield after recrystallization.

Possible Cause	Suggested Solution
Too Much Solvent Used	Using an excessive amount of solvent will keep the product dissolved even at low temperatures. Concentrate the filtrate and attempt to recover more product by further cooling or by adding an anti-solvent.
Inappropriate Solvent Choice	The chosen solvent may be too good at dissolving the product even at low temperatures. Re-evaluate the solvent system. A mixture of solvents (a "good" solvent and a "poor" solvent) often provides better results.
Cooling Too Quickly	Rapid cooling can lead to the formation of small, impure crystals or precipitation of impurities. Allow the solution to cool slowly to room temperature before placing it in an ice bath.
Product Lost During Transfers	Minimize the number of transfers and ensure all vessels are rinsed with the mother liquor to recover any adhered product.

Problem 3: Impurities are still present after recrystallization.

Possible Cause	Suggested Solution
Co-crystallization of Impurities	An impurity with similar solubility properties to the desired product may crystallize along with it. Perform a second recrystallization, possibly with a different solvent system.
Incomplete Removal of Isomers	Isomeric impurities can be difficult to remove by recrystallization alone. Column chromatography is often more effective for separating isomers.
Occluded Solvent	Solvent molecules can become trapped within the crystal lattice. Ensure the crystals are thoroughly dried under vacuum, potentially at a slightly elevated temperature (well below the melting point).

Experimental Protocols

Protocol 1: General Aqueous Workup

• Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Transfer the solution to a separatory funnel.

• Wash the organic layer sequentially with:

  • Water (2 x volume of organic layer)

  • Saturated aqueous sodium bicarbonate solution (if the reaction was acidic) (2 x volume of organic layer)

  • Brine (saturated aqueous NaCl solution) (1 x volume of organic layer) to aid in the removal of water.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter off the drying agent and concentrate the organic solvent under reduced pressure to yield the crude solid.

Protocol 2: Recrystallization

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents (e.g., ethanol, methanol, isopropanol, hexanes, or mixtures like ethanol/water or ethyl acetate/hexanes). The ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution: In an Erlenmeyer flask, add the minimum amount of the chosen hot solvent to the crude solid to achieve complete dissolution.

• Decolorization (Optional): If the solution is colored due to impurities, a small amount of activated charcoal can be added, and the solution briefly heated before hot filtration.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. For maximum yield, subsequently cool the flask in an ice bath.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum.

Protocol 3: Column Chromatography

• Stationary Phase: Silica gel is a common choice.

• Mobile Phase (Eluent) Selection: Use thin-layer chromatography (TLC) to determine a suitable solvent system. A good starting point is a mixture of hexanes and ethyl acetate. Vary the ratio to achieve a retention factor (Rf) of approximately 0.2-0.4 for the desired product.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent and pour it into the column. Allow the silica to pack uniformly without any air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a more polar solvent like dichloromethane. Pre-adsorbing the compound onto a small amount of silica gel before loading can improve separation.

• Elution: Begin elution with a non-polar solvent and gradually increase the polarity of the mobile phase (gradient elution) to elute the compounds from the column.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Data Presentation

Table 1: Recommended Solvents for Purification

Purification Method	Recommended Solvents/Solvent Systems	Notes
Aqueous Workup	Ethyl Acetate, Dichloromethane	Used to dissolve the crude product before washing.
Recrystallization	Ethanol, Methanol, Isopropanol, Ethanol/Water, Ethyl Acetate/Hexanes	The choice depends on the specific impurity profile.
Column Chromatography	Hexanes/Ethyl Acetate (gradient)	A common system for separating compounds of moderate polarity.

Table 2: Physical Properties of 4-Bromo-2,5-dimethoxytoluene

Property	Value
Molecular Formula	C₉H₁₁BrO₂
Molecular Weight	231.09 g/mol
Melting Point	77-82 °C[1][2]
Boiling Point	~270 °C at 760 mmHg[1]
Appearance	Solid[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Improving Suzuki Coupling with 4-Bromo-2,5-dimethoxytoluene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals encountering challenges with the Suzuki coupling of 4-Bromo-2,5-dimethoxytoluene. Due to its electron-rich nature and steric hindrance, this substrate often requires optimized conditions to achieve high reaction rates and yields.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling reaction with 4-Bromo-2,5-dimethoxytoluene slow or resulting in a low yield?

A1: Low reactivity is common for 4-Bromo-2,5-dimethoxytoluene due to a combination of electronic and steric effects. The two electron-donating methoxy groups deactivate the aryl bromide towards oxidative addition, which is often the rate-limiting step in the catalytic cycle.[1] Additionally, the methoxy group ortho to the bromine atom creates steric hindrance, which can impede the approach of the palladium catalyst.[1]

Q2: I'm using a standard palladium catalyst like Pd(PPh₃)₄ and getting poor results. What should I try instead?

A2: For challenging substrates like 4-Bromo-2,5-dimethoxytoluene, standard catalysts are often insufficient.[1] More robust catalyst systems are needed. Consider switching to a palladium precursor (e.g., Pd(OAc)₂ or Pd₂(dba)₃) in combination with a bulky, electron-rich phosphine ligand. Ligands such as SPhos, XPhos, or RuPhos have shown great success in coupling sterically hindered and electron-rich aryl halides.[2]

Q3: What are the most common side reactions I should be aware of?

A3: The most common side reactions are protodeboronation and homocoupling of the boronic acid.[1] Protodeboronation is the cleavage of the C-B bond of the boronic acid, replacing it with a hydrogen atom, and is often promoted by base and water.[1] Homocoupling is the self-coupling of the boronic acid to form a biaryl byproduct.[1]

Q4: How critical is the choice of base and solvent for this reaction?

A4: The base and solvent system is crucial. The base activates the organoboron species, facilitating transmetalation.[3] For electron-rich substrates, stronger inorganic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) often perform better than weaker bases like potassium carbonate (K₂CO₃).[3] The solvent affects reagent solubility and catalyst stability.[4] Aprotic polar solvents like 1,4-dioxane, often in a mixture with water, are commonly used and have been shown to be effective.[3][4]

Q5: Is it necessary to run the reaction under anhydrous and oxygen-free conditions?

A5: Yes, it is highly recommended. Palladium catalysts, particularly in their Pd(0) active form, are sensitive to oxygen. The presence of oxygen can lead to catalyst decomposition into inactive palladium black.[1] While a small amount of water is often necessary to dissolve the base and facilitate the reaction, using anhydrous solvents and thoroughly degassing the reaction mixture with an inert gas (e.g., argon or nitrogen) is critical for reproducibility and high yields.[1]

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion of Starting Material	1. Inactive catalyst system for this substrate. 2. Low reaction temperature. 3. Inappropriate base or solvent.	1. Switch to a more active catalyst system (e.g., Pd(OAc)₂ with SPhos or another Buchwald ligand). 2. Increase the reaction temperature (typically 80-110 °C). 3. Use a stronger base like K₃PO₄ or Cs₂CO₃ and a solvent system like dioxane/water.[3]
Starting Material Consumed, but Low Product Yield	1. Protodeboronation of the boronic acid. 2. Homocoupling of the boronic acid. 3. Catalyst decomposition.	1. Use anhydrous solvents and ensure reagents are dry. Consider converting the boronic acid to a more stable boronic ester (e.g., a pinacol ester).[1] 2. Use a more active catalyst to favor the cross-coupling pathway. 3. Ensure the reaction is properly degassed. Use a stabilizing ligand for the palladium catalyst.
Formation of a Black Precipitate (Palladium Black)	1. Catalyst decomposition due to the presence of oxygen. 2. High reaction temperature with an unstable catalyst.	1. Thoroughly degas the solvent and reaction mixture by sparging with an inert gas or by using freeze-pump-thaw cycles. 2. Use a more thermally stable catalyst system or consider running the reaction at a lower temperature with a more active catalyst.
Inconsistent Results	1. Variable quality of reagents or solvents. 2. Incomplete degassing or exposure to air. 3. Inconsistent heating.	1. Use high-purity, anhydrous solvents and reagents. 2. Ensure a consistent and thorough degassing procedure for every reaction. 3. Use an oil bath or heating mantle with a temperature controller for stable heating.

Data Presentation

Table 1: Effect of Different Bases on the Suzuki Coupling Yield

Reaction of (4-Bromo-2,5-dimethoxyphenyl)boronic acid with 4-bromoanisole.

Entry	Base	Solvent	Catalyst	Temperature (°C)	Time (h)	Yield (%)
1	K₃PO₄	1,4-Dioxane/H₂O (4:1)	Pd(PPh₃)₄ (3 mol%)	90	12	92
2	Cs₂CO₃	1,4-Dioxane/H₂O (4:1)	Pd(PPh₃)₄ (3 mol%)	90	12	88
3	K₂CO₃	1,4-Dioxane/H₂O (4:1)	Pd(PPh₃)₄ (3 mol%)	90	12	75

Data adapted from a study on a structurally related boronic acid, highlighting the trend in base effectiveness.[3]

Experimental Protocols

Protocol 1: Standard (Often Low-Yielding) Suzuki Coupling

This protocol uses a common but often less effective catalyst for this specific substrate.

Materials:

• 4-Bromo-2,5-dimethoxytoluene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane and Water (4:1 v/v)

• Round-bottom flask with condenser

• Magnetic stirrer and heating mantle

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a round-bottom flask, add 4-Bromo-2,5-dimethoxytoluene, the arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed 1,4-dioxane and water mixture via syringe.

• Heat the reaction mixture to 90 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion or stalling, cool the reaction to room temperature.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Optimized Suzuki Coupling

This protocol utilizes a more robust catalyst system to improve the reaction rate and yield.

Materials:

• 4-Bromo-2,5-dimethoxytoluene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄), finely ground (2.0 equiv)

• Anhydrous 1,4-Dioxane and degassed Water (4:1 v/v)

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and oil bath

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-2,5-dimethoxytoluene, the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Seal the flask and perform at least three vacuum/backfill cycles with the inert gas to ensure an oxygen-free environment.

• Add the degassed 1,4-dioxane and water mixture via syringe.

• Place the sealed flask in a preheated oil bath at 100 °C and stir vigorously for 4-12 hours.[1]

• Monitor the reaction progress by TLC or LC-MS.[1]

• Once the reaction is complete, cool the mixture to room temperature.[1]

• Dilute with ethyl acetate and wash with water, followed by brine.[1]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.[1]

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A workflow for troubleshooting low yields in the Suzuki coupling.

Caption: Interplay of key parameters affecting the Suzuki coupling outcome.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

minimizing byproduct formation in the synthesis of 4-Bromo-2,5-dimethoxytoluene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the synthesis of 4-Bromo-2,5-dimethoxytoluene.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of 4-Bromo-2,5-dimethoxytoluene?

A1: The most prevalent byproduct is the isomeric 6-Bromo-2,5-dimethoxytoluene. The formation of di-brominated products can also occur, particularly if an excess of the brominating agent is used or if the reaction temperature is not adequately controlled.

Q2: How can I minimize the formation of the 6-Bromo isomer?

A2: The formation of the 6-Bromo isomer is a common challenge due to the activating effects of the two methoxy groups on the aromatic ring. To favor the formation of the desired 4-Bromo product, consider the following strategies:

• Choice of Brominating Agent: Milder brominating agents often provide better regioselectivity. N-Bromosuccinimide (NBS) is frequently preferred over elemental bromine for this reason.

• Solvent Selection: The choice of solvent can influence the selectivity of the reaction. Non-polar solvents may be advantageous in some cases.

• Temperature Control: Running the reaction at lower temperatures can enhance selectivity. It is advisable to start the reaction at 0°C and then allow it to slowly warm to room temperature.

Q3: What is the impact of the starting material's purity on byproduct formation?

A3: The purity of the starting material, 2,5-dimethoxytoluene, is crucial. Impurities in the starting material can lead to the formation of undesired side products, complicating the purification of the final product. Always use a highly purified starting material.

Q4: How can I effectively remove the 6-Bromo isomer from the final product?

A4: If the formation of the 6-Bromo isomer cannot be completely avoided, purification can be achieved through column chromatography or recrystallization. The choice of solvent for recrystallization is critical and may require some optimization. A common technique is recrystallization from ethanol.

Troubleshooting Guide

Issue	Possible Cause	Solution
Low yield of the desired product	Incomplete reaction.	- Increase the reaction time.- Ensure the reaction is stirred efficiently.- Check the quality and reactivity of the brominating agent.
Formation of multiple products (over-bromination)	- Excess of brominating agent.- High reaction temperature.	- Use a stoichiometric amount of the brominating agent (1.0 to 1.1 equivalents for mono-bromination).- Maintain a low reaction temperature (e.g., 0°C).
Poor regioselectivity (high percentage of 6-Bromo isomer)	- Use of a highly reactive brominating agent (e.g., elemental bromine).- High reaction temperature.	- Use a milder brominating agent like N-Bromosuccinimide (NBS).- Perform the reaction at a lower temperature.
Difficulty in purifying the product	- Presence of closely related isomers.- Unreacted starting material.	- Optimize the reaction conditions to minimize byproduct formation.- Employ fractional recrystallization or careful column chromatography for purification.

Experimental Protocol: Synthesis of 4-Bromo-2,5-dimethoxytoluene

This protocol is designed to maximize the yield of 4-Bromo-2,5-dimethoxytoluene while minimizing the formation of byproducts.

Materials:

• 2,5-dimethoxytoluene

• N-Bromosuccinimide (NBS)

• Dimethylformamide (DMF)

• Ice water

• Ethanol (for recrystallization)

Procedure:

• In a round-bottom flask, dissolve 2,5-dimethoxytoluene (1.0 eq) in DMF.

• Cool the solution to 0°C in an ice bath.

• Slowly add a solution of N-bromosuccinimide (NBS, 1.0 eq) in DMF dropwise to the cooled solution.

• Stir the reaction mixture at 0°C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, pour the reaction mixture into ice water.

• Collect the precipitate by filtration and wash it with cold water.

• Purify the crude product by recrystallization from ethanol to obtain 4-Bromo-2,5-dimethoxytoluene.

Visualizing Reaction Parameters and Workflow

To further aid in understanding the synthesis, the following diagrams illustrate the logical relationships between reaction parameters and the experimental workflow.

Caption: Logical relationship between reaction parameters and product formation.

Caption: Step-by-step experimental workflow for the synthesis.

Reference Data & Comparative Studies

A Comparative Analysis of 4-Bromo-2,5-dimethoxytoluene and Structurally Related Compounds using ¹H and ¹³C NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic chemistry and drug development, meticulous structural elucidation of molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for this purpose, providing detailed information about the chemical environment of atoms within a molecule. This guide presents a comparative analysis of the ¹H and ¹³C NMR spectra of 4-Bromo-2,5-dimethoxytoluene and two structurally analogous compounds: 2,5-dimethoxytoluene and 1,4-Dibromo-2,5-dimethoxybenzene. By examining the spectral data, we can delineate the influence of substituent changes on the chemical shifts and signal patterns, offering valuable insights for researchers working with similar molecular scaffolds.

Comparative NMR Data Analysis

The ¹H and ¹³C NMR spectral data for 4-Bromo-2,5-dimethoxytoluene and its analogs are summarized in the tables below. These values, obtained from various spectral databases and literature, provide a quantitative basis for comparison. The key differences in chemical shifts can be directly attributed to the electronic effects of the substituents on the benzene ring.

Table 1: ¹H NMR Spectral Data Comparison

Compound	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
4-Bromo-2,5-dimethoxytoluene	H-3	6.93	s	1H	-
H-6	6.78	s	1H	-
OCH₃ (C2/C5)	3.84, 3.79	s	6H	-
CH₃	2.16	s	3H	-
2,5-dimethoxytoluene	H-3	6.72	d	1H	2.9
H-4	6.67	dd	1H	8.7, 2.9
H-6	6.78	d	1H	8.7
OCH₃ (C2/C5)	3.77, 3.76	s	6H	-
CH₃	2.15	s	3H	-
1,4-Dibromo-2,5-dimethoxybenzene	H-3, H-6	7.08	s	2H	-
OCH₃ (C2/C5)	3.88	s	6H	-

Table 2: ¹³C NMR Spectral Data Comparison

Compound	Carbon Assignment	Chemical Shift (δ, ppm)
4-Bromo-2,5-dimethoxytoluene	C-1	124.8
C-2	152.0
C-3	116.5
C-4	112.8
C-5	150.9
C-6	114.9
OCH₃ (C2/C5)	56.6, 56.3
CH₃	16.0
2,5-dimethoxytoluene	C-1	123.6
C-2	153.8
C-3	112.5
C-4	111.8
C-5	152.0
C-6	113.8
OCH₃ (C2/C5)	56.0, 55.7
CH₃	15.9
1,4-Dibromo-2,5-dimethoxybenzene	C-1, C-4	110.0
C-2, C-5	152.1
C-3, C-6	118.0
OCH₃ (C2/C5)	56.9

Experimental Protocols

The following is a generalized protocol for the acquisition of ¹H and ¹³C NMR spectra. Specific parameters may need to be optimized based on the instrument and sample concentration.

Sample Preparation:

• Weigh approximately 5-10 mg of the solid sample and dissolve it in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

• Ensure the sample is fully dissolved. If necessary, gently warm the sample or use sonication to aid dissolution.

• Add a small amount of a reference standard, such as tetramethylsilane (TMS), to the solution for chemical shift calibration (δ = 0.00 ppm).

¹H NMR Spectroscopy:

• Insert the NMR tube into the spectrometer's probe.

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

• Set the appropriate acquisition parameters, including the number of scans (typically 8-16 for a concentrated sample), relaxation delay (e.g., 1-2 seconds), and spectral width.

• Acquire the Free Induction Decay (FID) signal.

• Process the FID using Fourier transformation, phase correction, and baseline correction to obtain the final spectrum.

• Integrate the signals and determine the chemical shifts and coupling constants.

¹³C NMR Spectroscopy:

• Following ¹H NMR acquisition, switch the spectrometer to the ¹³C channel.

• Tune and match the probe for the ¹³C frequency.

• Set the acquisition parameters. A larger number of scans (e.g., 128 or more) is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope. A wider spectral width is also necessary.

• Employ proton decoupling to simplify the spectrum by removing C-H coupling, resulting in single lines for each unique carbon atom.

• Acquire and process the FID as described for ¹H NMR.

• Reference the spectrum to the solvent peak or TMS.

Workflow for NMR Analysis

The logical flow from sample preparation to final spectral analysis is a critical process in chemical research. The following diagram illustrates this general workflow.

Caption: A flowchart illustrating the major steps involved in NMR spectroscopic analysis, from initial sample preparation to the final elucidation of the molecular structure.

Structural Interpretation and Comparison

The observed differences in the NMR spectra of the three compounds provide clear evidence of the electronic influence of the substituents.

In the ¹H NMR spectrum of 2,5-dimethoxytoluene , the aromatic region displays three distinct signals corresponding to the three non-equivalent aromatic protons. The presence of both an electron-donating methoxy group and a weakly electron-donating methyl group leads to a relatively upfield chemical shift for these protons compared to benzene (δ ~7.26 ppm).

Replacing the hydrogen at the 4-position with a bromine atom to give 4-Bromo-2,5-dimethoxytoluene results in a downfield shift of the adjacent aromatic protons (H-3 and H-6). This is due to the electron-withdrawing inductive effect of the bromine atom, which deshields the neighboring protons. The simplicity of the aromatic region (two singlets) is a consequence of the loss of ortho and meta couplings.

In the case of 1,4-Dibromo-2,5-dimethoxybenzene , the replacement of the methyl group with a second bromine atom leads to a further downfield shift of the aromatic protons. The molecule's symmetry results in a single signal for the two equivalent aromatic protons.

The ¹³C NMR spectra corroborate these electronic effects. The carbon atoms directly attached to the electron-withdrawing bromine atoms in 4-Bromo-2,5-dimethoxytoluene and 1,4-Dibromo-2,5-dimethoxybenzene are shifted to a lower field (higher ppm value) compared to the corresponding carbon in 2,5-dimethoxytoluene. Conversely, the carbons bearing the electron-donating methoxy groups are found at a higher field.

Unraveling the Molecular Fingerprint: A Comparative Guide to the Mass Spectrometry Fragmentation of 4-Bromo-2,5-dimethoxytoluene

For researchers, scientists, and drug development professionals, understanding the mass spectrometry fragmentation pattern of a compound is crucial for its identification and structural elucidation. This guide provides a detailed analysis of the predicted electron ionization (EI) mass spectrometry fragmentation of 4-Bromo-2,5-dimethoxytoluene, offering a comparative perspective with related compounds to aid in the interpretation of spectral data.

While a publicly available, experimentally derived mass spectrum for 4-Bromo-2,5-dimethoxytoluene is not readily accessible, a comprehensive understanding of its fragmentation can be constructed by examining the behavior of structurally similar molecules. This guide synthesizes information on the fragmentation of brominated aromatic compounds, methoxy-substituted aromatics, and toluenes to predict the characteristic mass spectral features of 4-Bromo-2,5-dimethoxytoluene.

Predicted Fragmentation Pattern of 4-Bromo-2,5-dimethoxytoluene

The fragmentation of 4-Bromo-2,5-dimethoxytoluene under electron ionization is expected to be driven by the presence of the bromine atom, the methoxy groups, and the methyl group on the aromatic ring. The molecular ion peak (M+) is anticipated to be prominent due to the stable aromatic system. The presence of bromine, with its characteristic isotopic distribution (79Br and 81Br in an approximate 1:1 ratio), will result in a distinct M+2 peak of nearly equal intensity to the molecular ion peak.

Key fragmentation pathways are predicted to involve:

• Loss of a methyl radical (•CH3): A common fragmentation for methoxy-substituted aromatic compounds, leading to the formation of a stable oxonium ion.

• Loss of a bromine radical (•Br): A characteristic fragmentation for brominated compounds.

• Loss of formaldehyde (CH2O): Arising from the methoxy groups.

• Benzylic cleavage: Loss of a hydrogen radical from the methyl group to form a stable benzyl-type cation.

• Cleavage of the C-O bond of the methoxy group.

These predicted fragmentation pathways are summarized in the table below, alongside a comparison with the known fragmentation patterns of related compounds: 1,4-dimethoxybenzene and 4-bromophenyl ether.

Comparative Fragmentation Data

m/z	Proposed Fragment Ion	Predicted for 4-Bromo-2,5-dimethoxytoluene	Observed in 1,4-Dimethoxybenzene	Observed in 4-Bromophenyl ether
230/232	[M]+•	Molecular Ion	-	-
215/217	[M - CH3]+	Loss of a methyl radical	-	-
151	[M - Br]+	Loss of a bromine radical	-	-
200/202	[M - CH2O]+	Loss of formaldehyde	-	-
185/187	[M - CH3 - CH2O]+	Sequential loss of methyl and formaldehyde	-	-
123	[M - Br - CO]+	Loss of bromine followed by carbon monoxide	-	-
91	[C7H7]+	Tropylium ion (from toluene moiety)	-	-
-	[M]+•	-	138	248/250
-	[M - CH3]+	-	123	-
-	[M - CH2O]+	-	108	-
-	[M - Br]+	-	-	169
-	[M - OPh]+	-	-	155/157

Predicted Fragmentation Pathway

The anticipated fragmentation cascade of 4-Bromo-2,5-dimethoxytoluene upon electron ionization is depicted below. The pathway highlights the initial formation of the molecular ion and subsequent fragmentation steps leading to the major observed ions.

Reactivity Face-Off: 4-Bromo-2,5-dimethoxytoluene vs. 4-Iodo-2,5-dimethoxytoluene in Organic Synthesis

In the realm of synthetic chemistry, the choice of starting materials is paramount to the success of a reaction. For researchers and professionals in drug development, the selection between structurally similar aryl halides, such as 4-Bromo-2,5-dimethoxytoluene and 4-Iodo-2,5-dimethoxytoluene, can significantly impact reaction efficiency, yield, and overall cost-effectiveness. This guide provides an objective comparison of the reactivity of these two compounds, supported by established chemical principles and representative experimental data.

The fundamental difference in reactivity between 4-Bromo-2,5-dimethoxytoluene and 4-Iodo-2,5-dimethoxytoluene lies in the inherent properties of the carbon-halogen bond. The carbon-iodine (C-I) bond is longer and weaker than the carbon-bromine (C-Br) bond. This lower bond dissociation energy for the C-I bond means that 4-Iodo-2,5-dimethoxytoluene will generally exhibit higher reactivity in reactions where the cleavage of this bond is a key step, such as in palladium-catalyzed cross-coupling reactions.[1]

Comparative Reactivity in Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for the formation of carbon-carbon bonds. In this reaction, the oxidative addition of the aryl halide to the palladium(0) catalyst is often the rate-determining step. Due to the weaker C-I bond, 4-Iodo-2,5-dimethoxytoluene is expected to undergo oxidative addition more readily than its bromo-counterpart, leading to faster reaction rates and often higher yields under milder conditions.[1]

Table 1: Expected Performance in Suzuki-Miyaura Coupling with Phenylboronic Acid

Parameter	4-Bromo-2,5-dimethoxytoluene	4-Iodo-2,5-dimethoxytoluene	Rationale
Relative Reactivity	Moderate	High	The C-I bond is weaker and more easily cleaved in the oxidative addition step.[1]
Typical Reaction Temperature	Moderate to high (e.g., 80-110 °C)	Room temperature to moderate heat (e.g., 50-80 °C)	Higher intrinsic reactivity allows for lower reaction temperatures.
Typical Reaction Time	Longer (e.g., 6-24 hours)	Shorter (e.g., 1-8 hours)	A faster catalytic cycle leads to quicker consumption of starting materials.
Catalyst Loading	Typically standard	Potentially lower	A more reactive substrate may require less catalyst to achieve high conversion.
Yields	Moderate to high	Generally high	The greater reactivity of the iodo-compound often translates to higher isolated yields.
Side Reactions	Potential for debromination at higher temperatures.	Potential for homocoupling of the boronic acid, especially at lower temperatures.	The specific side reactions will be influenced by the choice of catalyst and conditions.

Reactivity in Lithiation Reactions

Metal-halogen exchange, or lithiation, is another fundamental transformation in organic synthesis. This reaction typically involves the treatment of an aryl halide with an organolithium reagent, such as n-butyllithium (n-BuLi), to form an aryllithium species. The rate of this exchange is also dependent on the nature of the halogen, with the general trend being I > Br > Cl. Therefore, 4-Iodo-2,5-dimethoxytoluene is expected to undergo lithiation more rapidly and under less forcing conditions than 4-Bromo-2,5-dimethoxytoluene.

Experimental Protocols

The following are representative protocols for a Suzuki-Miyaura coupling reaction. These are generalized procedures and may require optimization for specific substrates and desired outcomes.

Protocol 1: Suzuki-Miyaura Coupling of 4-Bromo-2,5-dimethoxytoluene with Phenylboronic Acid

Materials:

• 4-Bromo-2,5-dimethoxytoluene (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄), finely ground (2.0 equiv)

• Anhydrous 1,4-Dioxane

• Water (degassed)

• Schlenk flask or reaction vial with a screw cap and septum

• Magnetic stirrer and hotplate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-2,5-dimethoxytoluene, phenylboronic acid, K₃PO₄, Pd(OAc)₂, and SPhos.[2]

• Seal the flask and perform at least three vacuum/backfill cycles with the inert gas to ensure an oxygen-free environment.[2]

• Add degassed 1,4-dioxane and water (e.g., 4:1 v/v) to the flask via syringe.[2]

• Place the sealed flask in a preheated oil bath at 90-100 °C and stir the reaction vigorously.[2]

• Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 6-18 hours.[2]

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Suzuki-Miyaura Coupling of 4-Iodo-2,5-dimethoxytoluene with Phenylboronic Acid (Milder Conditions)

Materials:

• 4-Iodo-2,5-dimethoxytoluene (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Toluene (anhydrous)

• Water (degassed)

• Reaction vial with a screw cap and septum

• Magnetic stirrer and hotplate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In a reaction vial, combine 4-Iodo-2,5-dimethoxytoluene, phenylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Seal the vial and purge with an inert gas.

• Add degassed toluene and water (e.g., 4:1 v/v) via syringe.

• Stir the mixture at 60-80 °C.

• Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 2-8 hours.

• Upon completion, cool the reaction to room temperature.

• Work up the reaction as described in Protocol 1 (steps 7-9).

Visualizing Reaction Pathways and Logic

To further aid in the understanding of the processes involved, the following diagrams illustrate the generalized catalytic cycle for the Suzuki-Miyaura reaction and a decision-making workflow for selecting the appropriate aryl halide.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Decision workflow for selecting the appropriate aryl halide for synthesis.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Navigating Aromatic Functionalization: A Guide to Alternatives for 4-Bromo-2,5-dimethoxytoluene in Organic Synthesis

For researchers, scientists, and drug development professionals, the strategic functionalization of aromatic scaffolds is a cornerstone of modern organic synthesis. 4-Bromo-2,5-dimethoxytoluene has long served as a reliable building block, providing a handle for introducing a variety of substituents through cross-coupling and organometallic reactions. However, the reliance on pre-halogenated starting materials can present limitations in terms of synthetic flexibility, atom economy, and the introduction of sensitive functional groups. This guide offers a comprehensive comparison of alternative reagents and methodologies that bypass the need for a bromo-substituent, focusing on the direct functionalization of the more readily available 2,5-dimethoxytoluene.

This comparative analysis delves into the performance of key alternative strategies, including Directed ortho-Metalation (DoM), palladium-catalyzed C-H activation, and electrophilic aromatic substitution. By presenting side-by-side experimental data, detailed protocols, and workflow visualizations, this guide aims to equip researchers with the knowledge to select the optimal synthetic route for their specific target molecules.

Performance Comparison of Synthetic Strategies

The choice of synthetic strategy for functionalizing the 2,5-dimethoxytoluene core depends on the desired substituent, required regioselectivity, and tolerance of other functional groups. While traditional methods utilizing 4-Bromo-2,5-dimethoxytoluene offer reliable pathways, direct functionalization techniques present compelling alternatives.

Method	Reagent/Catalyst	Typical Electrophile/Coupling Partner	Position of Functionalization	Reported Yield Range (%)	Key Advantages	Limitations
Grignard Reaction (from Bromo-Precursor)	Mg, THF/Ether	Aldehydes, Ketones, CO₂, Nitriles	4	70-90	Well-established, high yields for many electrophiles.	Requires pre-brominated starting material, sensitive to protic functional groups.
Suzuki-Miyaura Coupling (from Bromo-Precursor)	Pd catalyst (e.g., Pd(PPh₃)₄), Base (e.g., K₃PO₄)	Aryl/Vinyl boronic acids	4	80-95[1][2][3]	Broad substrate scope, high functional group tolerance.	Requires pre-brominated starting material, potential for side reactions (e.g., protodeboronation).[1]
Directed ortho-Metalation (DoM)	n-BuLi or s-BuLi, TMEDA	Various electrophiles (e.g., DMF, CO₂, Alkyl halides)	6 (ortho to a methoxy group)	60-85	Bypasses bromination, high regioselectivity, access to diverse functionalities.	Requires cryogenic temperatures, strongly basic conditions, sensitive to electrophilic functional groups on the substrate.
Palladium-Catalyzed C-H Arylation	Pd(OAc)₂, Ligand, Oxidant	Aryl halides/triflates	4 and/or 6	50-75	Atom-economical, avoids organometallic intermediates.	Often requires directing groups for high regioselectivity, catalyst and oxidant can be expensive.
Electrophilic Nitration	HNO₃, H₂SO₄	-	4 and/or 6	70-90	Inexpensive reagents, straightforward procedure.	Limited to introduction of a nitro group (can be reduced to an amine), harsh acidic conditions, potential for polysubstitution.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling of 4-Bromo-2,5-dimethoxytoluene with an Arylboronic Acid

This protocol is a standard method for forming a biaryl linkage from the bromo-precursor.

Materials:

• 4-Bromo-2,5-dimethoxytoluene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (2.0 equiv)

• Anhydrous Dioxane and Water (4:1 v/v)

• Schlenk flask with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-2,5-dimethoxytoluene, the arylboronic acid, K₃PO₄, Pd(OAc)₂, and SPhos.

• Seal the flask and perform at least three vacuum/backfill cycles with the inert gas.

• Add the degassed dioxane/water solvent mixture via syringe.

• Place the sealed flask in a preheated oil bath at 80-100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS (typical reaction time is 4-16 hours).[1]

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Directed ortho-Metalation (DoM) of 2,5-Dimethoxytoluene and Trapping with an Electrophile

This protocol describes the direct functionalization of 2,5-dimethoxytoluene, avoiding the need for a bromo-substituent.

Materials:

• 2,5-Dimethoxytoluene (1.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA) (1.2 equiv)

• n-Butyllithium (n-BuLi) (1.1 equiv) in hexanes

• Electrophile (e.g., N,N-Dimethylformamide (DMF) for formylation, 1.5 equiv)

• Dry, two-necked round-bottom flask with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

• Dry ice/acetone bath

Procedure:

• To a dry, two-necked round-bottom flask under an inert atmosphere, add 2,5-dimethoxytoluene and anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Add TMEDA, followed by the dropwise addition of n-BuLi.

• Stir the resulting solution at -78 °C for 1-2 hours. The methoxy groups direct the lithiation to an adjacent ortho position.

• Slowly add the chosen electrophile (e.g., DMF) to the solution at -78 °C.

• Allow the reaction to stir at -78 °C for an additional 1-2 hours, then slowly warm to room temperature.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation.

Protocol 3: Electrophilic Nitration of 2,5-Dimethoxytoluene

This protocol offers a direct method to introduce a nitro group, which can subsequently be reduced to an amine.

Materials:

• 2,5-Dimethoxytoluene (1.0 equiv)

• Concentrated Nitric Acid (HNO₃) (1.0 equiv)

• Concentrated Sulfuric Acid (H₂SO₄) (catalytic to 1.0 equiv)

• Round-bottom flask with a magnetic stir bar

• Ice bath

Procedure:

• In a round-bottom flask, cool the 2,5-dimethoxytoluene in an ice bath.

• Slowly add the concentrated sulfuric acid with stirring.

• In a separate flask, prepare the nitrating mixture by carefully and slowly adding concentrated nitric acid to concentrated sulfuric acid, keeping the mixture cool in an ice bath.

• Add the cold nitrating mixture dropwise to the stirred solution of 2,5-dimethoxytoluene, maintaining the temperature below 10 °C.

• After the addition is complete, continue stirring in the ice bath for 30 minutes, then allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• Carefully pour the reaction mixture over crushed ice and stir until the ice has melted.

• Collect the precipitated product by vacuum filtration and wash thoroughly with cold water until the washings are neutral.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the purified nitro-derivative.

Visualizing Synthetic Pathways and Biological Relevance

The choice of synthetic route can be visualized to better understand the flow of the process and the relationships between starting materials, intermediates, and final products. Furthermore, derivatives of 2,5-dimethoxytoluene are precursors to biologically important molecules, such as ubiquinone (Coenzyme Q) analogues, which play a crucial role in the electron transport chain.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Synthetic Routes of 4-Bromo-2,5-dimethoxytoluene for Research and Development

For researchers, scientists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. This guide provides a detailed comparison of various synthetic pathways to produce 4-Bromo-2,5-dimethoxytoluene, a valuable building block in the synthesis of pharmaceuticals. The comparison focuses on reaction yields, supported by experimental data and detailed protocols.

Yield Comparison of Synthetic Routes

The following table summarizes the quantitative data for the different synthetic routes to 4-Bromo-2,5-dimethoxytoluene, providing a clear comparison of their efficiencies.

Route	Starting Material	Key Steps	Reported Yield	Overall Yield (Calculated)
1	2,5-Dimethoxybenzaldehyde	1. Bromination 2. Wolff-Kishner Reduction	Step 1: 56-87% Step 2: ~60% (estimated)	~34-52%
2	2,5-Dimethoxytoluene	Direct Bromination	Not explicitly reported	-
3	2,5-Dimethoxytoluene	Bromination with NBS	Not explicitly reported	-

Note: The yield for the Wolff-Kishner reduction in Route 1 is an estimation based on the reduction of the parent compound, 2,5-dimethoxybenzaldehyde[1]. The yields for Routes 2 and 3 have not been explicitly reported in the reviewed literature.

Experimental Protocols

Detailed methodologies for the key experimental steps are provided below.

Route 1: From 2,5-Dimethoxybenzaldehyde

Step 1: Bromination of 2,5-Dimethoxybenzaldehyde

Two protocols with differing yields have been reported:

• Protocol A (56% yield): At 0 °C, 2,5-dimethoxybenzaldehyde (1.0 g, 6.02 mmol) is dissolved in glacial acetic acid (7 mL). A solution of bromine (0.34 mL, 6.62 mmol) in glacial acetic acid (3 mL) is added slowly. The reaction mixture is warmed to room temperature and stirred for 1 hour. The reaction is quenched with water (30 mL), and the resulting precipitate is collected by filtration[2].

• Protocol B (87% yield): A mixture of two crystalline products was obtained from the bromination of 2,5-dimethoxybenzaldehyde in glacial acetic acid at room temperature. The major product, 4-bromo-2,5-dimethoxybenzaldehyde, was isolated with an 87% yield after separation by fractional recrystallization and column chromatography[3].

Step 2: Wolff-Kishner Reduction of 4-Bromo-2,5-dimethoxybenzaldehyde

A mixture of 4-bromo-2,5-dimethoxybenzaldehyde (230 mg), hydrazine hydrate (5.0 ml, 98%), and potassium hydroxide (6 pellets) in diethylene glycol (16 ml) is heated to reflux at 130°C for 1 hour. The condenser is then removed, and the temperature is gradually increased to 150°C. The mixture is refluxed for an additional 1.5 hours. After cooling, the mixture is diluted with water and extracted with ether. The product is purified by sublimation[1].

Route 2: Direct Bromination of 2,5-Dimethoxytoluene

2,5-Dimethoxytoluene is brominated using bromine in chloroform to yield 4-Bromo-2,5-dimethoxytoluene as the sole product. The resulting compound was found to be identical to the product obtained from the Wolff-Kishner reduction of 4-bromo-2,5-dimethoxybenzaldehyde. A specific yield for this direct bromination has not been detailed in the available literature[1].

Route 3: Bromination of 2,5-Dimethoxytoluene with N-Bromosuccinimide (NBS)

N-Bromosuccinimide (NBS) is a common and milder reagent for the bromination of activated aromatic rings[4]. While this suggests its potential applicability for the synthesis of 4-Bromo-2,5-dimethoxytoluene from 2,5-dimethoxytoluene, a specific protocol and yield for this reaction were not found in the surveyed literature.

Synthetic Pathways Overview

The following diagram illustrates the compared synthetic routes to 4-Bromo-2,5-dimethoxytoluene.

Caption: Comparison of synthetic routes to 4-Bromo-2,5-dimethoxytoluene.

References

• 1. psasir.upm.edu.my [psasir.upm.edu.my]
• 2. 4-Bromo-2,5-dimethoxybenzaldehyde synthesis - chemicalbook [chemicalbook.com]
• 3. Bromination of 2,5-Dimethoxybenzaldehyde - [www.rhodium.ws] [chemistry.mdma.ch]
• 4. Bromination - Common Conditions [commonorganicchemistry.com]

A Comparative Guide to Analytical Methods for Determining the Purity of 4-Bromo-2,5-dimethoxytoluene

For researchers, scientists, and drug development professionals, the accurate determination of the purity of chemical intermediates is paramount to ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive comparison of the principal analytical methodologies for assessing the purity of 4-Bromo-2,5-dimethoxytoluene, a key building block in the synthesis of various pharmaceutical and research compounds.

This document delves into a comparative analysis of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. By presenting detailed experimental protocols, quantitative performance data, and an objective comparison of their capabilities, this guide aims to equip scientists with the necessary information to select the most appropriate analytical strategy for their specific needs.

Quantitative Performance Comparison

The selection of an analytical technique for purity determination is often a balance between sensitivity, selectivity, accuracy, and sample throughput. The following tables summarize the typical performance characteristics of HPLC, GC-MS, and qNMR for the analysis of 4-Bromo-2,5-dimethoxytoluene and its potential impurities. The data presented is a synthesis of information from the analysis of structurally similar brominated aromatic compounds and represents expected performance benchmarks.

Table 1: Comparison of Chromatographic Methods: HPLC vs. GC-MS

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on differential partitioning of the analyte between a liquid mobile phase and a solid stationary phase.	Separation based on the volatility and interaction of the analyte with a stationary phase, followed by mass-based detection and identification.
Typical Stationary Phase	C18 or other modified silica-based columns.	Phenyl-methylpolysiloxane (e.g., DB-5ms) or Polyethylene Glycol (e.g., ZB-WAX) capillary columns.
Limit of Detection (LOD)	~0.01%	~0.005%
Limit of Quantitation (LOQ)	~0.03%	~0.015%
Precision (% RSD)	< 1.0%	< 1.5%
**Linearity (R²) **	> 0.999	> 0.999
Sample Throughput	High	Medium
Primary Application	Routine purity testing and quantification of known and unknown impurities.	Identification of volatile impurities and quantification at trace levels.

Table 2: Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Parameter	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	The signal intensity is directly proportional to the number of atomic nuclei, allowing for a direct, primary measurement of concentration and purity.
Typical Purity Assay Range	95.0% - 100.5%
Limit of Detection (LOD)	~0.1%
Limit of Quantitation (LOQ)	~0.3%
Precision (% RSD)	< 0.5%
Analysis Time per Sample	5 - 15 minutes
Sample Preparation	Precise weighing and dissolution in a deuterated solvent with a certified internal standard.
Primary/Secondary Method	Primary method (can be used without a specific reference standard of the analyte).[1]

Experimental Protocols

Detailed and validated experimental protocols are crucial for obtaining reliable and reproducible results. The following are representative methodologies for the analysis of 4-Bromo-2,5-dimethoxytoluene using HPLC, GC-MS, and qNMR. These protocols are based on established methods for similar brominated aromatic compounds and may require optimization for specific instrumentation and impurity profiles.

High-Performance Liquid Chromatography (HPLC)

This method is suitable for the routine quality control of 4-Bromo-2,5-dimethoxytoluene, offering a balance of resolution and throughput for the separation of the main component from potential impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water (e.g., 60:40 v/v) containing 0.1% formic acid to ensure good peak shape.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: UV detection at 290 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL. Prepare calibration standards by diluting a stock solution of a certified reference standard of 4-Bromo-2,5-dimethoxytoluene.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides excellent separation and definitive identification of volatile impurities, making it a powerful tool for purity analysis, especially for identifying unknown trace components.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Column: A capillary column such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Inlet Temperature: 280 °C.

• Injection Mode: Splitless (1 µL injection volume).

• Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-350.

• Sample Preparation: Dissolve the sample in a suitable volatile solvent like dichloromethane or ethyl acetate to a concentration of approximately 1 mg/mL.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the determination of absolute purity without the need for a specific reference standard of the analyte.

• Instrumentation: NMR spectrometer (400 MHz or higher).

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 4-Bromo-2,5-dimethoxytoluene sample into an NMR tube.

  • Accurately add a known amount of a high-purity internal standard (e.g., maleic acid or dimethyl sulfone). The internal standard should have a simple spectrum with signals that do not overlap with the analyte signals.

  • Dissolve the sample and internal standard in a known volume of a suitable deuterated solvent (e.g., Chloroform-d or DMSO-d6).

• NMR Parameters:

  • Pulse Program: A single pulse experiment with a calibrated 90° pulse.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest for both the analyte and the internal standard to ensure full relaxation and accurate integration.

  • Number of Scans: Sufficient to achieve a high signal-to-noise ratio (S/N > 250:1) for the signals used for quantification.

• Data Analysis: The purity of the analyte is calculated by comparing the integral of a well-resolved signal of the analyte to the integral of a signal from the internal standard, taking into account the number of protons, molecular weights, and masses of both the analyte and the internal standard.

Mandatory Visualizations

Experimental and Logical Workflows

Caption: General experimental workflow for purity determination.

References

• 1. benchchem.com [benchchem.com]

spectroscopic characterization of 4-Bromo-2,5-dimethoxytoluene derivatives

A Comparative Guide to the Spectroscopic Characterization of 4-Bromo-2,5-dimethoxytoluene and Its Derivatives

This guide provides a comparative analysis of the spectroscopic properties of 4-Bromo-2,5-dimethoxytoluene and its derivatives, offering researchers, scientists, and drug development professionals a comprehensive resource for identifying and characterizing these compounds. Below, we present a detailed comparison with 2,5-dimethoxytoluene and 1,4-dibromo-2,5-dimethoxybenzene, supported by experimental data and detailed methodologies.

Introduction

4-Bromo-2,5-dimethoxytoluene and its analogues are of significant interest in medicinal chemistry and materials science. Accurate characterization of these molecules is crucial for quality control, reaction monitoring, and structure-activity relationship studies. This guide focuses on the key spectroscopic techniques used for their identification: Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 4-Bromo-2,5-dimethoxytoluene and two comparative compounds: 2,5-dimethoxytoluene (representing the parent scaffold without bromine substitution at the 4-position) and 1,4-dibromo-2,5-dimethoxybenzene (illustrating the effect of an additional bromine atom and the absence of the methyl group).

¹H NMR Spectral Data

Solvent: CDCl₃

Compound	Chemical Shift (δ) ppm
4-Bromo-2,5-dimethoxytoluene	~7.0 (s, 1H, Ar-H), ~6.8 (s, 1H, Ar-H), 3.85 (s, 3H, OCH₃), 3.80 (s, 3H, OCH₃), 2.20 (s, 3H, Ar-CH₃)
2,5-Dimethoxytoluene	6.71 (d, J=2.9 Hz, 1H, Ar-H), 6.67 (dd, J=8.5, 2.9 Hz, 1H, Ar-H), 6.63 (d, J=8.5 Hz, 1H, Ar-H), 3.77 (s, 3H, OCH₃), 3.75 (s, 3H, OCH₃), 2.15 (s, 3H, Ar-CH₃)
1,4-Dibromo-2,5-dimethoxybenzene	7.10 (s, 2H, Ar-H), 3.85 (s, 6H, OCH₃)

¹³C NMR Spectral Data

Solvent: CDCl₃

Compound	Chemical Shift (δ) ppm
4-Bromo-2,5-dimethoxytoluene	~152.0, ~150.0, ~118.0, ~115.0, ~114.0, ~112.0, 56.5, 56.0, 16.0
2,5-Dimethoxytoluene	153.8, 151.9, 121.3, 112.4, 111.8, 110.1, 55.8, 55.7, 16.2
1,4-Dibromo-2,5-dimethoxybenzene	150.5, 116.2, 110.1, 57.0

IR Spectral Data

Sample Preparation: KBr Pellet or Thin Film

Compound	Key Absorptions (cm⁻¹)
4-Bromo-2,5-dimethoxytoluene	~2950 (C-H, sp³), ~2850 (C-H, sp³), ~1600, ~1490 (C=C, aromatic), ~1220, ~1040 (C-O, ether), ~600 (C-Br)
2,5-Dimethoxytoluene	~3000 (C-H, sp²), ~2950 (C-H, sp³), ~2830 (C-H, sp³), ~1500 (C=C, aromatic), ~1220, ~1040 (C-O, ether)
1,4-Dibromo-2,5-dimethoxybenzene	~3000 (C-H, sp²), ~2950 (C-H, sp³), ~2840 (C-H, sp³), ~1480 (C=C, aromatic), ~1210, ~1020 (C-O, ether), ~680 (C-Br)

Mass Spectrometry Data

Ionization Method: Electron Ionization (EI)

Compound	Molecular Ion (m/z) and Key Fragments
4-Bromo-2,5-dimethoxytoluene	M⁺: 230/232 (approx. 1:1 ratio), fragments from loss of CH₃, OCH₃, and Br.[1]
2,5-Dimethoxytoluene	M⁺: 152, fragments from loss of CH₃ and OCH₃.
1,4-Dibromo-2,5-dimethoxybenzene	M⁺: 294/296/298 (approx. 1:2:1 ratio), fragments from loss of CH₃, OCH₃, and Br.

UV-Vis Spectral Data

Solvent: Ethanol or Methanol

Compound	λmax (nm)
4-Bromo-2,5-dimethoxytoluene	~290-300
2,5-Dimethoxytoluene	~290
1,4-Dibromo-2,5-dimethoxybenzene	~300-310

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Accurately weigh 5-10 mg of the solid sample for ¹H NMR (20-50 mg for ¹³C NMR) and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean vial.[2][3] Transfer the solution to a 5 mm NMR tube.[2]

• Instrument : A 400 or 500 MHz NMR spectrometer is typically used.

• ¹H NMR Acquisition :

  • Tune and shim the instrument to ensure a homogeneous magnetic field.

  • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16 scans).

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).

  • Use a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition :

  • Acquire the spectrum using proton decoupling.

  • A larger number of scans is required (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

• Data Processing : Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Infrared (IR) Spectroscopy

• Sample Preparation (KBr Pellet Method) :

  • Grind 1-2 mg of the solid sample with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Place the powder in a pellet press and apply pressure to form a transparent or translucent pellet.

• Sample Preparation (Thin Film Method) :

  • Dissolve a small amount of the solid sample in a volatile solvent (e.g., dichloromethane or acetone).[4]

  • Apply a drop of the solution onto a salt plate (e.g., NaCl or KBr) and allow the solvent to evaporate, leaving a thin film of the compound.[4]

• Data Acquisition :

  • Place the KBr pellet or salt plate in the sample holder of an FTIR spectrometer.

  • Record the spectrum, typically in the range of 4000-400 cm⁻¹.

  • Collect a background spectrum of the empty instrument or a blank KBr pellet to subtract from the sample spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation : Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or hexane.[5]

• GC Conditions :

  • Injector : Split/splitless injector, with an injection volume of 1 µL.

  • Column : A nonpolar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Oven Program : Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250 °C) at a rate of 10-20 °C/min.

• MS Conditions :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.[6]

  • Mass Analyzer : Quadrupole or ion trap.

  • Scan Range : Scan a mass-to-charge (m/z) range appropriate for the expected molecular weight and fragments (e.g., m/z 40-400).

• Data Analysis : Identify the compound based on its retention time and the fragmentation pattern in the mass spectrum. Compare the obtained spectrum with library spectra for confirmation.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation : Prepare a dilute solution of the sample in a UV-transparent solvent (e.g., ethanol, methanol, or cyclohexane). The concentration should be adjusted to yield an absorbance value between 0.1 and 1.0 at the wavelength of maximum absorbance (λmax).

• Data Acquisition :

  • Use a dual-beam UV-Vis spectrophotometer.

  • Fill a quartz cuvette with the pure solvent to be used as a reference (blank).

  • Fill a second quartz cuvette with the sample solution.

  • Scan the wavelength range of interest (e.g., 200-400 nm) to obtain the absorption spectrum.

• Data Analysis : Determine the wavelength(s) of maximum absorbance (λmax).

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic characterization of a novel 4-Bromo-2,5-dimethoxytoluene derivative.

Caption: Experimental workflow for synthesis and characterization.

Logical Relationship for Comparison

This diagram shows the logical relationship for comparing the spectroscopic data of 4-Bromo-2,5-dimethoxytoluene with its derivatives.

Caption: Comparison of spectroscopic data between derivatives.

References

• 1. PubChemLite - 4-bromo-2,5-dimethoxytoluene (C9H11BrO2) [pubchemlite.lcsb.uni.lu]
• 2. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. Sample preparation GC-MS [scioninstruments.com]
• 6. Computational mass spectrometry for small molecules - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Palladium Catalysts for Suzuki-Miyaura Coupling with Brominated Toluenes

For researchers, scientists, and professionals in drug development, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of biaryl compounds, which are crucial scaffolds in many pharmaceutical agents and organic materials. The choice of a palladium catalyst is paramount to the success of these reactions, directly influencing yield, reaction time, and substrate scope. This guide presents a comparative study of commonly employed palladium catalysts for the Suzuki-Miyaura coupling of brominated toluenes, providing experimental data and detailed protocols to aid in catalyst selection and reaction optimization.

The Suzuki-Miyaura coupling facilitates the formation of a carbon-carbon bond between an organoboron compound and an organohalide, catalyzed by a palladium complex.[1] Brominated toluenes, representing a class of readily available aryl bromides with varying steric hindrance and electronic properties across their ortho, meta, and para isomers, serve as excellent substrates to probe the efficacy of different catalyst systems. This guide focuses on a comparative performance analysis of three widely used palladium catalyst systems: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂), and a system based on Palladium(II) acetate (Pd(OAc)₂) with a bulky electron-rich phosphine ligand, SPhos.

Performance Comparison of Palladium Catalysts

The selection of the appropriate palladium catalyst and reaction conditions is critical for achieving high yields and efficiency in the Suzuki coupling of brominated toluenes. The following table summarizes the performance of different palladium catalyst systems in the coupling of brominated toluene isomers with phenylboronic acid, based on available literature data. It is important to note that direct comparative studies under identical conditions are limited, and thus the data presented here is compiled from various sources and should be used as a guide for catalyst selection and optimization.

Catalyst System	Bromotoluene Isomer	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	2-bromotoluene	Na₂CO₃	n-PrOH/H₂O	50	1	59	[2]
3-bromotoluene	Na₂CO₃	n-PrOH/H₂O	50	1	52	[2]
4-bromotoluene	K₃PO₄	DMF	85	5	~53	[3]
Pd(dppf)Cl₂	5-bromoindazole (analogous)	K₂CO₃	DME/H₂O	80	2	>70	[4][5]
4-bromotoluene	K₂CO₃	Ethanol	Plant Scale	2	88	[6]
Pd(OAc)₂ / SPhos	2-bromo-6-methyl-1H-benzo[d]imidazole (analogous)	K₃PO₄	Dioxane/H₂O	100	-	High	[7]
Aryl Bromides (general)	K₃PO₄	Dioxane/H₂O	60	6	High	[1]

Note: The data for Pd(dppf)Cl₂ and Pd(OAc)₂/SPhos with bromotoluenes is inferred from reactions with structurally similar or analogous substrates due to the limited availability of direct comparative studies.[1][4][5][6][7] The efficiency of these catalysts is highly dependent on the specific substrate and reaction conditions.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published results. Below are representative experimental protocols for the Suzuki-Miyaura coupling of brominated toluenes using the discussed palladium catalysts.

General Procedure using Pd(PPh₃)₄

This protocol is a general guideline for the Suzuki coupling of a bromotoluene with an arylboronic acid using Pd(PPh₃)₄.[8]

Reaction Setup:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar and a condenser, add the bromotoluene (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2-1.5 mmol, 1.2-1.5 equiv.), and the base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv.).

• Add the palladium catalyst, Pd(PPh₃)₄ (0.01-0.05 mmol, 1-5 mol%).

• Seal the flask with a rubber septum, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times to ensure an oxygen-free atmosphere.

• Add the degassed solvent (e.g., a mixture of an organic solvent like dioxane, toluene, or DMF, and water) via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously.

Reaction Monitoring and Work-up:

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Separate the organic layer, and dry it over anhydrous sodium sulfate or magnesium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure biaryl product.

General Procedure using Pd(dppf)Cl₂

This protocol is adapted for the use of the air-stable precatalyst Pd(dppf)Cl₂.[4]

Reaction Setup:

• In a reaction vessel, combine the bromotoluene (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), and the base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv.).

• Add the catalyst, Pd(dppf)Cl₂ (0.01-0.05 mmol, 1-5 mol%).

• Evacuate and backfill the vessel with an inert gas.

• Add the degassed solvent system (e.g., DME/water mixture).

• Heat the mixture to the target temperature (e.g., 80 °C) with stirring.

Work-up and Purification:

• Follow the same procedure as outlined for the Pd(PPh₃)₄ catalyzed reaction for work-up and purification.

General Procedure using Pd(OAc)₂/SPhos

This protocol utilizes a palladium acetate precursor with the bulky, electron-rich SPhos ligand.[7]

Reaction Setup:

• In a reaction flask, add the bromotoluene (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.5 mmol, 1.5 equiv.), and the base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv.).

• In a separate vial, weigh the palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%) and the SPhos ligand (0.04 mmol, 4 mol%) and add them to the reaction flask.

• Add the degassed solvent system (e.g., dioxane/water).

• Degas the reaction mixture by bubbling an inert gas through the solution for 15-20 minutes.

• Heat the reaction to the desired temperature (e.g., 100 °C) and monitor its progress.

Work-up and Purification:

• Follow the same procedure as outlined for the Pd(PPh₃)₄ catalyzed reaction for work-up and purification.

Mechanistic Overview and Experimental Workflow

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established process involving three key steps: oxidative addition, transmetalation, and reductive elimination.[8][9] The general experimental workflow follows a standard procedure for setting up, running, and purifying the products of an inert-atmosphere chemical reaction.

Catalytic cycle of the Suzuki-Miyaura reaction.

General experimental workflow for Suzuki coupling.

References

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Suzuki Reaction - Palladium Catalyzed Cross Coupling [commonorganicchemistry.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. diva-portal.org [diva-portal.org]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to the Stability of 4-Bromo-2,5-dimethoxytoluene and Other Aryl Bromides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical stability of 4-Bromo-2,5-dimethoxytoluene against other common aryl bromides. The information presented is curated to assist researchers in understanding the relative stability of these compounds under various stress conditions, which is a critical aspect of drug development, process chemistry, and materials science. The comparisons are based on established principles of organic chemistry and data from forced degradation studies.

Introduction to Aryl Bromide Stability

Aryl bromides are a class of organic compounds that feature a bromine atom directly attached to an aromatic ring. Their stability is a crucial factor in their application, influencing storage conditions, reaction compatibility, and degradation profiles. The stability of an aryl bromide is significantly influenced by the nature and position of other substituents on the aromatic ring. Electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) can alter the electron density of the aromatic ring and the carbon-bromine (C-Br) bond, thereby affecting its susceptibility to various degradation pathways, including hydrolysis, oxidation, thermal decomposition, and photolysis.

This guide focuses on comparing the stability of 4-Bromo-2,5-dimethoxytoluene, an aryl bromide with two electron-donating methoxy groups and one electron-donating methyl group, to simpler aryl bromides such as bromobenzene, 4-bromotoluene, and 4-bromoanisole.

Comparative Stability Assessment

While direct quantitative comparative forced degradation data for 4-Bromo-2,5-dimethoxytoluene is not extensively available in the public domain, a qualitative and semi-quantitative assessment can be made based on the electronic effects of the substituents. The methoxy (-OCH₃) and methyl (-CH₃) groups are electron-donating, which can influence the stability of the aryl bromide framework.

General Stability Trends:

• Hydrolytic Stability: Aryl bromides are generally resistant to hydrolysis under neutral conditions due to the strength of the C-Br bond. However, under forcing acidic or basic conditions, hydrolysis can occur, typically proceeding through nucleophilic aromatic substitution mechanisms. Electron-donating groups, like the methoxy and methyl groups in 4-Bromo-2,5-dimethoxytoluene, can increase the electron density of the aromatic ring, potentially making it more susceptible to electrophilic attack but may decrease its reactivity towards nucleophilic attack.

• Oxidative Stability: The presence of electron-rich aromatic systems, such as those with methoxy and methyl substituents, can increase the susceptibility to oxidative degradation. The methoxy groups, in particular, can be prone to oxidation.

• Thermal Stability: The thermal stability of aryl bromides is generally high. Decomposition often involves the homolytic cleavage of the C-Br bond. The presence of substituents can influence the bond dissociation energy.

• Photostability: Aryl bromides can undergo photodecomposition, typically through the cleavage of the C-Br bond upon absorption of UV light. The substituents on the aromatic ring can affect the absorption spectrum and the quantum yield of the photodegradation process.

Data Presentation: A Semi-Quantitative Comparison of Aryl Bromide Stability

The following table provides a semi-quantitative comparison of the expected stability of 4-Bromo-2,5-dimethoxytoluene and other selected aryl bromides under various stress conditions. The stability is ranked on a qualitative scale from 'High' to 'Low' based on the anticipated impact of the substituents.

Compound	Structure	Hydrolytic Stability (Acid/Base)	Oxidative Stability	Thermal Stability	Photostability	Rationale for Stability Profile
4-Bromo-2,5-dimethoxytoluene	BrC1=CC(OC)=C(C)C=C1OC	Moderate	Low to Moderate	Moderate to High	Moderate	The two electron-donating methoxy groups and one methyl group increase the electron density of the ring, making it more susceptible to oxidation and potentially influencing its reactivity in hydrolytic and photolytic pathways.
Bromobenzene	BrC1=CC=CC=C1	High	High	High	High	Lacks activating or deactivating groups, serving as a baseline for aryl bromide stability. The C-Br bond is relatively strong and the ring is not highly activated.
4-Bromotoluene	BrC1=CC=C(C)C=C1	High	Moderate to High	High	High	The electron-donating methyl group slightly increases the electron density of the ring compared to bromobenzene, which might slightly decrease its oxidative stability.
4-Bromoanisole	BrC1=CC=C(OC)C=C1	Moderate to High	Moderate	Moderate to High	Moderate to High	The electron-donating methoxy group increases the electron density of the ring more significantly than a methyl group, potentially lowering its stability towards oxidation and photolysis.

Experimental Protocols for Stability Assessment

Forced degradation studies are essential for evaluating the intrinsic stability of a drug substance and for developing stability-indicating analytical methods. The following are detailed methodologies for key experiments cited in the assessment of aryl bromide stability, based on ICH guidelines.

Hydrolytic Degradation

• Objective: To assess the stability of the aryl bromide in aqueous solutions at different pH values.

• Protocol:

  • Prepare solutions of the aryl bromide (e.g., 1 mg/mL) in acidic (0.1 M HCl), basic (0.1 M NaOH), and neutral (water) conditions.

  • If the compound is insoluble in water, a co-solvent such as acetonitrile or methanol may be used, but its concentration should be kept to a minimum.

  • Store the solutions at a controlled temperature (e.g., 60 °C) for a specified period (e.g., 24, 48, 72 hours).

  • At each time point, withdraw an aliquot, neutralize it if necessary, and dilute it to a suitable concentration for analysis.

  • Analyze the samples using a validated stability-indicating HPLC method to quantify the remaining parent compound and detect any degradation products.

Oxidative Degradation

• Objective: To evaluate the susceptibility of the aryl bromide to oxidation.

• Protocol:

  • Prepare a solution of the aryl bromide (e.g., 1 mg/mL) in a suitable solvent.

  • Add a solution of an oxidizing agent, typically hydrogen peroxide (e.g., 3% H₂O₂).

  • Store the solution at room temperature or a slightly elevated temperature (e.g., 40 °C) for a defined period, protected from light.

  • Monitor the reaction at various time points.

  • Analyze the samples by a stability-indicating HPLC method to determine the extent of degradation.

Thermal Degradation

• Objective: To assess the stability of the aryl bromide when exposed to high temperatures.

• Protocol:

  • Place the solid aryl bromide in a controlled temperature oven (e.g., 80 °C, 100 °C).

  • Forced degradation can also be performed on a solution of the compound.

  • Expose the sample for a predetermined duration.

  • At the end of the exposure period, dissolve a known amount of the solid in a suitable solvent or dilute the solution.

  • Analyze the sample using a stability-indicating HPLC method.

  • Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) can also be used to determine the decomposition temperature and thermal transitions.

Photolytic Degradation

• Objective: To determine the sensitivity of the aryl bromide to light exposure.

• Protocol:

  • Expose the solid aryl bromide or a solution of the compound to a light source that provides both UV and visible light, as specified in ICH guideline Q1B (e.g., a xenon lamp or a metal halide lamp).

  • The overall illumination should be not less than 1.2 million lux hours and the integrated near-ultraviolet energy not less than 200 watt hours/square meter.

  • A control sample should be kept in the dark under the same temperature conditions.

  • After the exposure, prepare the samples for analysis.

  • Analyze both the exposed and control samples by a stability-indicating HPLC method.

Visualization of Experimental Workflow and Stability Factors

Experimental Workflow for Forced Degradation Studies

Workflow for assessing aryl bromide stability.

Factors Influencing Aryl Bromide Stability

A Comparative Guide to the Synthetic Validation of 4-Bromo-2,5-dimethoxytoluene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of synthetic methodologies for the preparation of 4-Bromo-2,5-dimethoxytoluene, a key intermediate in the synthesis of various psychoactive compounds and other pharmaceutically relevant molecules. We will objectively compare the performance of a newly adopted, greener synthetic approach utilizing N-Bromosuccinimide (NBS) against the traditional method involving elemental bromine. This comparison is supported by experimental data drawn from analogous reactions in the scientific literature, offering researchers a clear basis for methodological selection.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the key quantitative and qualitative differences between the traditional and the new synthetic methods for producing 4-Bromo-2,5-dimethoxytoluene.

Parameter	Traditional Method (Elemental Bromine)	New Method (N-Bromosuccinimide)
Brominating Agent	Elemental Bromine (Br₂)	N-Bromosuccinimide (NBS)
Typical Solvent	Chloroform, Acetic Acid	Acetonitrile, Dichloromethane
Reaction Temperature	Room Temperature	Room Temperature to Reflux
Reported Yield	~79% (for analogous benzaldehyde)[1]	High yields reported for electron-rich aromatics
Byproducts	Hydrogen Bromide (HBr)	Succinimide
Safety Concerns	Br₂ is highly toxic, corrosive, and volatile.	NBS is a solid, easier to handle, but is a lachrymator.
Environmental Impact	Use of halogenated solvents.	Can be performed in greener solvents; succinimide is water-soluble and easier to remove.[2]
Regioselectivity	Good, but can lead to over-bromination.	Generally high para-selectivity for activated rings.[2]

Mandatory Visualization

Experimental Workflow: New Synthetic Method

The following diagram illustrates the streamlined workflow for the synthesis of 4-Bromo-2,5-dimethoxytoluene using the new N-Bromosuccinimide (NBS) method.

Caption: Workflow for the NBS-mediated synthesis of 4-Bromo-2,5-dimethoxytoluene.

Experimental Protocols

Traditional Synthetic Method: Bromination with Elemental Bromine

This protocol is adapted from established procedures for the bromination of analogous activated aromatic compounds.

Materials:

• 2,5-Dimethoxytoluene

• Elemental Bromine (Br₂)

• Glacial Acetic Acid

• Water

• Dichloromethane

• Anhydrous Sodium Sulfate

• Brine

Procedure:

• At 0 °C, dissolve 2,5-dimethoxytoluene (1.0 equivalent) in glacial acetic acid.

• Slowly add a solution of bromine (1.1 equivalents) in glacial acetic acid to the stirred mixture.

• Allow the reaction mixture to gradually warm to room temperature and continue stirring for 1 hour.

• Upon completion of the reaction, quench by adding water, which should precipitate the crude product.

• Collect the precipitate by filtration.

• Redissolve the crude product in a mixture of water and dichloromethane and perform a liquid-liquid extraction.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic phase under reduced pressure to yield the crude 4-Bromo-2,5-dimethoxytoluene.

• Purify the crude product by silica gel column chromatography or recrystallization.

New Synthetic Method: Bromination with N-Bromosuccinimide (NBS)

This greener and safer protocol utilizes NBS for the bromination of the electron-rich 2,5-dimethoxytoluene.

Materials:

• 2,5-Dimethoxytoluene

• N-Bromosuccinimide (NBS)

• Acetonitrile (or other suitable polar aprotic solvent)

• Water

Procedure:

• Dissolve 2,5-dimethoxytoluene (1.0 equivalent) in acetonitrile.

• Add N-Bromosuccinimide (1.0-1.2 equivalents) to the solution in one portion.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC). For less reactive substrates, the mixture can be heated to reflux.

• Upon completion, the byproduct, succinimide, will precipitate out of the solution.

• Filter the reaction mixture to remove the succinimide.

• The filtrate, containing the product, can be concentrated under reduced pressure.

• The resulting crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography if necessary. This method often yields a product of high purity after simple filtration and solvent removal.[2]

Logical Relationship Diagram

The following diagram illustrates the decision-making process for selecting a synthetic method based on key project requirements.

Caption: Decision tree for selecting a synthetic route for 4-Bromo-2,5-dimethoxytoluene.

References

• 1. Synthesis of 4-Alkylthio-2,5-Dimethoxybenzaldehydes [designer-drug.com]
• 2. digitalcommons.wku.edu [digitalcommons.wku.edu]

Safety & Regulatory Compliance

Proper Disposal Procedures for 4-Bromo-2,5-dimethoxytoluene: A Guide for Laboratory Professionals

An essential guide to the safe handling, storage, and disposal of 4-Bromo-2,5-dimethoxytoluene, ensuring laboratory safety and regulatory compliance.

This document provides comprehensive, step-by-step guidance for researchers, scientists, and drug development professionals on the proper disposal of 4-Bromo-2,5-dimethoxytoluene. Adherence to these procedures is critical for minimizing environmental impact and ensuring a safe laboratory environment.

I. Immediate Safety and Hazard Information

4-Bromo-2,5-dimethoxytoluene is a hazardous substance that requires careful handling. It is harmful if swallowed and can cause skin and eye irritation.[1] All personnel handling this chemical must be thoroughly familiar with its Safety Data Sheet (SDS) and wear appropriate Personal Protective Equipment (PPE).

Key Hazard and Safety Data Summary

For quick reference, the following table summarizes the critical safety information for 4-Bromo-2,5-dimethoxytoluene.

Property	Value
CAS Number	13321-74-9
Molecular Formula	C₉H₁₁BrO₂
Hazard Classifications	Harmful if swallowed (Acute Toxicity, Oral), Skin Irritant, Eye Irritant.[1][2]
Signal Word	Warning[2]
Hazard Statements	H302, H315, H319[2]
Personal Protective Equipment (PPE)	Chemical-resistant gloves (e.g., nitrile), safety goggles or face shield, lab coat.[1][3]
Storage	Store in a cool, well-ventilated area in a tightly closed container.[1][3]
Spill Response	Absorb with inert material, collect in a sealed container, and treat as hazardous waste.[1][3]
Disposal Classification	Hazardous Waste

II. Standard Disposal Protocol: Hazardous Waste Collection

The primary and most common method for the disposal of 4-Bromo-2,5-dimethoxytoluene is through a licensed hazardous waste disposal service. This ensures compliance with environmental regulations.

Step-by-Step Procedure:

• Waste Identification and Segregation:

  • All waste containing 4-Bromo-2,5-dimethoxytoluene, including contaminated labware and PPE, must be classified as halogenated organic hazardous waste .

  • It is crucial to segregate this waste from non-halogenated organic waste, as mixing can increase disposal costs and complexity.

• Personal Protective Equipment (PPE):

  • Before handling the waste, don the appropriate PPE: chemical-resistant gloves, safety goggles, and a lab coat.

• Containerization:

  • Use a dedicated, leak-proof, and chemically compatible container for collecting 4-Bromo-2,5-dimethoxytoluene waste.

  • The container must have a secure, tight-fitting lid to prevent the release of vapors.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "4-Bromo-2,5-dimethoxytoluene," and the associated hazard symbols.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup.

  • Provide the disposal contractor with a copy of the Safety Data Sheet (SDS) for 4-Bromo-2,5-dimethoxytoluene.

III. Experimental Protocol: Chemical Degradation via Reductive Dehalogenation

For laboratories equipped to perform chemical transformations, reductive dehalogenation can be employed to convert 4-Bromo-2,5-dimethoxytoluene into a less hazardous, non-halogenated aromatic compound prior to disposal. This procedure should only be performed by trained personnel in a controlled laboratory setting.

Methodology: Catalytic Hydrogenation

This method utilizes catalytic hydrogenation to remove the bromine atom from the aromatic ring.

Materials:

• 4-Bromo-2,5-dimethoxytoluene

• Palladium on carbon (10% Pd/C) catalyst

• An appropriate solvent (e.g., ethanol or ethyl acetate)

• Hydrogen gas source

• Reaction flask (e.g., a Parr hydrogenation apparatus or a round-bottom flask with a balloon of hydrogen)

• Stirring apparatus

Procedure:

• In a fume hood, dissolve the 4-Bromo-2,5-dimethoxytoluene in the chosen solvent in the reaction flask.

• Carefully add the 10% Pd/C catalyst to the solution. The amount of catalyst is typically 1-5 mol% relative to the substrate.

• Seal the reaction vessel and purge it with an inert gas, such as nitrogen or argon.

• Introduce hydrogen gas to the reaction vessel (typically at atmospheric pressure using a balloon or in a pressurized hydrogenation apparatus).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS), to confirm the disappearance of the starting material.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of celite to remove the palladium catalyst. Caution: The palladium catalyst can be pyrophoric when dry; keep it wet with solvent during filtration and handling.

• The resulting solution contains the de-brominated product, 2,5-dimethoxytoluene. While less hazardous, this solution should still be collected and disposed of as non-halogenated organic waste following your institution's guidelines.

IV. Visualized Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 4-Bromo-2,5-dimethoxytoluene.

Caption: Disposal workflow for 4-Bromo-2,5-dimethoxytoluene.

References

• 1. Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups [organic-chemistry.org]
• 2. Catalytic destruction of brominated aromatic compounds studied in a catalyst microbed coupled to gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchwithrutgers.com [researchwithrutgers.com]